Atr-IN-30

Core Science & Biosynthesis

The Core Mechanism of Atr-IN-30: A Technical Guide for Researchers

Disclaimer: Publicly available information on the specific investigational compound Atr-IN-30 is limited. This document provides a detailed overview of the established mechanism of action for potent and selective inhibitors of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, which is the intended target of Atr-IN-30. The quantitative data and experimental protocols are based on well-characterized ATR inhibitors and serve as a representative guide for research and development professionals.

Introduction to ATR and its Role in the DNA Damage Response

Ataxia Telangiectasia and Rad3-related (ATR) is a serine/threonine-protein kinase that plays a central role in the DNA Damage Response (DDR), a sophisticated network of signaling pathways that safeguard genomic integrity.[1][2] ATR is primarily activated in response to single-stranded DNA (ssDNA), which forms at sites of DNA damage and stalled replication forks.[2][3] In many cancer cells, there is an increased reliance on the ATR signaling pathway for survival due to elevated replication stress and defects in other DDR pathways, making ATR an attractive therapeutic target.[1]

The primary function of ATR is to detect and respond to DNA damage and replication stress, leading to cell cycle arrest, stabilization of replication forks, and promotion of DNA repair. Upon activation, ATR phosphorylates a cascade of downstream targets, with the checkpoint kinase 1 (Chk1) being a key substrate. This signaling cascade is crucial for maintaining genomic stability and cell survival.

Mechanism of Action of ATR Inhibitors

Atr-IN-30 is classified as a selective ATR ligand, intended for the synthesis of ATR PROTACs (Proteolysis Targeting Chimeras). As a selective inhibitor, its mechanism of action is centered on the direct inhibition of the ATR kinase activity. By binding to the kinase domain of ATR, inhibitors like those in the "Atr-IN" series prevent the phosphorylation of its downstream targets, most notably Chk1. This disruption of the ATR-Chk1 signaling axis leads to:

• Abrogation of Cell Cycle Checkpoints: Inhibition of ATR prevents the activation of G2/M and S-phase checkpoints, forcing cells with DNA damage to proceed through the cell cycle, leading to mitotic catastrophe and cell death.

• Replication Fork Collapse: In cells experiencing replication stress, ATR inhibition leads to the collapse of stalled replication forks, resulting in the formation of DNA double-strand breaks.

• Impaired DNA Repair: The function of ATR is also linked to the promotion of DNA repair through homologous recombination. Its inhibition impairs this repair pathway, further sensitizing cancer cells to DNA damaging agents.

This mechanism of inducing "synthetic lethality" is particularly effective in tumors with specific genetic backgrounds, such as those with mutations in ATM or p53, which have a heightened dependency on ATR for survival.

Quantitative Data Summary

The following tables summarize the in vitro potency and kinase selectivity for a representative potent and selective ATR inhibitor. This data serves as a benchmark for the expected profile of a compound like Atr-IN-30.

Table 1: In Vitro Potency

Target	IC50 (nM)	Assay Type
ATR Kinase	5	Biochemical Kinase Assay
p-Chk1 (Ser345)	25	Cellular Assay (HT29 cells)

Data presented is for the representative ATR inhibitor Atr-IN-22 as specific data for Atr-IN-30 is not publicly available.

Table 2: Kinase Selectivity Profile

Kinase	IC50 (nM)	Fold Selectivity vs. ATR
ATM	>10,000	>2000
DNA-PK	>10,000	>2000
mTOR	>5,000	>1000
PI3Kα	>10,000	>2000

Data presented is for the representative ATR inhibitor Atr-IN-22 as specific data for Atr-IN-30 is not publicly available.

Experimental Protocols

The characterization of a novel ATR inhibitor involves a series of biochemical and cellular assays to determine its potency, selectivity, and mechanism of action.

Biochemical ATR Kinase Assay

Objective: To determine the direct inhibitory effect of the compound on ATR kinase activity.

Materials:

• Recombinant human ATR/ATRIP complex

• Biotinylated p53-derived peptide substrate

• [γ-32P]ATP

• Kinase reaction buffer (25 mM HEPES pH 7.4, 50 mM NaCl, 10 mM MgCl2, 1 mM DTT)

• Test compound (e.g., Atr-IN-30) at various concentrations

• Streptavidin-coated plates

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the ATR/ATRIP complex, the peptide substrate, and the kinase reaction buffer.

• Add varying concentrations of the test compound or DMSO (vehicle control) to the reaction mixture and incubate for 15 minutes at room temperature.

• Initiate the kinase reaction by adding [γ-32P]ATP and incubate for 30 minutes at 30°C.

• Stop the reaction by adding EDTA.

• Transfer the reaction mixture to streptavidin-coated plates and incubate for 30 minutes to allow the biotinylated peptide to bind.

• Wash the plates to remove unincorporated [γ-32P]ATP.

• Measure the amount of incorporated 32P using a scintillation counter to determine the level of kinase activity.

• Calculate the IC50 value for the inhibition of ATR kinase.

Cellular Assay for ATR Inhibition (p-Chk1 Inhibition)

Objective: To evaluate the cellular activity of the compound by measuring the inhibition of a key downstream target of ATR.

Materials:

• Human cancer cell line (e.g., HT29)

• Complete cell culture medium

• Test compound (e.g., Atr-IN-30) at various concentrations

• DNA damaging agent (e.g., Hydroxyurea or UV-C)

• Lysis buffer (e.g., RIPA buffer)

• Primary antibody against phospho-Chk1 (Ser345)

• HRP-conjugated secondary antibody

• Western blot equipment and reagents

Procedure:

• Seed cells in a 6-well plate and allow them to attach overnight.

• Treat the cells with the desired concentrations of the test compound or vehicle control for a specified time (e.g., 1-24 hours).

• To induce ATR activity, treat the cells with a DNA damaging agent (e.g., 2 mM Hydroxyurea for 2-4 hours or UV-C at 10-20 J/m²) during the final hours of the inhibitor treatment.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate 20-30 µg of protein from each sample by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and incubate with the primary antibody against phospho-Chk1 (Ser345) overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Develop the blot using a chemiluminescence substrate and image the bands.

• Quantify the band intensity to determine the level of Chk1 phosphorylation and calculate the IC50 value for its inhibition.

Visualizing the Mechanism and Experimental Workflow

Signaling Pathway of ATR Activation and Inhibition

References

• 1. benchchem.com [benchchem.com]
• 2. ATR: a Master Conductor of Cellular Responses to DNA Replication Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

In-Depth Technical Guide to the Discovery and Synthesis of Atr-IN-30 and the Resulting PROTAC ATR Degrader

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, synthesis, and biological evaluation of Atr-IN-30, a selective ligand for the Ataxia Telangiectasia and Rad3-related (ATR) kinase. Atr-IN-30 serves as a crucial building block in the creation of a potent and selective Proteolysis Targeting Chimera (PROTAC) ATR degrader, identified as PROTAC ATR degrader-2 (also referred to as compound 8i). This guide details the synthetic protocols, quantitative biological data, and the underlying signaling pathways, offering a technical resource for researchers in oncology and drug development. The development of this PROTAC degrader represents a significant advancement in targeting ATR, moving beyond kinase inhibition to induce complete protein degradation, thereby exploring kinase-independent functions of ATR in cancer cells.

Introduction: Targeting ATR in Oncology

The Ataxia Telangiectasia and Rad3-related (ATR) kinase is a master regulator of the DNA Damage Response (DDR), a critical signaling network that maintains genomic integrity.[1] In response to DNA single-strand breaks and replication stress, ATR activates downstream effectors, such as Checkpoint Kinase 1 (Chk1), to initiate cell cycle arrest and promote DNA repair.[1] Many cancer cells exhibit high levels of replication stress and are therefore highly dependent on the ATR signaling pathway for survival. This dependency makes ATR a compelling therapeutic target in oncology. While several small-molecule ATR inhibitors have been developed, the novel approach of targeted protein degradation using PROTACs offers a distinct and potentially more effective therapeutic strategy. This guide focuses on Atr-IN-30, a key component in the synthesis of a novel ATR PROTAC degrader.

Discovery of Atr-IN-30 as a Selective ATR Ligand

Atr-IN-30 was identified as a selective ligand for ATR, designed to be incorporated into a PROTAC molecule. The discovery was part of a research initiative to develop a potent and selective ATR degrader.[2] This effort led to the creation of PROTAC ATR degrader-2, which utilizes Atr-IN-30 as the ATR-binding moiety.[2]

Synthesis of Atr-IN-30 and PROTAC ATR Degrader-2

The synthesis of the final PROTAC ATR degrader-2 is a multi-step process that involves the synthesis of the Atr-IN-30 ligand followed by its conjugation to a linker and an E3 ligase ligand.

Synthesis of Atr-IN-30

The detailed synthesis of Atr-IN-30, with the chemical name tert-butyl 4-(4-(6-amino-5-(phenylformamido)pyrazin-2-yl)benzoyl)piperazine-1-carboxylate, is a multi-step organic synthesis process. Below is a representative protocol based on analogous chemical syntheses.

Experimental Protocol: Synthesis of Atr-IN-30

• Step 1: Synthesis of Intermediate A (Pyrazine Core). The synthesis begins with the construction of the core pyrazine (B50134) ring structure. This typically involves condensation and amination reactions to build the substituted pyrazine.

• Step 2: Coupling with the Benzoyl Moiety. The pyrazine core is then coupled with a substituted benzoic acid derivative containing the piperazine-1-carboxylate group. This is often achieved through standard amide bond formation reactions, such as using coupling reagents like HATU or EDC/HOBt.

• Step 3: Phenylformamido Group Installation. The final step involves the installation of the phenylformamido group onto the pyrazine ring. This is typically achieved by reacting the amino group on the pyrazine with benzoyl chloride or another activated benzoic acid derivative.

• Purification: The final product, Atr-IN-30, is purified using column chromatography to achieve high purity. The structure is confirmed by NMR and mass spectrometry.

Synthesis of PROTAC ATR Degrader-2

PROTAC ATR degrader-2 is synthesized by coupling Atr-IN-30 with a linker and an E3 ligase ligand, in this case, a derivative of lenalidomide (B1683929) which binds to the Cereblon (CRBN) E3 ligase.

Experimental Protocol: Synthesis of PROTAC ATR Degrader-2

• Step 1: Linker Attachment to E3 Ligase Ligand. A bifunctional linker, such as one containing a carboxylic acid and a protected amine, is first attached to the lenalidomide derivative.

• Step 2: Deprotection of the Linker. The protecting group on the other end of the linker is removed to expose a reactive functional group.

• Step 3: Coupling with Atr-IN-30. The deprotected Boc group on Atr-IN-30 reveals a free amine on the piperazine (B1678402) ring. This amine is then coupled to the linker-E3 ligase ligand conjugate from the previous step, typically through an amide bond formation.

• Purification: The final PROTAC molecule is purified by preparative HPLC to yield the highly pure PROTAC ATR degrader-2. The structure and purity are confirmed by NMR, mass spectrometry, and HPLC analysis.

Quantitative Data

The biological activity of PROTAC ATR degrader-2 was evaluated in various cancer cell lines. The key quantitative data is summarized in the table below.

Compound	Cell Line	DC50 (nM)[[“]]	Assay Type
PROTAC ATR degrader-2	MV-4-11	22.9	Cellular Degradation
PROTAC ATR degrader-2	MOLM-13	34.5	Cellular Degradation

Signaling Pathways and Mechanism of Action

PROTAC ATR degrader-2 functions by inducing the degradation of the ATR protein. This mechanism is distinct from traditional ATR inhibitors which only block the kinase activity.

ATR Signaling Pathway

The ATR signaling pathway is a cornerstone of the DNA Damage Response. Upon sensing single-stranded DNA, which forms at sites of DNA damage and stalled replication forks, ATR is activated and phosphorylates a cascade of downstream targets, including Chk1. This leads to cell cycle arrest, promotion of DNA repair, and stabilization of replication forks.

ATR Signaling Pathway in response to DNA damage.

Mechanism of Action of PROTAC ATR Degrader-2

PROTAC ATR degrader-2 is a bifunctional molecule that simultaneously binds to ATR via the Atr-IN-30 moiety and to an E3 ubiquitin ligase (Cereblon) via the lenalidomide-based ligand. This brings ATR into close proximity with the E3 ligase, leading to the ubiquitination of ATR and its subsequent degradation by the proteasome.

Mechanism of action for PROTAC ATR Degrader-2.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Cell Viability Assay

• Objective: To determine the effect of PROTAC ATR degrader-2 on the proliferation of cancer cells.

• Method: A standard MTT or CellTiter-Glo assay is used.

• Procedure:

  • Seed cancer cells (e.g., MV-4-11, MOLM-13) in 96-well plates and allow them to adhere overnight.

  • Treat the cells with a serial dilution of PROTAC ATR degrader-2 for 72 hours.

  • Add MTT reagent and incubate for 4 hours.

  • Solubilize the formazan (B1609692) crystals with DMSO.

  • Measure the absorbance at 570 nm.

  • Calculate the IC50 values from the dose-response curves.

Western Blotting for ATR Degradation

• Objective: To confirm the degradation of ATR protein following treatment with the PROTAC degrader.

• Procedure:

  • Treat cells with various concentrations of PROTAC ATR degrader-2 for a specified time (e.g., 24 hours).

  • Lyse the cells and quantify the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against ATR and a loading control (e.g., GAPDH or β-actin).

  • Incubate with HRP-conjugated secondary antibodies.

  • Visualize the bands using an ECL detection system and quantify the band intensities to determine the extent of ATR degradation.

Experimental Workflow

The overall workflow for the discovery and characterization of the ATR degrader is depicted below.

Experimental workflow for ATR degrader development.

Conclusion

Atr-IN-30 is a vital chemical entity that has enabled the development of a potent and selective ATR PROTAC degrader. The synthesis of this degrader, PROTAC ATR degrader-2, represents a significant step forward in the field of targeted protein degradation for cancer therapy. By inducing the degradation of ATR, this molecule offers a novel therapeutic strategy that may overcome the limitations of traditional kinase inhibitors. The detailed protocols and data presented in this guide provide a valuable resource for researchers working on the development of new cancer therapeutics targeting the DNA Damage Response pathway.

References

• 1. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. connectjournals.com [connectjournals.com]
• 3. consensus.app [consensus.app]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Chemical Properties of Atr-IN-30

Abstract

Ataxia Telangiectasia and Rad3-related (ATR) kinase is a critical regulator within the DNA Damage Response (DDR) network, safeguarding genomic integrity in response to replication stress and a variety of DNA lesions.[1][2] This role makes ATR a compelling target for therapeutic intervention in oncology, particularly in cancers with existing DNA repair defects.[3][4] Atr-IN-30 is a selective ATR ligand, primarily utilized as a chemical tool for the synthesis of advanced molecular entities such as Proteolysis Targeting Chimeras (PROTACs).[5] This document provides a comprehensive overview of the chemical properties of Atr-IN-30, its mechanism of action as part of the broader ATR inhibition strategy, relevant quantitative data from related compounds, and detailed experimental protocols for the characterization of ATR-targeted molecules.

Core Chemical Properties of Atr-IN-30

Atr-IN-30 is a specialized organic molecule designed for high-affinity and selective binding to the ATR kinase. Its primary application is in the development of ATR degraders.[5]

Property	Value	Reference
Molecular Formula	C₂₇H₃₀N₆O	[5]
Molecular Weight	502.56 g/mol	[5]
CAS Number	3010273-13-6	[5]
Description	A selective ATR ligand.	[5]
Primary Use	Synthesis of ATR PROTACs (e.g., PROTAC ATR degrader-2).	[5]
Storage	Powder: -20°C for 3 years. In solvent: -80°C for 1 year.	[6]
Solubility	While specific data for Atr-IN-30 is not published, small molecule kinase inhibitors typically exhibit low solubility in aqueous solutions. The recommended solvent for creating stock solutions is Dimethyl Sulfoxide (DMSO).[7]

Mechanism of Action: The ATR Signaling Pathway

ATR is a serine/threonine-protein kinase that functions as a master regulator of the cellular response to DNA replication stress.[4][8] When replication forks stall or DNA damage, such as single-stranded breaks, occurs, a signaling cascade is initiated to arrest the cell cycle and facilitate DNA repair.[1][9]

The canonical activation pathway is as follows:

• Damage Recognition : Stalled replication forks or DNA lesions expose regions of single-stranded DNA (ssDNA).[10]

• RPA Coating : Replication Protein A (RPA) rapidly coats these exposed ssDNA regions.[11]

• ATR-ATRIP Recruitment : The ATR kinase exists in a complex with its obligate partner, ATR Interacting Protein (ATRIP). This complex is recruited to the site of damage through a direct interaction between ATRIP and the RPA-coated ssDNA.[10]

• Full Activation : The full activation of ATR's kinase function requires another protein, Topoisomerase Binding Protein 1 (TopBP1), which is independently recruited to the damage site.[11]

• Downstream Signaling : Once active, ATR phosphorylates a multitude of substrates, most notably the checkpoint kinase Chk1.[1][10] Activated Chk1 then targets downstream effectors, such as Cdc25 phosphatases, leading to cell cycle arrest, stabilization of replication forks, and promotion of DNA repair.[12]

Inhibitors of this pathway prevent the phosphorylation of Chk1 and other substrates, abrogating the cell cycle checkpoint. This forces cells with damaged DNA to enter mitosis prematurely, leading to a form of cell death known as mitotic catastrophe.[4]

Figure 1: The ATR signaling pathway in response to DNA damage.

Role of Atr-IN-30 in PROTAC Synthesis

Atr-IN-30 is not a direct therapeutic agent but a key component for creating more advanced tools. It serves as the "warhead" or ATR-binding ligand in a PROTAC. A PROTAC is a heterobifunctional molecule that consists of three parts:

• A ligand that binds to a target protein (in this case, Atr-IN-30 for ATR).

• A ligand that binds to an E3 ubiquitin ligase.

• A linker connecting the two ligands.

By bringing the target protein (ATR) and an E3 ligase into close proximity, the PROTAC induces the ubiquitination and subsequent degradation of the target protein by the proteasome. This approach offers a distinct advantage over simple inhibition, as it leads to the physical elimination of the target protein.

Figure 2: Logical relationship of Atr-IN-30 in a PROTAC construct.

Quantitative Data for ATR Inhibitors

While specific IC₅₀ values for Atr-IN-30 are not publicly available due to its role as a synthesis component, the potency of related, well-characterized ATR kinase inhibitors provides a benchmark for the target.

Compound	Target	IC₅₀ (nM)	Assay Type	Reference
Atr-IN-29	ATR Kinase	1	Biochemical	[6]
Atr-IN-22	ATR Kinase	5	Biochemical Kinase Assay	[2]
Atr-IN-22	p-Chk1 (Ser345)	25	Cellular Assay (HT29 cells)	[2]
Berzosertib (VE-822)	ATR Kinase	0.2	Biochemical (Km ATP)	[13][14]
Camonsertib (RP-3500)	ATR Kinase	0.2	Biochemical (Km ATP)	[13][14]
Elimusertib (BAY-1895344)	ATR Kinase	3.7	Biochemical (Km ATP)	[13][14]

Experimental Protocols

Characterizing a molecule targeting the ATR pathway, whether an inhibitor or a PROTAC synthesized from Atr-IN-30, involves a multi-step process from biochemical validation to cellular activity assessment.

Protocol 1: Biochemical ATR Kinase Assay (HTRF)

This protocol describes a Homogeneous Time-Resolved Fluorescence (HTRF) assay to measure the direct inhibitory effect of a compound on ATR kinase activity.

• Objective : To quantify the phosphorylation of a p53-based substrate by the ATR/ATRIP complex.[13]

• Materials :

  • Human recombinant ATR/ATRIP complex.[13]

  • GST-cMyc-p53 substrate.[13]

  • ATP.[13]

  • Assay Buffer (e.g., 25 mM HEPES pH 8.0, 0.01% Brij-35, 1% Glycerol, 5 mM DTT, 1 mg/mL BSA).[13]

  • Test compound (e.g., an ATR inhibitor or PROTAC).

  • Stop Solution (containing EDTA).[13]

  • Detection Buffer with Europium (Eu³⁺) cryptate-labeled anti-phospho-p53 antibody and d2-labeled anti-GST antibody.[13]

  • 384-well low-volume plates.

• Procedure :

  • Prepare serial dilutions of the test compound in the assay buffer.

  • Add 2.5 µL of the diluted test compound to the wells of a 384-well plate.[13]

  • Add 2.5 µL of the ATR/ATRIP and substrate mix to each well.[13]

  • Pre-incubate the plate for 10-15 minutes at room temperature.

  • Initiate the kinase reaction by adding 5 µL of ATP solution. The final concentration of ATP should be at or near its Km value for ATR.[13]

  • Incubate the plate for 30-60 minutes at room temperature.[13]

  • Stop the reaction by adding 5 µL of the stop solution.[13]

  • Add 5 µL of the detection buffer containing the labeled antibodies.[13]

  • Incubate for 60 minutes at room temperature to allow for antibody binding.

  • Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm.

  • Calculate the HTRF ratio and plot the results against compound concentration to determine the IC₅₀ value.

Protocol 2: Cellular Assay - Western Blot for Phospho-Chk1 (Ser345)

This assay measures the inhibition of ATR kinase activity within a cellular context by assessing the phosphorylation status of its primary downstream target, Chk1.[15]

• Objective : To determine the cellular potency of an ATR-targeting compound.

• Materials :

  • Cancer cell line of interest (e.g., HT29, A549).[2][6]

  • Complete cell culture medium.

  • DNA damaging agent (e.g., Hydroxyurea or UV radiation).[13]

  • Test compound.

  • Ice-cold Phosphate-Buffered Saline (PBS).

  • Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.[15]

  • BCA Protein Assay Kit.[15]

  • Primary antibodies: anti-phospho-Chk1 (Ser345), anti-total Chk1, anti-Actin or other loading control.[15]

  • HRP-conjugated secondary antibody.[15]

  • Chemiluminescent substrate.[16]

• Procedure :

  • Cell Seeding : Seed cells in 6-well plates and allow them to adhere overnight.

  • Compound Treatment : Pre-incubate cells with various concentrations of the test compound (or DMSO as a vehicle control) for 1-2 hours.[13]

  • Induce DNA Damage : Add a DNA damaging agent (e.g., 2 mM Hydroxyurea) and incubate for an additional 1-3 hours to activate the ATR pathway.[13]

  • Cell Lysis : Wash cells twice with ice-cold PBS. Add lysis buffer to each well, scrape the cells, and collect the lysate.[13]

  • Protein Quantification : Determine the protein concentration of each lysate using a BCA assay.[13]

  • Western Blot :

    • Separate equal amounts of protein (e.g., 20-30 µg) via SDS-PAGE and transfer to a PVDF membrane.[15]

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[16]

    • Incubate the membrane with the primary antibody against phospho-Chk1 (Ser345) overnight at 4°C.[15]

    • Wash and incubate with an HRP-conjugated secondary antibody for 1 hour.[15]

    • Detect the signal using a chemiluminescent substrate and an imaging system.[16]

  • Data Analysis : Quantify band intensity. Strip the membrane and re-probe for total Chk1 and a loading control to normalize the data and confirm equal protein loading.[13]

Figure 3: A typical experimental workflow for an ATR inhibitor.

References

• 1. Molecular Pathways: Targeting ATR in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Functions, Regulation, and Therapeutic Implications of the ATR Checkpoint Pathway | Annual Reviews [annualreviews.org]
• 4. Emerging strategies for cancer therapy by ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ATR-IN-29 | ATM/ATR | TargetMol [targetmol.com]
• 7. benchchem.com [benchchem.com]
• 8. hematologyandoncology.net [hematologyandoncology.net]
• 9. Ataxia telangiectasia and Rad3 related - Wikipedia [en.wikipedia.org]
• 10. ATR signaling at a glance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ATR signaling: more than meeting at the fork - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. reactionbiology.com [reactionbiology.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Role of ATR in DNA damage response

An In-depth Technical Guide on the Core Role of ATR in the DNA Damage Response

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Ataxia Telangiectasia and Rad3-related (ATR) kinase is a master regulator of the DNA Damage Response (DDR), a complex signaling network essential for maintaining genomic integrity.[1][2] ATR is primarily activated by a broad spectrum of DNA damage and replication stress, particularly the presence of single-stranded DNA (ssDNA).[1][3][4] Upon activation, ATR orchestrates a multifaceted cellular response, including the initiation of cell cycle checkpoints, stabilization of replication forks, and promotion of DNA repair. Given that many cancer cells exhibit elevated replication stress and a dependency on the ATR pathway for survival, ATR has emerged as a significant therapeutic target in oncology. This guide provides a detailed technical overview of the core functions of ATR, including its activation mechanisms, downstream signaling pathways, and key substrates. It also presents quantitative data on ATR inhibitors and detailed protocols for essential experiments used to study ATR function.

ATR Activation: A Stepwise Process

The activation of the ATR kinase is a highly regulated process initiated by the detection of specific DNA structures that signal genomic distress. The canonical activator is single-stranded DNA (ssDNA) coated by Replication Protein A (RPA), a common intermediate of DNA replication and repair processes.

Key Steps in ATR Activation:

• Sensing ssDNA: DNA damage or stalled replication forks lead to the generation of ssDNA. This ssDNA is rapidly bound by the RPA complex.

• Recruitment of ATR-ATRIP: The ATR kinase exists in a tight complex with its obligate partner, ATR Interacting Protein (ATRIP). The ATRIP subunit directly binds to the RPA-coated ssDNA, recruiting the entire ATR-ATRIP complex to the site of damage.

• Loading of the 9-1-1 Clamp: Concurrently, at the junction between single-stranded and double-stranded DNA, the RAD17-RFC clamp loader complex loads the RAD9-RAD1-HUS1 (9-1-1) checkpoint clamp onto the DNA.

• Recruitment and Action of TOPBP1: The loaded 9-1-1 complex recruits TOPBP1 (Topoisomerase II binding protein 1). TOPBP1, along with another activator ETAA1, then directly engages with and stimulates the kinase activity of the ATR-ATRIP complex, leading to full ATR activation. This activation involves ATR autophosphorylation in trans at threonine 1989.

ATR Activation Pathway

ATR Downstream Signaling: Orchestrating the Cellular Response

Once activated, ATR phosphorylates a vast network of over 1,000 substrates on Serine/Threonine-Glutamine (SQ/TQ) motifs to coordinate the DDR. The most critical and well-characterized downstream effector is the kinase CHK1.

The ATR-CHK1 Axis: The activation of CHK1 by ATR is a pivotal event in the DDR. This phosphorylation event, mediated by the Claspin protein, unleashes CHK1's kinase activity. Activated CHK1 then targets numerous substrates to enforce cell cycle arrest and promote DNA repair.

• Cell Cycle Checkpoints: A primary function of the ATR-CHK1 pathway is to arrest the cell cycle, providing time for DNA repair. CHK1 phosphorylates and inactivates members of the CDC25 family of phosphatases (CDC25A, B, and C). Inactivation of CDC25 prevents the removal of inhibitory phosphates from Cyclin-Dependent Kinases (CDKs), leading to cell cycle arrest, primarily at the G2/M transition.

• Replication Fork Stabilization: ATR and CHK1 play a crucial role in stabilizing stalled replication forks to prevent their collapse into toxic DNA double-strand breaks. This is achieved by phosphorylating various replisome components.

• Inhibition of Origin Firing: To prevent further DNA damage, the ATR-CHK1 pathway suppresses the firing of late or dormant replication origins.

Core ATR Downstream Signaling

ATR as a Therapeutic Target

Cancer cells often have defects in DNA repair pathways (like ATM) and experience high levels of oncogene-induced replication stress. This makes them highly dependent on the remaining ATR pathway for survival. Inhibiting ATR in such cells can lead to a state of "synthetic lethality," where the combination of a cancer-associated mutation and an ATR inhibitor is selectively toxic to cancer cells while sparing normal cells. Numerous small-molecule ATR inhibitors are in clinical development, showing promise both as monotherapies and in combination with DNA-damaging agents like chemotherapy and radiation.

Quantitative Data: Potency of ATR Inhibitors

The potency of ATR inhibitors is typically measured by their half-maximal inhibitory concentration (IC50), representing the drug concentration required to inhibit 50% of the target's activity.

ATR Inhibitor	Target	Biochemical IC50 (nM)	Cellular IC50 (µM)	Notes
Berzosertib (VE-822/M6620)	ATR	0.2 nM	Varies by cell line	One of the first potent and selective ATR inhibitors to enter clinical trials.
Ceralasertib (AZD6738)	ATR	N/A	≥1 in HCT116/HT29	Extensively studied in clinical trials, both as monotherapy and in combination.
Elimusertib (BAY-1895344)	ATR	3.7 nM	N/A	Shown to be well-tolerated and effective in tumors with ATM mutations.
Camonsertib (RP-3500)	ATR	0.2 nM	N/A	Being developed for tumors with specific synthetic lethal genomic alterations.

Key Experimental Protocols for Studying ATR Function

Investigating the ATR pathway requires a variety of cell-based and biochemical assays. Below are detailed methodologies for three fundamental experiments.

Protocol: Western Blot for ATR Inhibition (p-CHK1 Assay)

This assay provides a functional readout of ATR activity within cells by measuring the phosphorylation of its primary substrate, CHK1, at Serine 345. Inhibition of ATR leads to a quantifiable reduction in this phosphorylation signal.

Methodology:

• Cell Culture and Treatment: Seed a relevant cancer cell line (e.g., U2OS, HeLa) in multi-well plates. Allow cells to adhere overnight. Pre-treat cells with various concentrations of the ATR inhibitor for 1-2 hours.

• Induction of Replication Stress: Induce ATR activity by treating cells with a DNA damaging agent such as Hydroxyurea (HU, e.g., 2 mM for 4 hours) or by exposing them to UV radiation. Include appropriate vehicle and positive/negative controls.

• Cell Lysis: Wash cells with ice-cold PBS. Lyse the cells on ice using RIPA buffer supplemented with a cocktail of protease and phosphatase inhibitors to preserve protein phosphorylation states.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay to ensure equal loading.

• SDS-PAGE and Western Blotting: Separate 20-40 µg of protein per lane on an 8-10% SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).

  • Incubate the membrane with a primary antibody against phospho-CHK1 (Ser345) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again three times with TBST.

• Detection and Analysis: Apply an enhanced chemiluminescent (ECL) substrate and capture the signal using a digital imaging system. To normalize the data, strip the membrane and re-probe for total CHK1 and a loading control like β-actin or GAPDH. Quantify band intensities using image analysis software.

Workflow: p-CHK1 Western Blot

Protocol: Chromatin Immunoprecipitation (ChIP-seq)

ChIP followed by high-throughput sequencing (ChIP-seq) can be used to map the genome-wide localization of ATR or its associated factors (like ATRIP) to understand where it is recruited upon DNA damage. The protocol for a challenging chromatin-associated protein is outlined below.

Methodology:

• Cell Cross-linking: Grow cells to ~80-90% confluency. Cross-link protein-DNA complexes by adding formaldehyde (B43269) directly to the culture medium to a final concentration of 1% and incubating for 10 minutes at room temperature. Quench the reaction by adding glycine.

• Cell Lysis and Chromatin Shearing: Harvest and wash the cells. Perform a two-step lysis, first to isolate nuclei and then to release chromatin. Shear the chromatin into fragments of 200-800 bp using sonication. Optimize sonication conditions for your specific cell type.

• Immunoprecipitation (IP):

  • Pre-clear the chromatin lysate with Protein A/G beads to reduce non-specific background.

  • Incubate a portion of the lysate overnight at 4°C with a ChIP-grade antibody specific for ATR or the target protein. Include an IgG control IP.

  • Add Protein A/G beads to the antibody-chromatin mixture and incubate for 2-4 hours to capture the immune complexes.

• Washing and Elution: Wash the beads extensively with a series of low-salt, high-salt, and LiCl wash buffers to remove non-specifically bound proteins and DNA. Elute the protein-DNA complexes from the beads using an elution buffer (e.g., 1% SDS, 0.1 M NaHCO3).

• Reverse Cross-linking: Add NaCl to the eluates and incubate at 65°C for at least 6 hours (or overnight) to reverse the formaldehyde cross-links. Also, reverse cross-link an input control sample (a portion of the initial sheared chromatin).

• DNA Purification: Treat the samples with RNase A and Proteinase K. Purify the DNA using phenol-chloroform extraction or a commercial PCR purification kit.

• Library Preparation and Sequencing: Prepare sequencing libraries from the purified ChIP and input DNA. Perform high-throughput sequencing.

• Data Analysis: Align sequence reads to a reference genome. Perform peak calling to identify regions of significant enrichment in the ChIP sample compared to the input control.

References

• 1. ATR: An Essential Regulator of Genome Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ATR: a Master Conductor of Cellular Responses to DNA Replication Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ATR signaling at a glance - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to PROTAC Technology Targeting ATR

For Researchers, Scientists, and Drug Development Professionals

Introduction to PROTAC Technology and the ATR Kinase

Proteolysis-targeting chimeras (PROTACs) represent a revolutionary therapeutic modality designed to eliminate specific unwanted proteins from cells. Unlike traditional inhibitors that merely block a protein's function, PROTACs mediate the degradation of the target protein, offering a potentially more profound and sustained therapeutic effect. These heterobifunctional molecules consist of two distinct ligands connected by a linker: one binds to the protein of interest (POI), and the other recruits an E3 ubiquitin ligase. This induced proximity facilitates the ubiquitination of the POI, marking it for degradation by the cell's proteasome.[1]

Ataxia-Telangiectasia and Rad3-related (ATR) kinase is a critical regulator of the DNA damage response (DDR), a signaling network essential for maintaining genomic integrity.[2] In response to DNA replication stress, a hallmark of many cancers, ATR is activated and orchestrates cell cycle arrest, DNA repair, and the stabilization of replication forks.[3] Many cancer cells exhibit a high degree of replication stress and become dependent on the ATR pathway for survival, making ATR an attractive target for cancer therapy.[3] The development of ATR-targeting PROTACs offers a novel strategy to not only inhibit but eliminate this key protein, potentially leading to enhanced efficacy and overcoming resistance mechanisms associated with traditional ATR inhibitors.

Mechanism of Action of ATR-Targeting PROTACs

An ATR-targeting PROTAC functions by inducing the formation of a ternary complex between the ATR protein and an E3 ubiquitin ligase, such as Cereblon (CRBN) or Von Hippel-Lindau (VHL). This proximity allows the E3 ligase to transfer ubiquitin molecules to lysine (B10760008) residues on the surface of ATR. The resulting polyubiquitin (B1169507) chain is recognized by the 26S proteasome, leading to the degradation of the ATR protein.

Caption: Mechanism of ATR degradation by a PROTAC molecule. (Within 100 characters)

Quantitative Data on ATR-Targeting PROTACs

Several ATR-targeting PROTACs have been developed and characterized. The following table summarizes the available quantitative data on their degradation efficiency and selectivity.

PROTAC Identifier	E3 Ligase Ligand	Target Ligand (ATR Inhibitor)	Cell Line(s)	DC50	Dmax (% Degradation)	Selectivity	Reference(s)
ZS-7	VHL	AZD6738 derivative	ATM-deficient LoVo	0.53 µM	Not Reported	Selective for ATR	[4]
8i	Cereblon	Novel ATR inhibitor	MV-4-11 (AML)	22.9 nM	Not Reported	Selective for ATR
MOLM-13 (AML)	34.5 nM
42i (Abd110)	Cereblon	VE-821 derivative	MIA PaCa-2 (Pancreatic)	Not Reported	~60% at 500 nM	Selective over ATM and DNA-PKcs

Experimental Protocols

Synthesis of ATR-Targeting PROTACs

While detailed, step-by-step synthesis protocols for specific ATR PROTACs like ZS-7, 8i, and 42i are often proprietary or described in the context of broader chemical synthesis schemes in publications, a general workflow can be outlined. The synthesis typically involves three main stages: preparation of the ATR inhibitor with a linker attachment point, synthesis of the E3 ligase ligand with a corresponding linker, and the final coupling of these two components.

General Synthesis Workflow:

Caption: General workflow for the synthesis of an ATR-targeting PROTAC. (Within 100 characters)

For instance, the synthesis of a lenalidomide-based PROTAC like 42i would involve coupling a derivative of the ATR inhibitor VE-821, which has been modified to include a reactive group, with a lenalidomide (B1683929) derivative that has a linker attached.

Western Blotting for ATR Degradation

Western blotting is a fundamental technique to quantify the degradation of a target protein.

Protocol:

• Cell Culture and Treatment: Plate cells at an appropriate density to achieve 70-80% confluency at the time of harvest. Treat the cells with varying concentrations of the ATR PROTAC for a specified duration (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation and SDS-PAGE: Normalize the protein concentrations of all samples. Add Laemmli sample buffer and boil at 95°C for 5-10 minutes. Load equal amounts of protein onto an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against ATR (e.g., 1:1000 dilution) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the ATR protein levels to a loading control (e.g., GAPDH or β-actin). Calculate the percentage of ATR degradation relative to the vehicle-treated control to determine DC50 and Dmax values.

Ubiquitination Assay

This assay confirms that the PROTAC-induced degradation of ATR is mediated by the ubiquitin-proteasome system.

Protocol:

• Cell Treatment: Treat cells with the ATR PROTAC at a concentration known to induce degradation. Include a negative control (vehicle) and a positive control (PROTAC + proteasome inhibitor like MG132).

• Cell Lysis and Immunoprecipitation: Lyse the cells and immunoprecipitate the target protein (ATR) using an anti-ATR antibody.

• Western Blotting: Elute the immunoprecipitated proteins and separate them by SDS-PAGE. Perform a western blot using an anti-ubiquitin antibody to detect polyubiquitinated ATR. A smear of high-molecular-weight bands in the PROTAC-treated sample, which is enhanced in the presence of a proteasome inhibitor, indicates ubiquitination of ATR.

Cell Viability Assay

Cell viability assays, such as the MTT or MTS assay, are used to assess the cytotoxic effects of ATR PROTACs.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a suitable density.

• Compound Treatment: Treat the cells with a serial dilution of the ATR PROTAC. Include a vehicle control.

• Incubation: Incubate the cells for a specified period (e.g., 72 hours).

• Viability Measurement: Add the viability reagent (e.g., MTT or MTS) to each well and incubate according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle-treated control and calculate the IC50 value (the concentration that inhibits cell growth by 50%).

Signaling Pathways and Logical Relationships

ATR Signaling Pathway in DNA Damage Response

ATR is a master regulator of the cellular response to replication stress and DNA damage. Upon activation, it phosphorylates a cascade of downstream targets, including CHK1, to initiate cell cycle arrest and promote DNA repair.

References

• 1. reactionbiology.com [reactionbiology.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of the first ataxia telangiectasia and Rad3-related (ATR) degraders for cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Technical Guide to Atr-IN-30 and its Application in Targeted Protein Degradation of ATR Kinase

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Targeted protein degradation (TPD) has emerged as a transformative therapeutic modality, offering the ability to eliminate pathogenic proteins rather than merely inhibiting them. Within this field, Proteolysis-Targeting Chimeras (PROTACs) represent a leading strategy. This document provides a comprehensive technical overview of Atr-IN-30, a selective ligand for the Ataxia Telangiectasia and Rad3-related (ATR) kinase, and its pivotal role in the development of ATR-degrading PROTACs. ATR is a critical regulator of the DNA Damage Response (DDR), and its degradation presents a promising anti-cancer strategy, particularly for tumors exhibiting high replication stress. We will explore the mechanism of action, quantitative efficacy, and key experimental protocols for characterizing ATR degraders, providing a foundational guide for researchers in this domain.

The Rationale for ATR Degradation

ATR is a serine/threonine-protein kinase that plays a central role in maintaining genomic stability by orchestrating the response to replication stress and certain forms of DNA damage[1][2][3]. In response to stalled replication forks, which generate single-stranded DNA (ssDNA), ATR is activated and phosphorylates a cascade of downstream targets, including the checkpoint kinase CHK1, to initiate cell cycle arrest, stabilize replication forks, and promote DNA repair[2]. Many cancer cells are highly reliant on the ATR pathway for survival due to increased intrinsic replication stress, making ATR a compelling target for oncology therapeutics[1].

While kinase inhibitors for ATR have been developed, the strategy of targeted degradation offers distinct advantages. Degrading the entire ATR protein via a PROTAC can:

• Eliminate Scaffolding Functions: Address both kinase-dependent and kinase-independent roles of the protein.

• Overcome Resistance: Potentially circumvent resistance mechanisms associated with inhibitor-binding site mutations.

• Induce a More Potent Phenotype: Studies suggest that ATR degradation can trigger more profound and effective downstream effects, such as extensive DNA damage and p53-mediated apoptosis, compared to kinase inhibition alone.

Atr-IN-30 serves as a crucial building block—a selective ATR ligand—for the synthesis of heterobifunctional PROTACs designed to specifically induce the degradation of the ATR protein.

Mechanism of Action: PROTAC-Mediated ATR Degradation

ATR-targeting PROTACs synthesized using ligands like Atr-IN-30 operate by co-opting the cell's natural protein disposal system, the Ubiquitin-Proteasome System (UPS).

The process involves several key steps:

• Ternary Complex Formation: The PROTAC molecule, featuring an ATR-binding moiety (derived from a ligand like Atr-IN-30) and an E3 ubiquitin ligase-recruiting ligand (e.g., a derivative of lenalidomide (B1683929) to recruit Cereblon [CRBN]), simultaneously binds to both the ATR protein and the E3 ligase. This forms a transient ternary complex.

• Ubiquitination: The proximity induced by the PROTAC allows the E3 ligase to catalyze the transfer of ubiquitin molecules from a ubiquitin-conjugating enzyme (E2) onto lysine (B10760008) residues on the surface of the ATR protein.

• Proteasomal Recognition and Degradation: The resulting polyubiquitin (B1169507) chain acts as a recognition signal for the 26S proteasome. The proteasome unfolds and degrades the tagged ATR protein into small peptides, while the PROTAC molecule is released and can catalyze further rounds of degradation.

Caption: General mechanism of ATR protein degradation by a PROTAC molecule.

The degradation of ATR disrupts its downstream signaling. This prevents the phosphorylation and activation of CHK1, a key effector kinase. The absence of a functional ATR-CHK1 axis during replication stress leads to the collapse of replication forks, accumulation of DNA double-strand breaks (DSBs), and ultimately, cell death, often through pathways like p53-mediated apoptosis.

Caption: ATR signaling and the consequences of its targeted degradation.

Quantitative Efficacy of ATR Degraders

The potency of ATR degraders is typically quantified by their DC₅₀ (concentration for 50% degradation) and the maximum level of degradation (Dmax). The anti-proliferative effects are measured by IC₅₀ values (concentration for 50% inhibition of cell growth).

Table 1: Degradation Potency of Published ATR PROTACs

Compound Name	Cell Line	Concentration	Time (h)	% ATR Degradation	DC₅₀ (µM)	Reference
Abd110 (42i)	MOLT-4	1 µM	4	~70%	Not Reported
Abd110 (42i)	MOLT-4	0.5 µM	24	~90%	Not Reported
PROTAC 8i	MV-4-11	0.5 µM	Not Reported	93%	Not Reported

| PROTAC ATR degrader-1 (ZS-7) | Not Specified | Not Specified | Not Specified | Not Reported | 0.53 µM | |

Key Experimental Protocols

Characterizing a novel ATR degrader requires a suite of biochemical and cell-based assays to confirm its mechanism of action and efficacy.

Western Blotting for Measuring ATR Degradation

This is the most direct method to quantify the reduction in ATR protein levels following treatment with a degrader.

Caption: Standard experimental workflow for Western Blot analysis.

Methodology:

• Cell Treatment: Plate cells (e.g., MV-4-11) and treat with a serial dilution of the ATR degrader for a specified time course (e.g., 4, 8, 24 hours). Include a DMSO vehicle control.

• Lysis: Harvest and wash cells with cold PBS. Lyse cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• Electrophoresis: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific for ATR (overnight at 4°C). Also, probe a separate membrane or the same one after stripping for a loading control protein (e.g., GAPDH, β-actin).

• Secondary Antibody: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washes, apply an enhanced chemiluminescent (ECL) substrate and capture the signal using an imaging system. Quantify band intensities to determine the percentage of ATR degradation relative to the loading control.

Co-Immunoprecipitation (Co-IP) for Ubiquitination Analysis

This assay is used to confirm that the degrader-induced loss of ATR is due to ubiquitination.

Caption: Workflow for Co-Immunoprecipitation to detect protein ubiquitination.

Methodology:

• Cell Treatment: Treat cells with the ATR degrader (e.g., 0.5 µM PROTAC 8i) for a time sufficient to induce degradation (e.g., 4 hours). Include a control group pre-treated with a proteasome inhibitor (e.g., 1 µM MG132 for 2 hours) to allow ubiquitinated ATR to accumulate.

• Lysis: Lyse cells in a non-denaturing Co-IP lysis buffer containing protease inhibitors.

• Immunoprecipitation: Incubate the cleared cell lysates with an anti-ATR antibody overnight at 4°C with gentle rotation to capture ATR and its binding partners.

• Capture: Add Protein A/G magnetic beads or agarose (B213101) resin to the lysate-antibody mixture to capture the immune complexes.

• Washing and Elution: Wash the beads several times with IP buffer to remove non-specifically bound proteins. Elute the bound proteins from the beads using a low-pH buffer or by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluates by Western blotting. Probe the membrane with an anti-ubiquitin antibody to detect the characteristic high molecular weight smear indicative of poly-ubiquitinated ATR.

Cell Viability Assay

This assay measures the functional consequence of ATR degradation on cell proliferation and survival.

Caption: Workflow for a typical 96-well plate-based cell viability assay.

Methodology:

• Cell Seeding: Seed cells at a predetermined density in a 96-well plate and allow them to adhere and resume growth overnight.

• Treatment: Treat the cells with a serial dilution (e.g., 10-point, 3-fold dilution) of the ATR degrader. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plates for a period relevant to cell doubling time (e.g., 72 hours).

• Reagent Addition: Add a cell viability reagent according to the manufacturer's protocol. Common reagents include MTT (colorimetric), AlamarBlue (fluorometric), or CellTiter-Glo (luminescent, measures ATP).

• Detection: After a short incubation with the reagent, measure the signal using the appropriate plate reader.

• Analysis: Normalize the data to the vehicle-treated control cells (representing 100% viability). Plot the percent viability against the log of the degrader concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Conclusion and Future Directions

The use of Atr-IN-30 as a selective ligand has enabled the development of potent PROTACs for the targeted degradation of ATR kinase. This approach holds significant promise as a therapeutic strategy, demonstrating a distinct and potentially more powerful anti-cancer mechanism than traditional kinase inhibition. The data show that ATR degraders can effectively eliminate the ATR protein at sub-micromolar concentrations, leading to profound DNA damage and apoptotic cell death in cancer cells.

Future work in this area will likely focus on:

• In Vivo Efficacy: Assessing the anti-tumor effects of lead ATR degraders in xenograft and other preclinical cancer models.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Optimization: Refining the drug-like properties of the degraders to ensure suitable stability, exposure, and target engagement in vivo.

• Broadening Applicability: Exploring the efficacy of ATR degradation across a wider range of cancer types and in combination with other therapies, such as DNA damaging agents or other DDR inhibitors.

The continued development of targeted degraders for pivotal proteins like ATR is set to expand the toolkit of precision oncology and offer new hope for treating challenging malignancies.

References

• 1. benchchem.com [benchchem.com]
• 2. The essential kinase ATR: ensuring faithful duplication of a challenging genome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ataxia telangiectasia and Rad3 related - Wikipedia [en.wikipedia.org]

ATR-IN-30: A Technical Overview of its Role in Cancer Cell Biology

Disclaimer: As of the latest literature review, specific published data for a compound designated "ATR-IN-30" is not publicly available. This document provides a detailed technical guide on the role of potent and selective ATR (Ataxia Telangiectasia and Rad3-related) kinase inhibitors in cancer cell biology, using data from well-characterized and widely studied ATR inhibitors such as VE-822 (Berzosertib), AZD6738 (Ceralasertib), and Atr-IN-29 as representative examples. The principles, pathways, and experimental methodologies described herein are fundamental to the mechanism of action expected for any potent ATR inhibitor.

Introduction: Targeting the Guardian of the Genome

The integrity of the genome is paramount for cellular survival, and cells have evolved a complex network of signaling pathways known as the DNA Damage Response (DDR) to detect and repair DNA lesions.[1] A master conductor of the DDR is the serine/threonine kinase ATR, which is activated by a broad range of DNA damage and, most critically, by replication stress—a hallmark of many cancer cells.[2][3]

Cancer cells frequently exhibit high levels of oncogene-induced replication stress and often possess defects in other DDR pathways, such as a non-functional p53 or deficient Ataxia Telangiectasia Mutated (ATM) kinase.[3][4] This renders them exquisitely dependent on the ATR signaling pathway for survival and proliferation.[4] This dependency creates a therapeutic window, positioning ATR inhibition as a promising anti-cancer strategy. By blocking ATR, inhibitors can exploit the concept of synthetic lethality, where the inhibition of one pathway (ATR) is selectively lethal to cells that have a pre-existing defect in a parallel pathway (e.g., ATM).[1][4]

This guide provides an in-depth overview of the mechanism of action of ATR inhibitors, their effects on cancer cell biology, quantitative data from representative compounds, and detailed protocols for key experimental assessments.

Core Mechanism of Action: Abrogating the DNA Damage Response

ATR is a central transducer of the checkpoint signaling pathway.[3] Its activation is initiated by the binding of Replication Protein A (RPA) to single-stranded DNA (ssDNA), a common intermediate at stalled replication forks or during the processing of DNA damage.[1][5] This recruits the ATR-ATRIP complex, leading to the activation of ATR's kinase function.[1][6]

Once active, ATR phosphorylates a multitude of substrates to orchestrate the cellular response.[3] The most critical downstream effector is the checkpoint kinase 1 (Chk1).[7][8] The inhibition of ATR by a small molecule like ATR-IN-30 would block this entire cascade, leading to several key cellular consequences:

• Abrogation of Cell Cycle Checkpoints: Activated Chk1 phosphorylates and inactivates CDC25 phosphatases, which are required to activate cyclin-dependent kinases (CDKs) that drive mitotic entry.[2][7] ATR inhibition prevents this, abrogating the G2/M checkpoint and forcing cells with damaged DNA to enter mitosis prematurely.[9][10][11]

• Replication Fork Collapse and DNA Damage Accumulation: ATR plays a crucial role in stabilizing stalled replication forks.[1] Its inhibition leads to the collapse of these forks, the generation of DNA double-strand breaks (DSBs), and a subsequent increase in DNA damage markers like phosphorylated histone H2AX (γH2AX).[1][12][13]

• Induction of Apoptosis: The accumulation of catastrophic DNA damage and inappropriate entry into mitosis (mitotic catastrophe) ultimately triggers programmed cell death, or apoptosis.[1][13][14]

Quantitative Data: In Vitro Efficacy of Representative ATR Inhibitors

The following tables summarize the anti-proliferative activity of well-characterized ATR inhibitors across a panel of human cancer cell lines. This data serves as a reference for the expected potency of a compound like ATR-IN-30.

Table 1: In Vitro Anti-proliferative Activity of Atr-IN-29

Cell Line	Cancer Type	IC50 (nM)
A549	Lung Carcinoma	156.70[4]
HCC1806	Breast Carcinoma	38.81[4]
HCT116	Colorectal Carcinoma	61.23[4]
HeLa	Cervical Cancer	101.50[4]
NCI-H460	Large Cell Lung Cancer	149.30[4]

| U-2 OS | Osteosarcoma | 52.10[4] |

Table 2: In Vitro Efficacy of Common ATR Inhibitors (VE-822 and AZD6738)

Inhibitor	Cell Line	Cancer Type	IC50 (nM)
VE-822 (Berzosertib)	LoVo	Colorectal Carcinoma	24[5]
VE-822 (Berzosertib)	HT29	Colorectal Carcinoma	48[5]
AZD6738 (Ceralasertib)	HCT116	Colorectal Carcinoma	130[5]

| AZD6738 (Ceralasertib) | SW620 | Colorectal Carcinoma | 210[5] |

Signaling Pathways and Logical Relationships

Visualizing the complex interactions within the cell is crucial for understanding the impact of ATR inhibition. The following diagrams, generated using the DOT language, illustrate the core signaling pathway, a typical experimental workflow, and the therapeutic logic.

References

• 1. Targeting ATR Pathway in Solid Tumors: Evidence of Improving Therapeutic Outcomes [mdpi.com]
• 2. ATR: a Master Conductor of Cellular Responses to DNA Replication Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular Pathways: Targeting ATR in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Prospects for the Use of ATR Inhibitors to Treat Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Essential and dispensable roles of ATR in cell cycle arrest and genome maintenance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. molbiolcell.org [molbiolcell.org]
• 11. Immunogenic cell death after combined treatment with radiation and ATR inhibitors is dually regulated by apoptotic caspases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. New findings reveal why only some cancers respond to ATR inhibitor therapy | UC Irvine School of Medicine [medschool.uci.edu]
• 13. ATR and p-ATR are emerging prognostic biomarkers and DNA damage response targets in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.biologists.com [journals.biologists.com]

Protocols & Analytical Methods

Synthesis of Atr-IN-30 PROTAC: A Detailed Protocol for Targeted Protein Degradation

For Immediate Release

Shanghai, China – December 2, 2025 – For researchers and scientists in the fields of oncology and drug development, this document provides a detailed application note and protocol for the synthesis of an Atr-IN-30 based Proteolysis Targeting Chimera (PROTAC), a novel compound designed for the targeted degradation of the Ataxia Telangiectasia and Rad3-related (ATR) protein. ATR is a critical component of the DNA damage response (DDR) pathway, and its targeted degradation represents a promising therapeutic strategy in oncology.

This protocol is based on the synthesis of "PROTAC ATR degrader-2", also identified as compound 8i in the primary literature, which utilizes the selective ATR ligand, Atr-IN-30. The synthesis involves the strategic connection of Atr-IN-30 to an E3 ubiquitin ligase ligand, in this case, lenalidomide (B1683929), via a flexible linker. This heterobifunctional molecule is designed to simultaneously bind to both the ATR protein and an E3 ligase, thereby inducing the ubiquitination and subsequent proteasomal degradation of ATR.

General Synthesis Scheme

The synthesis of the Atr-IN-30 PROTAC follows a convergent approach, where the ATR ligand, the E3 ligase ligand, and the linker are synthesized or obtained separately and then coupled in the final steps. The overall strategy involves:

• Preparation of the Linker-E3 Ligase Conjugate: The synthesis begins with the modification of the E3 ligase ligand, lenalidomide, by attaching a linker with a reactive functional group.

• Coupling of ATR Ligand with the Linker-E3 Ligase Conjugate: The final step involves the coupling of the ATR ligand, Atr-IN-30, to the pre-formed linker-E3 ligase conjugate to yield the final PROTAC molecule.

Figure 1: General workflow for the synthesis of Atr-IN-30 PROTAC.

Experimental Protocols

The following protocols are detailed for the synthesis of the Atr-IN-30 PROTAC.

Materials and Reagents

• Atr-IN-30 (Selective ATR Ligand)

• Lenalidomide (E3 Ligase Ligand)

• 5-Bromopentanoyl chloride (Linker Precursor)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Sodium sulfate (B86663) (Na2SO4)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware and equipment

Protocol 1: Synthesis of Lenalidomide-Linker Conjugate

This protocol describes the synthesis of an intermediate where the linker is attached to the lenalidomide moiety.

• Dissolve Lenalidomide (1 equivalent) in anhydrous DMF.

• Add DIPEA (2 equivalents) to the solution and stir at room temperature.

• Slowly add a solution of 5-Bromopentanoyl chloride (1.1 equivalents) in anhydrous DMF to the reaction mixture.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract the product with DCM.

• Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the Lenalidomide-Linker conjugate.

Protocol 2: Synthesis of Atr-IN-30 PROTAC (PROTAC ATR degrader-2)

This protocol details the final coupling step to produce the Atr-IN-30 PROTAC.

• Dissolve Atr-IN-30 (1 equivalent) and the Lenalidomide-Linker conjugate (1.2 equivalents) in anhydrous DMF.

• Add a suitable base, such as potassium carbonate (K2CO3) or DIPEA (3 equivalents), to the reaction mixture.

• Stir the reaction mixture at an elevated temperature (e.g., 60-80 °C) for 24-48 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the product with a suitable organic solvent, such as ethyl acetate (B1210297) or DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purify the final product by preparative High-Performance Liquid Chromatography (HPLC) to yield the pure Atr-IN-30 PROTAC.

Data Presentation

The following table summarizes the key quantitative data for the synthesized Atr-IN-30 PROTAC, also known as PROTAC ATR degrader-2.

Compound	Molecular Formula	Molecular Weight ( g/mol )	DC50 in MV-4-11 cells (nM)[1]	DC50 in MOLM-13 cells (nM)[1]
Atr-IN-30 PROTAC	C45H50N10O8	871.0	22.9	34.5
(PROTAC ATR degrader-2)

Signaling Pathway

The Atr-IN-30 PROTAC functions by hijacking the ubiquitin-proteasome system to induce the degradation of the ATR protein. The following diagram illustrates the proposed mechanism of action.

Figure 2: Proposed mechanism of action for Atr-IN-30 PROTAC.

Conclusion

This application note provides a comprehensive protocol for the synthesis of a potent and selective Atr-IN-30 based PROTAC for the targeted degradation of the ATR protein. The detailed experimental procedures and the accompanying data and diagrams are intended to serve as a valuable resource for researchers in the field of targeted protein degradation and cancer drug discovery. The successful synthesis of this PROTAC will enable further investigation into the therapeutic potential of ATR degradation in various cancer models.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for In Vitro Evaluation of ATR-IN-30 Based PROTACs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vitro evaluation of Proteolysis Targeting Chimeras (PROTACs) designed to degrade the Ataxia Telangiectasia and Rad3-related (ATR) kinase, using the hypothetical molecule ATR-IN-30 as a representative example. The protocols outlined below will enable researchers to characterize the formation of the ternary complex, quantify ATR degradation, and assess the downstream cellular consequences of ATR depletion.

Introduction to ATR and PROTAC Technology

The ATR kinase is a critical regulator of the DNA damage response (DDR), playing a pivotal role in maintaining genomic stability, particularly in response to replication stress.[1][2] Inhibition of ATR is a promising therapeutic strategy in oncology, as many cancer cells exhibit high levels of replication stress and are therefore highly dependent on the ATR pathway for survival.[3]

PROTACs are heterobifunctional molecules that offer an alternative therapeutic modality to traditional enzyme inhibition. They function by inducing the degradation of a target protein.[4][5] A PROTAC consists of a ligand that binds the protein of interest (in this case, ATR), a linker, and a ligand that recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination of the target protein, marking it for degradation by the proteasome.

ATR Signaling Pathway

The ATR signaling pathway is initiated by the presence of single-stranded DNA (ssDNA) coated with Replication Protein A (RPA), a common feature of stalled replication forks and DNA damage. The ATR-ATRIP complex is recruited to these sites, leading to the activation of ATR kinase. Activated ATR then phosphorylates a multitude of substrates, with the checkpoint kinase 1 (Chk1) being a key effector. Phosphorylation of Chk1 triggers downstream signaling cascades that coordinate cell cycle arrest, DNA repair, and stabilization of replication forks.

Caption: The ATR signaling pathway is activated by DNA damage and replication stress.

Experimental Workflow for ATR-IN-30 PROTAC Evaluation

The in vitro evaluation of an ATR-targeting PROTAC like ATR-IN-30 follows a logical progression from biochemical validation of ternary complex formation to cellular assessment of protein degradation and functional consequences.

Caption: A typical experimental workflow for characterizing an ATR-targeting PROTAC.

Data Presentation: Quantitative Analysis of ATR-IN-30

The following tables present hypothetical but expected data for an effective ATR-targeting PROTAC.

Table 1: Ternary Complex Formation and In Vitro Ubiquitination

Assay Type	Parameter	ATR-IN-30 Value
AlphaLISA/HTRF	Ternary Complex EC50	50 nM
In Vitro Ubiquitination	Ubiquitinated ATR (%)	85% at 1 µM

Table 2: Cellular ATR Degradation

Cell Line	DC50 (Degradation)	Dmax (Max Degradation)	Timepoint
HCT116	100 nM	>90%	24 hours
U2OS	120 nM	>85%	24 hours

Table 3: Cellular Target Engagement and Phenotypic Effects

Assay	Cell Line	Treatment	Result
p-Chk1 (Ser345) Western Blot	U2OS	Hydroxyurea (B1673989) + 1 µM ATR-IN-30	Significant decrease vs. Hydroxyurea alone
Cell Viability (IC50)	HCT116	72 hours	250 nM
γH2AX Foci Formation	U2OS	1 µM ATR-IN-30	Significant increase in γH2AX foci

Experimental Protocols

Ternary Complex Formation Assay (AlphaLISA)

This assay quantitatively measures the formation of the ternary complex consisting of the PROTAC, the target protein (ATR), and the E3 ligase.

Materials:

• Recombinant GST-tagged E3 ligase (e.g., VHL or Cereblon complex)

• Recombinant His-tagged ATR

• ATR-IN-30

• AlphaLISA Glutathione Acceptor beads

• AlphaLISA Nickel Chelate Donor beads

• Assay buffer (e.g., PBS, 0.1% BSA)

• 384-well white microplates

Protocol:

• Prepare serial dilutions of ATR-IN-30 in assay buffer.

• In a 384-well plate, add the GST-tagged E3 ligase, His-tagged ATR, and the ATR-IN-30 dilutions.

• Incubate for 1 hour at room temperature to allow for complex formation.

• Add AlphaLISA Glutathione Acceptor beads and incubate for 1 hour at room temperature in the dark.

• Add AlphaLISA Nickel Chelate Donor beads and incubate for 1 hour at room temperature in the dark.

• Read the plate on an AlphaLISA-compatible plate reader.

• Plot the AlphaLISA signal against the ATR-IN-30 concentration to determine the EC50 for ternary complex formation.

In Vitro Ubiquitination Assay

This assay confirms that the PROTAC-induced ternary complex is functional and leads to the ubiquitination of the target protein.

Materials:

• Recombinant E1 activating enzyme

• Recombinant E2 conjugating enzyme

• Recombinant E3 ligase corresponding to the PROTAC

• Recombinant ATR

• Ubiquitin

• ATP

• ATR-IN-30

• Ubiquitination reaction buffer

• SDS-PAGE gels and Western blot reagents

• Anti-ATR antibody

• Anti-ubiquitin antibody

Protocol:

• Set up the ubiquitination reaction by combining E1, E2, E3, ATR, ubiquitin, and ATP in the reaction buffer.

• Add ATR-IN-30 or vehicle control (e.g., DMSO).

• Incubate the reaction at 37°C for 1-2 hours.

• Stop the reaction by adding Laemmli sample buffer and boiling.

• Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with anti-ATR and anti-ubiquitin antibodies to detect the ubiquitinated ATR species (appearing as a high molecular weight smear).

Western Blot for ATR Degradation

This is a standard method to quantify the reduction in cellular ATR protein levels following PROTAC treatment.

Materials:

• Cancer cell lines (e.g., HCT116, U2OS)

• ATR-IN-30

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels and Western blot reagents

• Primary antibodies: anti-ATR, anti-loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Protocol:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with a serial dilution of ATR-IN-30 for a specified time (e.g., 24 hours).

• Lyse the cells and determine the protein concentration using a BCA assay.

• Normalize the protein concentrations and prepare samples for SDS-PAGE.

• Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

• Probe the membrane with primary antibodies against ATR and a loading control.

• Incubate with secondary antibodies and detect the signal using a chemiluminescent substrate.

• Quantify the band intensities using densitometry software. Normalize the ATR signal to the loading control and calculate the percentage of degradation relative to the vehicle-treated control.

• Plot the percentage of degradation against the PROTAC concentration to determine the DC50 and Dmax values.

Western Blot for Phospho-Chk1

This assay assesses the on-target effect of ATR degradation by measuring the phosphorylation of its primary downstream substrate, Chk1.

Materials:

• Same as for ATR degradation Western blot

• DNA damaging agent (e.g., hydroxyurea or UV radiation)

• Primary antibody: anti-phospho-Chk1 (Ser345)

Protocol:

• Treat cells with ATR-IN-30 for a time sufficient to induce ATR degradation (e.g., 16-24 hours).

• Induce DNA damage by treating with hydroxyurea (e.g., 2 mM for 2-4 hours) or irradiating with UV.

• Lyse the cells and proceed with Western blotting as described above.

• Probe the membrane with an anti-phospho-Chk1 (Ser345) antibody to assess the inhibition of ATR signaling. A reduction in the phospho-Chk1 signal in the presence of ATR-IN-30 indicates successful target engagement and functional inactivation.

Cell Viability Assay

This assay measures the cytotoxic or cytostatic effects of ATR degradation.

Materials:

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTT)

• Plate reader

Protocol:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a serial dilution of ATR-IN-30.

• Incubate for a specified period (e.g., 72 hours).

• Add the cell viability reagent according to the manufacturer's instructions.

• Read the plate on a compatible plate reader.

• Normalize the data to the vehicle-treated control and calculate the IC50 value.

Immunofluorescence for γH2AX Foci Formation

This assay visualizes DNA double-strand breaks, which can be a downstream consequence of ATR inhibition and subsequent replication fork collapse.

Materials:

• Glass coverslips

• Fixation solution (e.g., 4% paraformaldehyde)

• Permeabilization solution (e.g., 0.25% Triton X-100)

• Blocking solution (e.g., 1% BSA in PBS)

• Primary antibody: anti-phospho-Histone H2A.X (Ser139) (γH2AX)

• Fluorescently labeled secondary antibody

• DAPI for nuclear counterstaining

• Fluorescence microscope

Protocol:

• Seed cells on glass coverslips in a multi-well plate.

• Treat the cells with ATR-IN-30 for a specified time (e.g., 24 hours).

• Fix, permeabilize, and block the cells.

• Incubate with the primary anti-γH2AX antibody.

• Incubate with the fluorescently labeled secondary antibody and DAPI.

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

• Quantify the number and intensity of γH2AX foci per nucleus. An increase in foci indicates an accumulation of DNA damage.

References

• 1. Molecular Pathways: Targeting ATR in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Functions, Regulation, and Therapeutic Implications of the ATR Checkpoint Pathway | Annual Reviews [annualreviews.org]
• 4. benchchem.com [benchchem.com]
• 5. Methods to accelerate PROTAC drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring ATR Degradation via Western Blot

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ataxia Telangiectasia and Rad3-related (ATR) is a crucial serine/threonine kinase that plays a central role in the DNA damage response (DDR) and maintenance of genomic integrity.[1][2][3] ATR is activated by a wide range of DNA lesions and replication stress, initiating a signaling cascade to coordinate cell-cycle arrest, DNA repair, and stabilization of replication forks.[3][4] The degradation of ATR is a key regulatory mechanism that can impact cellular responses to DNA damage and the efficacy of cancer therapies. This document provides a detailed protocol for the measurement of ATR degradation using Western blotting, a widely used technique for protein analysis.

Signaling Pathway of ATR Degradation

ATR protein levels can be regulated through the ubiquitin-proteasome pathway. The E3 ubiquitin ligase F-box protein 32 (FBXO32) has been identified as a key regulator that targets ATR for ubiquitination and subsequent degradation by the proteasome. This process can be modulated by various cellular stresses and pharmacological agents. For instance, proteolysis-targeting chimeras (PROTACs) have been developed to induce the degradation of ATR, offering a novel therapeutic strategy.

Caption: ATR Degradation Pathway.

Experimental Workflow

The overall workflow for measuring ATR degradation involves treating cells to induce degradation, preparing cell lysates, separating proteins by size using SDS-PAGE, transferring proteins to a membrane, probing with specific antibodies, and quantifying the protein bands.

Caption: Western Blot Workflow for ATR Degradation.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for performing a Western blot to measure the degradation of ATR.

1. Cell Culture and Treatment:

• Cell Lines: Use appropriate cell lines for your study (e.g., cancer cell lines known to express ATR).

• Induction of ATR Degradation:

  • Pharmacological Induction: Treat cells with an ATR-degrading PROTAC (e.g., Abd110) at various concentrations and for different time points to determine the optimal conditions for degradation. A typical starting point could be 1-10 µM for 4-24 hours.

  • Genetic Modulation: To study the role of FBXO32, you can overexpress or knockdown FBXO32 using plasmid transfection or siRNA, respectively.

• Controls:

  • Vehicle Control: Treat cells with the vehicle (e.g., DMSO) used to dissolve the PROTAC.

  • Proteasome Inhibitor Control: To confirm proteasome-mediated degradation, pre-treat cells with a proteasome inhibitor like MG132 (typically 10-20 µM for 2-4 hours) before adding the degradation-inducing agent.

2. Cell Lysis and Protein Extraction:

• After treatment, wash cells twice with ice-cold PBS.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails to prevent protein degradation and dephosphorylation.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes with occasional vortexing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant containing the protein lysate.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA or Bradford protein assay according to the manufacturer's instructions.

• Normalize the protein concentration of all samples to ensure equal loading in the subsequent steps.

4. SDS-PAGE:

• Prepare protein samples by adding Laemmli sample buffer and boiling at 95-100°C for 5 minutes.

• Load equal amounts of protein (typically 20-40 µg) into the wells of a polyacrylamide gel. The percentage of the gel will depend on the molecular weight of ATR (~301 kDa). A low percentage gel (e.g., 6%) or a gradient gel is recommended.

• Run the gel at an appropriate voltage until the dye front reaches the bottom.

5. Protein Transfer:

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane. A wet transfer system is generally recommended for large proteins like ATR.

• Ensure complete transfer by optimizing the transfer time and current according to the manufacturer's protocol.

6. Blocking:

• Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature with gentle agitation. This step prevents non-specific antibody binding.

7. Antibody Incubation:

• Primary Antibody: Incubate the membrane with a primary antibody specific for ATR. The dilution will depend on the antibody manufacturer's recommendation (e.g., 1:1000). Incubate overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP or anti-mouse IgG-HRP) diluted in blocking buffer (e.g., 1:5000) for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

8. Detection and Quantification:

• Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

• Incubate the membrane with the ECL substrate.

• Capture the chemiluminescent signal using a digital imaging system.

• Quantify the band intensities using densitometry software (e.g., ImageJ).

• Normalize the ATR band intensity to a loading control protein (e.g., β-actin or GAPDH) to account for any variations in protein loading.

Data Presentation

Summarize the quantitative data from the Western blot analysis in a structured table. This allows for easy comparison of ATR protein levels across different treatment conditions.

Treatment Condition	ATR Protein Level (Normalized to Loading Control)	Standard Deviation	p-value (vs. Vehicle Control)
Vehicle Control	1.00	± 0.12	-
PROTAC (Low Conc.)	0.65	± 0.09	< 0.05
PROTAC (High Conc.)	0.28	± 0.05	< 0.01
PROTAC + MG132	0.92	± 0.15	> 0.05
FBXO32 Overexpression	0.45	± 0.08	< 0.05
FBXO32 siRNA	1.35	± 0.18	< 0.05

Note: The data presented in this table is for illustrative purposes only and will vary depending on the specific experimental conditions.

References

• 1. ATR signaling: more than meeting at the fork - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. ATR: An Essential Regulator of Genome Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Viability Assays with Atr-IN-30 Derived Degraders

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Ataxia Telangiectasia and Rad3-related (ATR) kinase is a critical regulator of the DNA damage response (DDR), playing a pivotal role in maintaining genomic stability, particularly in response to replication stress.[1][2][3] Many cancer cells exhibit high levels of replication stress due to oncogene activation, making them highly dependent on the ATR signaling pathway for survival.[1][4] This dependency presents a therapeutic window for ATR inhibitors. Targeted protein degradation (TPD) is an emerging therapeutic modality that utilizes the cell's own ubiquitin-proteasome system to eliminate specific proteins.[5][6][7] This approach offers potential advantages over traditional inhibition, including the ability to target non-enzymatic functions of proteins and overcome resistance mechanisms.[7][8]

An Atr-IN-30 derived degrader is a heterobifunctional molecule, such as a proteolysis-targeting chimera (PROTAC), that links Atr-IN-30 (as the ATR-binding warhead) to an E3 ubiquitin ligase recruiter.[9][10] This proximity induces the ubiquitination and subsequent proteasomal degradation of ATR, leading to cell death in ATR-dependent cancer cells.[8][10] These application notes provide a detailed protocol for assessing the cytotoxic effects of Atr-IN-30 derived degraders on cancer cells using a cell viability assay.

Principle of the Assay

This protocol describes a method for determining the half-maximal inhibitory concentration (IC50) or half-maximal degradation concentration (DC50) of an Atr-IN-30 derived degrader in a cancer cell line of interest. The assay is based on the principle that viable, metabolically active cells can reduce a tetrazolium salt, such as MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium), into a colored formazan (B1609692) product.[11] The amount of formazan produced is directly proportional to the number of living cells in the culture. By measuring the absorbance of the formazan, the effect of the degrader on cell proliferation and viability can be quantified.

Signaling Pathway and Mechanism of Action

Caption: ATR signaling pathway and the mechanism of an Atr-IN-30 derived PROTAC degrader.

Experimental Workflow

Caption: Workflow for the cell viability assay using an Atr-IN-30 derived degrader.

Materials and Reagents

• Cancer cell line of interest (e.g., HCT116, HT29, or a cell line with known DDR deficiencies)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• Atr-IN-30 derived degrader

• Vehicle control (e.g., DMSO)

• 96-well clear-bottom cell culture plates

• Cell viability reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay (MTS) or CellTiter-Glo® Luminescent Cell Viability Assay)

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Microplate reader (absorbance or luminescence)

• Humidified incubator (37°C, 5% CO2)

Experimental Protocol

1. Cell Seeding:

• Culture the selected cancer cell line to ~80% confluency.

• Trypsinize and resuspend the cells in complete culture medium to create a single-cell suspension.

• Determine the cell concentration using a hemocytometer or automated cell counter.

• Dilute the cell suspension to the optimal seeding density (typically 2,000-10,000 cells/well) in a 96-well plate. The final volume in each well should be 100 µL.

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[12]

2. Compound Preparation and Treatment:

• Prepare a stock solution of the Atr-IN-30 derived degrader in DMSO (e.g., 10 mM).

• Perform serial dilutions of the degrader stock solution in complete culture medium to achieve the desired final concentrations (e.g., from 0.1 nM to 10 µM).

• Also, prepare a vehicle control (DMSO) at the same final concentration as the highest degrader concentration.

• After the 24-hour incubation, carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the degrader or vehicle control.

• Include wells with medium only as a background control.

3. Incubation:

• Incubate the plate for the desired treatment duration, typically 72 to 96 hours, at 37°C in a 5% CO2 incubator.[12]

4. Measurement of Cell Viability (MTS Assay Example):

• After the incubation period, add 20 µL of the MTS reagent to each well.[11]

• Incubate the plate for 1-4 hours at 37°C, protected from light.[13] The incubation time may need to be optimized depending on the cell line.

• Measure the absorbance at 490 nm using a microplate reader.[11]

5. Data Analysis:

• Subtract the average absorbance of the medium-only wells (background) from all other absorbance readings.

• Normalize the data by expressing the absorbance of the treated wells as a percentage of the vehicle-treated control wells (100% viability).

• Plot the percentage of cell viability against the log concentration of the Atr-IN-30 derived degrader.

• Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Data Presentation

Note: The following data is representative for a hypothetical Atr-IN-30 derived degrader and is intended to illustrate the expected outcome of the assay. Actual results may vary depending on the cell line and experimental conditions.

Table 1: Cell Viability of Cancer Cell Lines Treated with a Hypothetical Atr-IN-30 Derived Degrader

Cell Line	Cancer Type	Treatment Duration (hours)	IC50 (nM)
HCT116	Colon Carcinoma	72	15.2
HT29	Colorectal Adenocarcinoma	72	45.8
CALU-6	Lung Carcinoma (ATM deficient)	72	5.6
SW620	Colorectal Adenocarcinoma	72	>1000

Downstream Analysis and Confirmation

To confirm that the observed cytotoxicity is due to the targeted degradation of ATR, further experiments are recommended:

• Western Blotting: To directly measure the levels of ATR protein following treatment with the degrader. This allows for the determination of the DC50 (concentration at which 50% of the protein is degraded).

• Target Engagement Assays: Techniques like NanoBRET™ can be used to confirm that the degrader engages with ATR in live cells.[14]

• Ubiquitination Assays: To demonstrate that the degrader induces the polyubiquitination of ATR.[5]

• Immunofluorescence: To visualize the induction of DNA damage markers, such as γH2AX, which is expected to increase upon ATR loss.[15]

Safety and Handling

The Atr-IN-30 derived degrader is a research chemical and should be handled with appropriate safety precautions. Wear a lab coat, safety glasses, and gloves when handling the compound. Consult the Safety Data Sheet (SDS) for detailed information on handling and disposal.[12]

References

• 1. Molecular Pathways: Targeting ATR in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. journals.biologists.com [journals.biologists.com]
• 4. Intrinsic ATR signaling shapes DNA end resection and suppresses toxic DNA-PKcs signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeted Protein Degradation using Proteolysis-Targeted Chimeras | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. revvity.com [revvity.com]
• 7. njbio.com [njbio.com]
• 8. Discovery of Selective and Potent ATR Degrader for Exploration its Kinase-Independent Functions in Acute Myeloid Leukemia Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. reactionbiology.com [reactionbiology.com]
• 10. lifesensors.com [lifesensors.com]
• 11. broadpharm.com [broadpharm.com]
• 12. benchchem.com [benchchem.com]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. bmglabtech.com [bmglabtech.com]
• 15. benchchem.com [benchchem.com]

Application Notes and Protocols: Immunofluorescence for γH2AX Foci with ATR PROTACs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The phosphorylation of the histone variant H2AX on serine 139, termed γH2AX, is a rapid and sensitive molecular marker for DNA double-strand breaks (DSBs).[1][2] The formation of discrete nuclear foci containing γH2AX is a critical event in the DNA Damage Response (DDR), recruiting a cascade of repair proteins to the site of damage. Ataxia Telangiectasia and Rad3-related (ATR) kinase is a principal regulator of the DDR, primarily activated by single-stranded DNA (ssDNA) regions that form at stalled replication forks or during the processing of other DNA lesions.[3]

Proteolysis-targeting chimeras (PROTACs) are a novel therapeutic modality designed to hijack the cell's ubiquitin-proteasome system to induce the degradation of a target protein.[4][5] ATR PROTACs, therefore, offer a powerful approach to eliminate ATR protein, disrupt the DDR, and potentially sensitize cancer cells to DNA-damaging agents. This application note provides a detailed protocol for the immunofluorescence staining of γH2AX foci in cultured cells to assess the pharmacodynamic effects of ATR PROTACs.

ATR Signaling Pathway and γH2AX Formation

ATR is a key kinase in the DDR pathway, activated by replication stress. Once activated, ATR phosphorylates a multitude of substrates, including CHK1, which in turn orchestrates cell cycle arrest, stabilization of replication forks, and DNA repair. ATR can also contribute to the phosphorylation of H2AX, leading to the formation of γH2AX foci, which serve as platforms for the assembly of DNA repair machinery.

References

• 1. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative γ-H2AX immunofluorescence method for DNA double-strand break analysis in testis and liver after intravenous administration of 111InCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The complexity of phosphorylated H2AX foci formation and DNA repair assembly at DNA double-strand breaks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Residual γH2AX foci as an indication of lethal DNA lesions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. γH2AX foci as a measure of DNA damage: a computational approach to automatic analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for ATR-IN-30 in In Vitro Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

ATR-IN-30 is a selective ligand for the Ataxia Telangiectasia and Rad3-related (ATR) kinase, utilized in the synthesis of ATR PROTACs (Proteolysis Targeting Chimeras)[1]. ATR is a critical serine/threonine kinase that acts as a master regulator of the DNA Damage Response (DDR). It is activated by single-stranded DNA (ssDNA) that forms at sites of DNA damage or stalled replication forks. Upon activation, ATR phosphorylates a multitude of substrates, most notably Checkpoint Kinase 1 (Chk1), to orchestrate cell cycle arrest, facilitate DNA repair, and maintain genomic stability. Many cancer cells exhibit high levels of replication stress and are therefore highly dependent on the ATR pathway for survival, making ATR an attractive target for cancer therapy. These application notes provide detailed protocols for the use of ATR-IN-30 in in vitro experiments to assess its effects on cell viability and ATR signaling.

Quantitative Data Summary

Table 1: Representative Solubility of ATR Inhibitors in Common Solvents

Solvent	Representative Solubility	Method
Dimethyl Sulfoxide (DMSO)	≥ 10 mM	Estimated
Ethanol	Limited / Not Recommended	General Compound Data
Water	Insoluble	General Compound Data
1:5 Ethanol:PBS (pH 7.2)	~0.16 mg/mL	Shake-flask

Data presented here are representative of small molecule ATR inhibitors like Ceralasertib and are intended as a guideline. Actual solubility of ATR-IN-30 should be determined experimentally.

Table 2: Representative Effective Concentrations and IC50 Values of ATR Inhibitors in In Vitro Assays

Cell Line	Cancer Type	Assay Type	ATR Inhibitor	IC50 / Effective Concentration
HCT116	Colon Carcinoma	Cell Viability	AZD6738	≥1 µM
HT29	Colorectal Adenocarcinoma	Cell Viability	AZD6738	≥1 µM
MiaPaCa-2, PSN-1	Pancreatic Cancer	Western Blot	VE-822	80 nM (for attenuation of ATR signaling)
HT29, HCT116, SW480, DLD-1	Colorectal Cancer	Western Blot	AZD6738	0.5 µM (for inhibition of Chk1 phosphorylation)
MDA-MB-231	Triple Negative Breast Cancer	Cell Viability	Elimusertib	6-8 nM

These values are examples from studies with different ATR inhibitors and should be used as a starting point for concentration-response experiments with ATR-IN-30.

Experimental Protocols

Protocol 1: Reconstitution and Storage of ATR-IN-30

Proper handling and storage of ATR-IN-30 are crucial for maintaining its activity and ensuring reproducible experimental results.

Materials:

• ATR-IN-30 powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance and weighing paper

• Vortex mixer

• Sonicator (optional)

Procedure:

• Equilibration: Allow the vial of ATR-IN-30 powder to reach room temperature before opening to prevent condensation of moisture.

• Weighing: Carefully weigh the desired amount of ATR-IN-30 powder using a calibrated analytical balance in a chemical fume hood.

• Dissolution:

  • Prepare a high-concentration stock solution (e.g., 10 mM) in 100% DMSO.

  • Add the calculated volume of DMSO to the vial containing the ATR-IN-30 powder.

  • Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. Gentle warming (up to 37°C) or sonication can be used to aid dissolution if necessary.

• Aliquotting and Storage:

  • Dispense the stock solution into small, single-use aliquots in sterile cryovials to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C or -80°C for long-term stability.

Working Dilutions:

• On the day of the experiment, thaw an aliquot of the stock solution at room temperature.

• Prepare fresh serial dilutions of the stock solution in the appropriate cell culture medium.

• It is critical to ensure that the final concentration of DMSO in the cell culture medium is non-toxic to the cells, typically ≤ 0.1%. A vehicle control (medium with the same final DMSO concentration) must be included in all experiments.

Protocol 2: Cell Viability Assay (MTS/MTT Assay)

This protocol determines the concentration of ATR-IN-30 that inhibits cell viability by 50% (IC50).

Materials:

• 96-well cell culture plates

• Cancer cell lines of interest

• Complete cell culture medium

• ATR-IN-30 stock solution (e.g., 10 mM in DMSO)

• MTS or MTT reagent (e.g., CellTiter 96 AQueous One Solution Cell Proliferation Assay)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 3,000-5,000 cells per well in 100 µL of complete medium. The optimal seeding density should be determined for each cell line to ensure logarithmic growth throughout the experiment.

• Incubation: Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of ATR-IN-30 in complete medium. A suggested starting range for a novel ATR inhibitor is 1 nM to 10 µM.

  • Include a vehicle-only control (e.g., 0.1% DMSO).

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of ATR-IN-30 or vehicle control.

• Incubation: Incubate the plate for 72 hours (or a desired time point) at 37°C in a humidified 5% CO2 incubator.

• Viability Measurement:

  • Add 20 µL of the MTS/MTT reagent to each well and incubate for 1-4 hours at 37°C, or according to the manufacturer's instructions.

  • Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS) using a microplate reader.

• Data Analysis:

  • Normalize the absorbance values to the vehicle-treated control wells to determine the percentage of cell viability.

  • Plot the percentage of cell viability against the log of the ATR-IN-30 concentration and use a non-linear regression analysis to calculate the IC50 value.

Protocol 3: Western Blot Analysis of ATR Pathway Inhibition

This protocol assesses the effect of ATR-IN-30 on the phosphorylation of key downstream targets of ATR, such as Chk1.

Materials:

• 6-well cell culture plates

• Cancer cell lines of interest

• Complete cell culture medium

• ATR-IN-30 stock solution

• Optional: DNA damaging agent (e.g., Hydroxyurea, UV radiation)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane and transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Chk1 (Ser345), anti-Chk1, anti-γH2AX, anti-Actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with the desired concentrations of ATR-IN-30 (e.g., based on IC50 values) or vehicle control for a specified time (e.g., 1-24 hours).

  • Optional: To induce ATR activity, treat the cells with a DNA damaging agent (e.g., 2 mM Hydroxyurea for 2-4 hours or UV-C at 10-20 J/m²) during the final hours of the inhibitor treatment.

• Cell Lysis:

  • Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-p-Chk1 Ser345) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST and visualize the protein bands using an ECL substrate and an imaging system.

  • Strip the membrane and re-probe for total Chk1 and a loading control (e.g., Actin or GAPDH) to ensure equal protein loading.

Protocol 4: Clonogenic Survival Assay

This assay measures the long-term effect of ATR-IN-30 on the ability of single cells to proliferate and form colonies.

Materials:

• 6-well cell culture plates

• Cancer cell lines of interest

• Complete cell culture medium

• ATR-IN-30 stock solution

• Crystal violet staining solution (0.5% crystal violet in 25% methanol)

Procedure:

• Cell Seeding: Seed a low number of cells (e.g., 200-1000 cells per well, to be optimized for each cell line) in 6-well plates and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of ATR-IN-30 or vehicle control.

• Incubation: Incubate the plates for 7-14 days, or until colonies of at least 50 cells are visible in the control wells. Replace the medium with fresh medium containing the inhibitor every 2-3 days.

• Staining:

  • Wash the colonies with PBS.

  • Fix the colonies with 100% methanol (B129727) for 15 minutes.

  • Stain the colonies with crystal violet solution for 15-30 minutes.

  • Gently wash the plates with water and allow them to air dry.

• Quantification:

  • Count the number of colonies in each well.

  • Calculate the plating efficiency and survival fraction for each treatment condition relative to the vehicle control.

Mandatory Visualizations

Caption: Simplified ATR signaling pathway and the inhibitory action of ATR-IN-30.

Caption: Experimental workflow for the cell viability (MTS/MTT) assay.

Caption: Experimental workflow for Western blot analysis of ATR pathway inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Troubleshooting low yield in Atr-IN-30 PROTAC synthesis

This technical support center provides troubleshooting guidance for researchers encountering low yields during the synthesis of the Atr-IN-30 PROTAC. The following information is based on a proposed synthetic route for a hypothetical Atr-IN-30, composed of an ATR inhibitor warhead, a pomalidomide-based E3 ligase ligand, and a PEG linker.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am observing a very low yield after the final coupling step between the ATR inhibitor-linker intermediate and the pomalidomide (B1683931) derivative. What are the potential causes and how can I troubleshoot this?

A1: Low yield in the final coupling step is a common issue. The primary causes can be categorized as incomplete reaction, side reactions, or degradation of the product. Here is a systematic troubleshooting approach:

• Verify the Purity and Integrity of Your Intermediates:

  • ATR Inhibitor-Linker: Confirm the structure and purity using ¹H NMR, ¹³C NMR, and LC-MS. Impurities from the previous steps, such as unreacted starting materials or byproducts, can interfere with the final coupling.

  • Pomalidomide Derivative: Ensure the reactive functional group (e.g., amine or carboxylic acid) is present and not protected or degraded. Use LC-MS and NMR to confirm its identity and purity.

• Optimize Coupling Conditions: The choice of coupling reagents and reaction conditions is critical for amide bond formation, a likely final step.

  • Coupling Reagents: If using standard HATU/DIPEA conditions, consider switching to an alternative coupling reagent system. See the table below for a comparison.

  • Reaction Time and Temperature: Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., every 2 hours). If the reaction stalls, a slight increase in temperature (e.g., from room temperature to 40 °C) may be beneficial. However, be cautious of potential degradation at higher temperatures.

  • Stoichiometry: Ensure the molar ratio of the reactants is appropriate. A slight excess (1.1-1.2 equivalents) of the pomalidomide derivative and coupling reagents relative to the ATR inhibitor-linker intermediate can drive the reaction to completion.

• Check for Product Degradation: PROTAC molecules can be susceptible to hydrolysis, especially under acidic or basic conditions.

  • Work-up and Purification: Use neutral pH conditions during aqueous work-up. For purification by preparative HPLC, use a buffered mobile phase (e.g., with 0.1% formic acid or ammonium (B1175870) acetate) to maintain a stable pH.

Data Presentation: Comparison of Coupling Reagents for Final Amide Bond Formation

Coupling Reagent System	Base	Typical Solvent	Advantages	Potential Issues
HATU / DIPEA	DIPEA	DMF, NMP	High efficiency, fast reaction times	Can cause epimerization of chiral centers.
HBTU / DIPEA	DIPEA	DMF, NMP	Similar to HATU, often more cost-effective.	Potential for side reactions.
EDC / HOBt	DIPEA, Et₃N	DCM, DMF	Cost-effective, good for simple amides.	Slower reaction rates, may require longer reaction times.
T3P	Pyridine, Et₃N	EtOAc, DCM	Effective for sterically hindered substrates.	Work-up can be more complex.

Q2: My initial Suzuki coupling reaction to form the core of the ATR inhibitor is showing low conversion. What should I do?

A2: Low conversion in Suzuki couplings is often related to the catalyst, base, or reaction setup.

• Catalyst Activity:

  • Choice of Catalyst: Ensure you are using a palladium catalyst and ligand combination suitable for your specific substrates. For heteroaromatic systems, specialized ligands like SPhos or XPhos may be necessary.

  • Catalyst Deactivation: Use fresh catalyst and ensure your solvent is thoroughly degassed to remove oxygen, which can deactivate the palladium catalyst. Purge the reaction vessel with an inert gas (argon or nitrogen) before adding the catalyst.

• Base and Solvent:

  • Base: The choice and strength of the base are critical. If you are using a weaker base like Na₂CO₃, consider switching to a stronger base such as K₂CO₃, Cs₂CO₃, or K₃PO₄.

  • Solvent System: A mixture of an organic solvent (e.g., dioxane, toluene) and water is typically used. The ratio can be optimized to ensure solubility of all reactants.

• Reaction Temperature: Most Suzuki couplings require elevated temperatures (80-110 °C). Ensure your reaction is reaching and maintaining the target temperature.

Experimental Protocols

Protocol 1: General Procedure for HATU-Mediated Amide Coupling (Final Step)

• Dissolve the ATR inhibitor-linker intermediate (1.0 eq) in anhydrous DMF.

• Add the pomalidomide derivative (1.1 eq) to the solution.

• Add HATU (1.2 eq) and DIPEA (2.0 eq) to the reaction mixture.

• Stir the reaction at room temperature under an inert atmosphere (N₂ or Ar).

• Monitor the reaction progress by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by preparative HPLC or column chromatography.

Protocol 2: General Procedure for Suzuki Coupling

• To a degassed solution of the aryl halide (1.0 eq) and boronic acid or ester (1.2 eq) in a suitable solvent (e.g., 1,4-dioxane/water, 4:1), add the base (e.g., K₂CO₃, 2.0 eq).

• Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 eq).

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) under an inert atmosphere.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with an organic solvent.

• Wash with water and brine, then dry the organic layer and concentrate.

• Purify the product by column chromatography.

Mandatory Visualizations

Technical Support Center: Overcoming the "Hook Effect" with ATR PROTACs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ATR (Ataxia Telangiectasia and Rad3-related) PROTACs (Proteolysis Targeting Chimeras). The focus is on understanding and mitigating the "hook effect," a common challenge in PROTAC-based experiments.

Frequently Asked Questions (FAQs)

Q1: What is the ATR signaling pathway and why is it a target in cancer therapy?

A1: The ATR signaling pathway is a critical component of the DNA Damage Response (DDR) system.[1] ATR is a kinase that becomes activated in response to DNA damage and replication stress, often characterized by the presence of single-stranded DNA (ssDNA).[2][3] Once activated, ATR phosphorylates a variety of downstream substrates, including the checkpoint kinase Chk1, to orchestrate cell cycle arrest, promote DNA repair, and stabilize replication forks.[2] In many cancer cells, there is an increased reliance on the ATR pathway for survival due to oncogene-induced replication stress.[2] This dependency makes ATR an attractive therapeutic target, and inhibiting its function can lead to synthetic lethality in tumors with specific genetic backgrounds, such as those with ATM deficiencies.[1][4]

ATR Signaling Pathway Activation.

Q2: What is the "hook effect" in the context of ATR PROTACs?

A2: The "hook effect" is a phenomenon observed in PROTAC experiments where increasing the concentration of the PROTAC beyond an optimal point leads to a paradoxical decrease in the degradation of the target protein, in this case, ATR.[5][6] This results in a characteristic bell-shaped dose-response curve.[7] The effect occurs because at excessively high concentrations, the ATR PROTAC is more likely to form non-productive binary complexes (either ATR-PROTAC or E3 Ligase-PROTAC) rather than the productive ternary complex (ATR-PROTAC-E3 Ligase) which is required for ubiquitination and subsequent degradation.[8][9]

Mechanism of the PROTAC Hook Effect.

Q3: What are the experimental consequences of the hook effect?

Troubleshooting Guide

Issue 1: My Western blot shows a bell-shaped dose-response curve for ATR degradation. Is this the hook effect?

This is a classic indicator of the hook effect.[11] To confirm and troubleshoot, follow these steps:

• Expand the Dose-Response Range: Ensure your concentration range is wide enough to capture the full bell shape. Test a broad range of concentrations, for example from 0.1 nM to 10 µM.[8][10]

• Determine Optimal Concentration: Identify the concentration that provides the maximal degradation (Dmax). For future experiments, use concentrations at or below this optimal level.[8]

• Assess Ternary Complex Formation: Utilize biophysical assays to directly measure the formation of the ATR-PROTAC-E3 ligase ternary complex at different PROTAC concentrations. Techniques like FRET, SPR, or AlphaLISA can provide direct evidence and help correlate ternary complex formation with the observed degradation profile.[7][11]

Issue 2: My ATR PROTAC shows weak or no degradation at concentrations where I expect it to be active.

This could be due to several factors, including testing at a concentration that falls within the hook effect region.[11]

• Test a Broader and Lower Concentration Range: It's possible the optimal degradation concentration is much lower than initially anticipated. Test a much wider range of concentrations, including those in the picomolar to nanomolar range.[11]

• Verify E3 Ligase Expression: Confirm that your cell line expresses the E3 ligase (e.g., Cereblon or VHL) that your ATR PROTAC is designed to recruit. This can be checked via Western blot or qPCR.[8]

• Assess Cell Permeability: PROTACs are large molecules and may have poor cell permeability. If degradation is consistently low across all concentrations, consider performing cell permeability assays.[7]

• Confirm Target Engagement: Use techniques like Cellular Thermal Shift Assay (CETSA) or NanoBRET™ to confirm that the PROTAC is binding to both ATR and the E3 ligase within the cellular environment.[7]

Issue 3: How can I design experiments to mitigate the hook effect from the outset?

• Enhance Cooperativity: The stability of the ternary complex is a key factor. Designing PROTACs with linkers that promote positive cooperativity (where the binding of the first protein enhances the binding of the second) can stabilize the ternary complex over the binary ones, thus reducing the hook effect.[7][12]

• Optimize the Linker: The length, rigidity, and composition of the PROTAC's linker are critical for optimal ternary complex formation. Systematically varying the linker can help identify a PROTAC with a reduced hook effect.[11]

• Time-Course Experiment: Perform a time-course experiment (e.g., 2, 4, 8, 12, 24 hours) at both an optimal concentration and a higher, "hooked" concentration. This can help elucidate the kinetics of degradation and ternary complex formation.[11]

Workflow for Troubleshooting the Hook Effect.

Data Presentation

Table 1: Representative Dose-Response Data for an ATR PROTAC Exhibiting the Hook Effect

PROTAC Concentration (nM)	% ATR Protein Remaining (Normalized to Vehicle)
0 (Vehicle)	100%
1	85%
10	40%
100	15% (Dmax)
1000	50%
10000	80%

This table illustrates a typical hook effect, with maximal degradation observed at 100 nM and a reduction in efficacy at higher concentrations.[8]

Experimental Protocols

Protocol 1: Dose-Response Analysis of ATR Degradation by Western Blot

This protocol outlines the steps to quantify the degradation of ATR protein following treatment with an ATR PROTAC.[8]

• Cell Seeding: Plate a human cancer cell line known to express ATR (e.g., HCT116, U2OS) in 12-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• Compound Preparation: Prepare a serial dilution of the ATR PROTAC in complete cell culture medium. A recommended concentration range is 0.1 nM to 10 µM to capture the full dose-response curve.[8] Include a vehicle control (e.g., DMSO).

• Treatment: Treat the cells with the varying concentrations of the ATR PROTAC for a predetermined time, typically 16-24 hours.

• Cell Lysis: After incubation, wash the cells twice with ice-cold PBS. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against ATR overnight at 4°C.

  • Incubate with a loading control antibody (e.g., GAPDH, β-actin) to normalize for protein loading.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Develop the blot using an enhanced chemiluminescence (ECL) substrate and visualize the protein bands.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the ATR band intensity to the loading control.

  • Plot the normalized ATR levels against the log of the ATR PROTAC concentration to visualize the dose-response curve and identify the Dmax and the onset of the hook effect.[8]

Protocol 2: NanoBRET™ Ternary Complex Formation Assay in Live Cells

This assay measures the proximity of ATR and an E3 ligase induced by a PROTAC in real-time.[5]

• Cell Engineering: Co-transfect cells (e.g., HEK293) with expression vectors for ATR fused to NanoLuc® luciferase and the E3 ligase of interest (e.g., CRBN) fused to HaloTag®.

• Cell Seeding: Plate the engineered cells in a white, 96-well assay plate.

• Labeling: Add the HaloTag® NanoBRET™ 618 Ligand to the cells and incubate to allow for labeling of the HaloTag®-E3 ligase fusion protein.

• PROTAC Addition: Add serial dilutions of the ATR PROTAC to the wells.

• Substrate Addition: Add the Nano-Glo® Live Cell Substrate to all wells.

• Signal Detection: Immediately measure the donor emission (460 nm) and acceptor emission (618 nm) using a plate reader equipped for BRET measurements.

• Data Analysis: Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor signal. An increase in the BRET ratio indicates the formation of the ternary complex. Plot the BRET ratio against the PROTAC concentration.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Molecular Pathways: Targeting ATR in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.biologists.com [journals.biologists.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. benchchem.com [benchchem.com]
• 6. PROTACs– a game-changing technology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Optimizing Atr-IN-30 degrader activity in cells

Welcome to the technical support center for Atr-IN-30, a potent and selective degrader of the Ataxia Telangiectasia and Rad3-related (ATR) protein. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to optimize the use of Atr-IN-30 in cellular assays.

Understanding Atr-IN-30's Mechanism of Action

Atr-IN-30 is a heterobifunctional molecule, often classified as a Proteolysis-Targeting Chimera (PROTAC). It is designed to hijack the cell's natural protein disposal machinery to specifically eliminate the ATR protein[1]. It functions by simultaneously binding to the ATR protein and an E3 ubiquitin ligase, forming a ternary complex. This proximity induces the E3 ligase to tag ATR with ubiquitin, marking it for degradation by the 26S proteasome[1]. This event-driven, catalytic mechanism allows for the substoichiometric removal of ATR, offering a powerful alternative to traditional kinase inhibition[2][3]. For the purposes of this guide, we will assume Atr-IN-30 utilizes the Cereblon (CRBN) E3 ligase, a common strategy for ATR degraders[4].

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological degradation of ATR induces antiproliferative DNA replication stress in leukemic cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Cell Permeability of ATR-Targeting PROTACs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the cell permeability of Ataxia Telangiectasia and Rad3-related (ATR) protein targeting PROTACs. Given that PROTACs are often large molecules that defy traditional drug-like properties, achieving sufficient cell permeability to engage with the nuclear ATR protein is a common hurdle.[1][2]

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Question 1: My ATR PROTAC shows potent activity in biochemical assays but has low efficacy in cell-based assays. Could this be a permeability issue?

Answer: Yes, a significant drop in potency from biochemical to cell-based assays is a classic indicator of poor cell permeability.[1] PROTACs, due to their high molecular weight and polarity, often struggle to cross the cell membrane to reach their intracellular targets.[1][3] For ATR-targeting PROTACs, the challenge is compounded by the need to also cross the nuclear membrane.

To confirm if permeability is the issue, you can perform the following:

• Cellular Target Engagement Assays: Use techniques like Cellular Thermal Shift Assay (CETSA) or NanoBRET™ to determine if the PROTAC is binding to ATR and the E3 ligase within the cell.

• Permeabilized Cell Assays: Compare the degradation activity of your PROTAC in intact versus permeabilized cells. If the activity is significantly higher in permeabilized cells, it strongly suggests a permeability barrier.

Question 2: I've confirmed that my ATR PROTAC has poor cell permeability. What are the initial steps I can take to troubleshoot this?

Answer: A logical workflow for troubleshooting poor permeability involves systematically evaluating and optimizing the different components of the PROTAC molecule.

Here is a suggested troubleshooting workflow:

Caption: A logical workflow for troubleshooting poor ATR PROTAC activity due to low permeability.

Strategies to Enhance Cell Permeability

Question 3: How can I modify the linker of my ATR PROTAC to improve its cell permeability?

Answer: The linker is a crucial component that can be modified to enhance cell permeability. Consider the following strategies:

• Reduce Polarity: Avoid linkers with multiple amide motifs. Replacing a polar polyethylene (B3416737) glycol (PEG) linker with a more rigid and less polar 1,4-disubstituted phenyl ring has been shown to improve permeability.

• Introduce Rigidity and Favorable Conformations: Short, rigid linkers containing moieties like piperidine (B6355638) and piperazine (B1678402) can improve permeability. The goal is to encourage the PROTAC to adopt a conformation that masks polar groups and reduces its size, a concept sometimes referred to as "chameleonic behavior".

• Introduce Intramolecular Hydrogen Bonds: Designing the linker to promote intramolecular hydrogen bonding can cause the molecule to adopt a more compact, "ball-like" shape, which can improve its ability to cross the lipid bilayer of the cell membrane.

• Incorporate Basic Nitrogen: Adding basic nitrogen atoms into aromatic rings or alkyl linkers can help to improve solubility without significantly increasing polarity.

Question 4: Are there other advanced strategies to overcome the permeability issues of my ATR PROTAC?

Answer: Yes, several innovative strategies are being explored to enhance PROTAC delivery:

• Prodrug Approach: A lipophilic group can be added to a polar part of the PROTAC, such as the E3 ligase ligand, to create a prodrug. This lipophilic group is designed to be cleaved off by intracellular enzymes, releasing the active PROTAC inside the cell.

• In-cell Click-formed Proteolysis Targeting Chimeras (CLIPTACs): This strategy involves synthesizing the PROTAC inside the cell from two smaller, more permeable fragments. The cell is treated with a warhead tagged with one part of a click chemistry pair and an E3 ligase ligand tagged with the other. The two fragments then react inside the cell to form the active PROTAC.

• Antibody-PROTAC Conjugates (Ab-PROTACs): For targeted delivery to specific cell types, the PROTAC can be attached to an antibody that recognizes a cell surface receptor. The antibody-PROTAC conjugate is then internalized by the cell, and the active PROTAC is released intracellularly.

• Nanoparticle-based Delivery: Encapsulating PROTACs in lipid-based nanoparticles or polymeric micelles can improve their solubility and facilitate their entry into cells.

Quantitative Data Summary

Clear and structured presentation of quantitative data is essential for comparing the effectiveness of different strategies to improve permeability. Below is an illustrative table with hypothetical data for different ATR PROTAC modifications.

PROTAC ID	Modification Strategy	PAMPA Papp (10-6 cm/s)	Caco-2 Papp (A-B) (10-6 cm/s)	Caco-2 Efflux Ratio (B-A/A-B)	Cellular DC50 (nM)
Atr-IN-30	Original Molecule	< 0.1	0.2	5.8	> 1000
Atr-IN-30-M1	Phenyl Linker	0.8	0.9	2.5	500
Atr-IN-30-M2	Intramolecular H-bond	1.2	1.5	1.8	250
Atr-IN-30-M3	Prodrug (Lipophilic ester)	2.5	3.1	1.2	100

Note: Data presented are for illustrative purposes only.

Key Experimental Protocols

Accurate assessment of cell permeability is critical. The two most common assays are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 Permeability Assay.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay measures the passive diffusion of a compound across an artificial lipid membrane.

Objective: To determine the passive permeability of an ATR PROTAC.

Materials:

• 96-well donor and acceptor plates

• Artificial membrane solution (e.g., 1% lecithin (B1663433) in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test PROTAC and control compounds

• LC-MS/MS for analysis

Procedure:

• Prepare Solutions: Dissolve the test PROTAC and control compounds in PBS with a small percentage of DMSO (e.g., 5%) to a final concentration of 1-10 µM.

• Coat Donor Plate: Gently add 5 µL of the artificial membrane solution to the membrane of each well in the donor plate.

• Add Buffer to Acceptor Plate: Add 300 µL of PBS to each well of the acceptor plate.

• Add Compound to Donor Plate: Add 150 µL of the PROTAC solution to each well of the donor plate.

• Assemble and Incubate: Carefully place the donor plate on top of the acceptor plate and incubate at room temperature for 10-20 hours in a moist chamber.

• Sample Collection and Analysis: After incubation, collect samples from both the donor and acceptor plates. Analyze the concentration of the PROTAC in each sample by LC-MS/MS.

• Calculate Apparent Permeability (Papp): The Papp value is calculated based on the concentration of the compound in the donor and acceptor wells and the incubation time.

Caption: A typical experimental workflow for the PAMPA assay.

Protocol 2: Caco-2 Permeability Assay

This cell-based assay uses a monolayer of differentiated Caco-2 cells, which mimic the human intestinal epithelium, to assess both passive and active transport.

Objective: To determine the bidirectional permeability and efflux ratio of an ATR PROTAC.

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 24-well plates)

• Cell culture medium and reagents

• Hank's Balanced Salt Solution (HBSS) or Ringers buffer

• Test PROTAC, control compounds (e.g., atenolol (B1665814) for low permeability, propranolol (B1214883) for high permeability), and efflux inhibitors (e.g., verapamil)

• Transepithelial Electrical Resistance (TEER) meter

• LC-MS/MS for analysis

Procedure:

• Cell Seeding and Differentiation: Seed Caco-2 cells on Transwell inserts and culture for approximately 21 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Check: Measure the TEER of the cell monolayer. Only use monolayers with TEER values above a predetermined threshold (e.g., ≥ 200 Ω·cm²).

• Prepare Dosing Solutions: Prepare the dosing solutions of the test PROTAC and controls in transport buffer (e.g., HBSS) at the desired concentration (e.g., 10 µM).

• Permeability Measurement (Apical to Basolateral - A-B):

  • Wash the cell monolayers with pre-warmed transport buffer.

  • Add fresh transport buffer to the basolateral (bottom) chamber.

  • Add the dosing solution to the apical (top) chamber.

  • Incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 2 hours), collect samples from the basolateral chamber and the apical chamber.

• Permeability Measurement (Basolateral to Apical - B-A):

  • Follow the same procedure as for A-B, but add the dosing solution to the basolateral chamber and collect samples from the apical chamber.

• Sample Analysis: Analyze the concentration of the PROTAC in all samples by LC-MS/MS.

• Calculate Papp and Efflux Ratio:

  • Calculate the Papp values for both the A-B and B-A directions.

  • The efflux ratio is calculated as Papp(B-A) / Papp(A-B). An efflux ratio greater than 2 suggests that the compound is a substrate for active efflux transporters.

Caption: A summary of the experimental workflow for the Caco-2 permeability assay.

Frequently Asked Questions (FAQs)

Q1: What is the "hook effect" and can it be mistaken for a permeability issue?

A1: The "hook effect" is a phenomenon where the degradation of the target protein decreases at high PROTAC concentrations. This occurs because at excessive concentrations, the PROTAC is more likely to form binary complexes with either the target protein or the E3 ligase, rather than the productive ternary complex required for degradation. While it is not a permeability issue, it can also lead to low cellular efficacy. It is important to perform a wide dose-response experiment to identify the optimal concentration range for degradation and to observe the characteristic bell-shaped curve of the hook effect.

Q2: My ATR PROTAC has a high efflux ratio in the Caco-2 assay. What does this mean and what can I do?

A2: A high efflux ratio (typically >2) indicates that your PROTAC is being actively transported out of the cells by efflux pumps like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP). This can significantly reduce the intracellular concentration and efficacy of your PROTAC. To address this, you can try to modify the PROTAC structure to reduce its recognition by efflux transporters. This often involves similar strategies to improving passive permeability, such as altering the linker or masking polar groups.

Q3: How does the choice of E3 ligase ligand affect the permeability of my ATR PROTAC?

A3: The E3 ligase ligand contributes significantly to the overall physicochemical properties of the PROTAC. Ligands for different E3 ligases (e.g., VHL, CRBN) have different properties. For instance, some studies have shown that PROTACs containing a cereblon ligand can have better permeability than those with a VHL ligand, although this is highly dependent on the overall molecular context. It may be beneficial to synthesize your ATR PROTAC with ligands for different E3 ligases and compare their permeability and degradation efficacy.

Q4: What is the general mechanism of action for a PROTAC?

A4: A PROTAC (Proteolysis Targeting Chimera) is a heterobifunctional molecule with two key domains connected by a linker. One domain binds to the protein of interest (in this case, ATR), and the other binds to an E3 ubiquitin ligase. By bringing these two proteins together, the PROTAC facilitates the transfer of ubiquitin from the E3 ligase to the target protein. The polyubiquitinated target protein is then recognized and degraded by the proteasome.

Caption: The general mechanism of PROTAC-induced protein degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

Addressing off-target effects of Atr-IN-30 based degraders

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Atr-IN-30 based degraders. The information provided is designed to help address specific issues related to off-target effects and to guide users in the proper validation of their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Atr-IN-30 and how do degraders based on it work?

Atr-IN-30 is a selective ligand for the Ataxia Telangiectasia and Rad3-related (ATR) kinase.[1] In the context of targeted protein degradation, Atr-IN-30 is incorporated into heterobifunctional molecules, most commonly Proteolysis Targeting Chimeras (PROTACs). These PROTACs consist of the Atr-IN-30 moiety to bind to ATR, a linker, and a ligand that recruits an E3 ubiquitin ligase. The PROTAC simultaneously binds to both ATR and the E3 ligase, forming a ternary complex. This proximity induces the E3 ligase to ubiquitinate ATR, marking it for degradation by the proteasome. This approach aims to eliminate the ATR protein entirely, which can offer advantages over simple inhibition.[2]

Q2: What are the potential off-target effects of Atr-IN-30 based degraders?

Potential off-target effects can arise from several sources:

• The Atr-IN-30 warhead: While selective, the Atr-IN-30 ligand may have some affinity for other kinases, particularly within the PIKK family (e.g., ATM, DNA-PK, mTOR).

• The E3 ligase binder: If a pomalidomide-based E3 ligase binder is used, there is a known risk of off-target degradation of zinc-finger (ZF) proteins.[3]

• Formation of binary complexes: At high concentrations, the degrader can form non-productive binary complexes with either ATR or the E3 ligase, which can lead to off-target pharmacology. This is known as the "hook effect".[4][5]

• Downstream signaling perturbations: The degradation of ATR will inevitably affect downstream signaling pathways, which could be misinterpreted as direct off-target effects.

Q3: How can I distinguish between direct off-target effects and downstream signaling consequences?

To differentiate direct off-targets from indirect downstream effects, it is crucial to perform time-course experiments. Direct off-target degradation is expected to occur rapidly, with kinetics similar to the on-target degradation of ATR. Downstream effects on protein expression, which are often transcriptionally regulated, will typically manifest at later time points. Combining proteomics with transcriptomics (e.g., RNA-sequencing) can help to distinguish between protein degradation and changes in gene expression.

Q4: My Atr-IN-30 based degrader is not showing any degradation of ATR. What are the possible causes?

Several factors could lead to a lack of ATR degradation:

• Poor cell permeability: The physicochemical properties of the PROTAC may prevent it from efficiently crossing the cell membrane.

• Inefficient ternary complex formation: The linker length or composition may not be optimal for the formation of a stable and productive ternary complex between ATR and the E3 ligase.

• Low E3 ligase expression: The chosen cell line may not express sufficient levels of the recruited E3 ligase (e.g., VHL or CRBN).

• "Hook effect": The concentration of the degrader may be too high, leading to the formation of unproductive binary complexes.

• PROTAC instability: The degrader molecule may be unstable in the cell culture medium or rapidly metabolized by the cells.

Troubleshooting Guides

Problem 1: High background or unexpected bands in Western Blot analysis.

Possible Cause	Recommended Solution
Antibody non-specificity	Use a highly specific and validated primary antibody for ATR. Perform a literature search for recommended antibodies and validate its specificity in-house using positive and negative controls (e.g., ATR knockout/knockdown cell lines).
Insufficient blocking	Increase the blocking time and/or the concentration of the blocking agent (e.g., 5% non-fat milk or BSA in TBST).
Incomplete protein transfer	Optimize transfer conditions (time, voltage, buffer composition) for a high molecular weight protein like ATR. Use a positive control to ensure efficient transfer.
Protein degradation during sample preparation	Always use fresh lysates and add protease and phosphatase inhibitors to your lysis buffer. Keep samples on ice throughout the procedure.

Problem 2: Inconsistent degradation results between experiments.

Possible Cause	Recommended Solution
Cellular health and confluency	Standardize cell culture conditions. Use cells within a consistent passage number range and ensure similar confluency at the time of treatment, as the efficiency of the ubiquitin-proteasome system can be affected by cell health.
PROTAC stability	Assess the stability of your Atr-IN-30 based degrader in the cell culture medium over the time course of your experiment. Prepare fresh stock solutions regularly.
Inconsistent dosing	Ensure accurate and consistent dilution of the degrader for each experiment. Perform a full dose-response curve in every experiment.

Problem 3: Suspected "Hook Effect" leading to reduced degradation at high concentrations.

Possible Cause	Recommended Solution
Formation of unproductive binary complexes	Perform a wide dose-response experiment, including very low and very high concentrations of the degrader. If a bell-shaped curve is observed for ATR degradation, the hook effect is likely occurring. Subsequent experiments should use concentrations in the optimal degradation range.

Quantitative Data Summary

The following table provides a hypothetical example of quantitative proteomics data for identifying off-targets of an Atr-IN-30 based degrader. In a real experiment, data would be generated for thousands of proteins. A significant negative Log2 fold change with a low p-value indicates potential degradation.

Protein	Gene Name	Log2 Fold Change (Degrader vs. Vehicle)	p-value	Potential Off-Target?	Notes
ATR	ATR	-3.5	< 0.001	On-Target	Expected degradation of the target protein.
ATM	ATM	-0.2	0.56	No	No significant change, suggesting selectivity over this related kinase.
DNA-PKcs	PRKDC	-0.1	0.78	No	No significant change, suggesting selectivity.
mTOR	MTOR	-0.3	0.45	No	No significant change, suggesting selectivity.
ZNF268	ZNF268	-2.1	0.005	Yes	Potential off-target, especially if using a pomalidomide-based E3 ligase binder. Further validation is required.
CDK1	CDK1	0.1	0.82	No	No significant change.

Experimental Protocols

Protocol 1: Mass Spectrometry-Based Proteomics for Off-Target Profiling

Objective: To globally identify and quantify protein level changes upon treatment with an Atr-IN-30 based degrader to identify potential off-target effects.

Methodology:

• Cell Culture and Treatment:

  • Culture a suitable cell line (e.g., one with known sensitivity to ATR inhibition) to ~70-80% confluency.

  • Treat cells with the Atr-IN-30 based degrader at a concentration that gives optimal ATR degradation (e.g., DCmax) and a higher concentration to assess the hook effect.

  • Include a vehicle control (e.g., DMSO) and a negative control degrader (e.g., an epimer that does not bind the E3 ligase).

  • Incubate for a time course (e.g., 4, 8, and 24 hours) to distinguish between direct degradation and downstream effects.

• Cell Lysis and Protein Digestion:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cells in a urea-based buffer and determine protein concentration using a BCA assay.

  • Reduce, alkylate, and digest proteins into peptides using an appropriate protease (e.g., trypsin).

• Isobaric Labeling (e.g., TMT or iTRAQ):

  • Label the peptide samples from different treatment conditions with isobaric tags according to the manufacturer's protocol.

  • Combine the labeled samples.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Separate the labeled peptides by reverse-phase liquid chromatography.

  • Analyze the peptides by tandem mass spectrometry to determine their sequence and quantify the relative abundance of each protein across the different samples.

• Data Analysis:

  • Use specialized software (e.g., MaxQuant, Proteome Discoverer) to identify proteins and quantify the changes in their abundance following degrader treatment.

  • Identify proteins that are significantly downregulated to confirm on-target degradation and discover potential off-target effects.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To confirm the direct binding of the Atr-IN-30 based degrader to ATR in a cellular context.

Methodology:

• Cell Treatment:

  • Culture cells to a high density.

  • Treat cells with the Atr-IN-30 based degrader or vehicle control for a specified time (e.g., 1-2 hours).

• Heating:

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at a range of different temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) using a thermal cycler.

  • Include an unheated control (room temperature).

• Cell Lysis:

  • Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

  • Separate the soluble fraction (containing folded, stable proteins) from the precipitated, denatured proteins by centrifugation.

• Protein Detection:

  • Collect the supernatant and determine the protein concentration.

  • Analyze the amount of soluble ATR in each sample by Western Blotting.

• Data Analysis:

  • Quantify the band intensities for ATR at each temperature.

  • Plot the percentage of soluble ATR against the temperature for both the vehicle- and degrader-treated samples.

  • A shift in the melting curve to a higher temperature in the presence of the degrader indicates target engagement and stabilization of ATR.

Visualizations

Caption: Mechanism of action for Atr-IN-30 based degraders.

References

• 1. researchgate.net [researchgate.net]
• 2. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 3. Workflow for E3 Ligase Ligand Validation for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing Atr-IN-30 for Long-Term Experiments

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the solubility, stability, and handling of the ATR kinase inhibitor, Atr-IN-30. Given that specific public data on Atr-IN-30 is limited, this guide incorporates best practices for small molecule kinase inhibitors and includes comparative data from other well-characterized ATR inhibitors to ensure the successful execution of long-term experiments.

Frequently Asked Questions (FAQs)

Q1: What is Atr-IN-30 and what is its primary mechanism of action?

Atr-IN-30 is a selective ligand for the Ataxia Telangiectasia and Rad3-related (ATR) kinase. ATR is a critical regulator of the DNA Damage Response (DDR) pathway, which is activated by single-stranded DNA that can arise from DNA damage or replication stress.[1] By inhibiting ATR, Atr-IN-30 can prevent the signaling cascade that leads to cell cycle arrest and DNA repair, making cancer cells with high levels of replication stress more susceptible to cell death.[1]

Q2: I am having trouble dissolving the Atr-IN-30 powder. What is the recommended solvent?

Like many kinase inhibitors, Atr-IN-30 is expected to have low solubility in aqueous solutions. The standard and recommended solvent for preparing a high-concentration stock solution is high-purity, anhydrous dimethyl sulfoxide (B87167) (DMSO).[2] It is crucial to use anhydrous DMSO as any moisture can negatively impact the solubility and stability of the compound.[2]

Q3: My Atr-IN-30 precipitates when I dilute the DMSO stock solution into my cell culture medium. What can I do to prevent this?

This is a common issue known as kinetic precipitation, which occurs when a compound that is highly soluble in an organic solvent is rapidly introduced into an aqueous environment where its solubility is much lower. Here are some strategies to prevent this:

• Perform a serial dilution: Instead of adding the concentrated DMSO stock directly to your final volume of media, create an intermediate dilution in a smaller volume of media first.[3]

• Ensure rapid mixing: When adding the inhibitor stock to the media, vortex or pipette gently and immediately to quickly disperse the compound and avoid localized high concentrations.

• Pre-warm the media: Using cell culture media pre-warmed to 37°C can sometimes improve the solubility of the compound.

• Lower the final concentration: If precipitation persists, you may need to use a lower final concentration of Atr-IN-30 in your experiment.

Q4: How should I store the solid compound and the DMSO stock solution for maximum stability?

• Solid Compound: The solid (powder) form of Atr-IN-30 should be stored at -20°C for long-term stability, protected from light and moisture.

• DMSO Stock Solution: For long-term storage, it is highly recommended to aliquot the high-concentration DMSO stock solution into smaller, single-use volumes and store them at -80°C. This prevents repeated freeze-thaw cycles, which can lead to compound degradation and the introduction of moisture. For short-term storage (up to one month), -20°C is acceptable.

Q5: For how long is Atr-IN-30 stable in an aqueous cell culture medium at 37°C?

It is strongly recommended not to store ATR inhibitors in aqueous solutions for extended periods (e.g., more than a day). The stability in cell culture media at 37°C can be limited and should be determined experimentally. Always prepare fresh working solutions from the frozen DMSO stock immediately before each experiment. For long-term experiments, this means replacing the media with freshly prepared inhibitor-containing media at regular intervals.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent experimental results with different batches or preparations of Atr-IN-30.	Degradation of the stock solution due to improper storage or multiple freeze-thaw cycles.	Prepare a fresh stock solution from a new vial of solid compound. Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Compare the performance of the new stock solution to the old one in a pilot experiment.
Incomplete dissolution of the powder when making the stock solution.	Ensure the compound is fully dissolved in DMSO. Use gentle warming (37°C) and sonication if necessary. Visually inspect the solution to ensure it is clear before use.
Media containing Atr-IN-30 becomes cloudy or forms a precipitate after hours or days in the incubator.	Delayed precipitation due to the compound's low kinetic solubility in the culture medium.	Lower the final working concentration of Atr-IN-30. Increase the serum concentration in your media if your experimental design allows, as serum proteins can help solubilize hydrophobic compounds.
Evaporation of media during long-term incubation, leading to increased compound concentration.	Ensure proper humidification of the incubator. For long-term experiments, consider using culture plates with low-evaporation lids or sealing plates with gas-permeable membranes.
The compound is degrading over time in the aqueous environment at 37°C.	Perform a stability study to determine the rate of degradation in your specific cell culture medium (see Experimental Protocol 3). Replace the medium with a freshly prepared solution of Atr-IN-30 at regular intervals based on its stability.
No or reduced biological effect of Atr-IN-30 is observed.	The actual concentration of the dissolved inhibitor is lower than expected due to precipitation or degradation.	Confirm the solubility and stability of Atr-IN-30 in your experimental setup. Prepare fresh solutions for each experiment and consider the possibility of adsorption to plasticware.
The inhibitor is inactive.	Check the expiration date and storage conditions of the solid compound and stock solutions. Test a fresh batch of the inhibitor.

Quantitative Data Summary

Table 1: Solubility of Representative ATR Inhibitors in Common Solvents

Inhibitor	Solvent	Solubility
Ceralasertib (AZD6738)	DMSO	83 mg/mL (201.2 mM)
Ethanol	30 mg/mL
Water	Insoluble
1:5 Ethanol:PBS (pH 7.2)	~0.16 mg/mL
Berzosertib (VE-822)	DMSO	23 mg/mL (49.61 mM)
Water	Insoluble
Ethanol	Insoluble

Table 2: Key Properties of Atr-IN-30 and Representative ATR Inhibitors

Property	Atr-IN-30	Ceralasertib (AZD6738)	Berzosertib (VE-822)
Molecular Weight ( g/mol )	Not Publicly Available	412.5	463.56
Target	ATR Kinase	ATR Kinase	ATR Kinase
IC50	Not Publicly Available	1 nM	19 nM

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of Atr-IN-30 in DMSO

Materials:

• Atr-IN-30 powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Calibrated analytical balance

Procedure:

• Equilibrate: Allow the vial of Atr-IN-30 powder to come to room temperature before opening to prevent moisture condensation.

• Weigh: Carefully weigh the desired amount of Atr-IN-30 powder and place it in a sterile microcentrifuge tube.

• Add Solvent: Add the calculated volume of anhydrous DMSO to the tube to achieve a 10 mM concentration.

• Dissolve: Vortex the solution vigorously for 1-2 minutes. If the powder is not fully dissolved, you can gently warm the tube in a 37°C water bath for 5-10 minutes and/or place it in a sonicator bath for a few minutes to aid dissolution.

• Inspect: Visually inspect the solution to ensure it is clear and free of any visible particles.

• Store: Aliquot the stock solution into smaller, single-use volumes and store at -80°C for long-term storage.

Protocol 2: Recommended Dilution Method for Cell-Based Assays

This protocol uses a two-step serial dilution to minimize the risk of precipitation when preparing the final working concentration in cell culture medium.

Procedure:

• Thaw Stock: Thaw a single-use aliquot of the 10 mM Atr-IN-30 stock solution at room temperature.

• Prepare Intermediate Dilution: Pre-warm your complete cell culture medium to 37°C. In a sterile tube, prepare an intermediate dilution of the stock solution in the pre-warmed medium. For example, to make a 100 µM intermediate solution, dilute the 10 mM stock 1:100 in the medium. Mix immediately by gentle vortexing or pipetting.

• Prepare Final Working Concentration: Add the appropriate volume of the intermediate dilution to your cell culture plates containing pre-warmed medium to achieve the desired final concentration. For instance, to get a 1 µM final concentration, you would add 10 µL of the 100 µM intermediate solution to each 1 mL of medium in your culture vessel.

• Mix and Incubate: Gently swirl the plate to ensure even distribution of the compound and immediately return it to the incubator.

Protocol 3: Assessing the Stability of Atr-IN-30 in Cell Culture Medium

This protocol outlines a general method to determine the stability of Atr-IN-30 in your specific cell culture medium over time using High-Performance Liquid Chromatography (HPLC).

Materials:

• 10 mM stock solution of Atr-IN-30 in DMSO

• Your specific cell culture medium (with and without serum, if applicable)

• Sterile microcentrifuge tubes or a multi-well plate

• Incubator (37°C, 5% CO2)

• HPLC system with a UV detector and a suitable C18 column

Procedure:

• Prepare Samples: Dilute the 10 mM Atr-IN-30 stock solution into pre-warmed cell culture medium to your final working concentration (e.g., 10 µM). Ensure the final DMSO concentration is consistent across all samples and controls (typically ≤ 0.1%).

• Time Zero (T=0) Sample: Immediately after preparation, take an aliquot of the spiked media. This will serve as your T=0 reference point. Process this sample as described in step 5.

• Incubate: Aliquot the remaining spiked media into sterile, sealed tubes for each future time point and place them in the incubator at 37°C.

• Collect Time Points: At your desired time points (e.g., 2, 4, 8, 24, 48, 72 hours), remove one aliquot for each condition from the incubator.

• Sample Processing: To remove proteins that can interfere with HPLC analysis, add three volumes of cold acetonitrile (B52724) to your media sample. Vortex for 30 seconds and then centrifuge at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated proteins. Transfer the supernatant to an HPLC vial.

• HPLC Analysis: Analyze the samples using a validated HPLC method that can separate the parent Atr-IN-30 peak from any potential degradation products.

• Data Analysis: Calculate the peak area of the Atr-IN-30 at each time point. Determine the percentage of Atr-IN-30 remaining by normalizing the peak area at each time point to the peak area at T=0.

Visualizations

Caption: Simplified ATR signaling pathway and the point of inhibition by Atr-IN-30.

Caption: Recommended workflow for preparing Atr-IN-30 solutions for cell-based assays.

References

• 1. Chemical strategies for development of ATR inhibitors | Expert Reviews in Molecular Medicine | Cambridge Core [cambridge.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting ATR Degrader Western Blotting

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering common issues with Western blotting for ATR (Ataxia Telangiectasia and Rad3-related) protein degradation studies.

Frequently Asked Questions (FAQs)

No or Weak ATR Signal

Question: I am not seeing a band for ATR, or the signal is very weak after treating my cells with an ATR degrader. What could be the issue?

Answer: A weak or absent ATR signal is a common issue. Several factors could be contributing to this result:

• Successful Degradation: The primary reason could be the successful degradation of the ATR protein by the degrader compound. To confirm this, you should include a negative control (e.g., vehicle-treated cells) to ensure the ATR band is present in the absence of the degrader.

• Low Protein Expression: The cell line you are using may have low endogenous expression of ATR. It is advisable to check protein expression databases like The Human Protein Atlas or BioGPS to confirm the expected expression levels in your chosen cell line.[1]

• Inefficient Protein Extraction: ATR is a large, nuclear protein, which can make extraction challenging. Incomplete lysis can result in the loss of your protein of interest. Consider using a lysis buffer with sufficient detergent strength and mechanical disruption methods like sonication to ensure complete nuclear lysis.[2]

• Protein Degradation During Sample Preparation: Proteases and phosphatases released during cell lysis can degrade your target protein.[1] Always prepare lysates on ice or at 4°C and add protease and phosphatase inhibitor cocktails to your lysis buffer.[1][2] Using fresh samples is also recommended to minimize degradation.[1]

• Poor Antibody Performance: The primary antibody may have low affinity for the target protein or may not be optimized for Western blotting.[3] Ensure you are using an antibody validated for Western blotting and titrate the antibody concentration to find the optimal dilution.[3]

• Inefficient Protein Transfer: Large proteins like ATR (~300 kDa) can be difficult to transfer efficiently from the gel to the membrane.[2]

  • Transfer Method: Wet transfers are generally more efficient for large proteins than semi-dry transfers.[2]

  • Transfer Time: A longer transfer time may be necessary.[2]

  • Membrane Pore Size: Use a membrane with a 0.45 µm pore size for larger proteins.[2]

High Background

Question: My Western blot for ATR shows high background, making it difficult to interpret the results. How can I reduce the background?

Answer: High background can obscure your results and is often caused by non-specific antibody binding. Here are several ways to address this issue:

• Blocking: Insufficient blocking can lead to high background.[2]

  • Blocking Agent: The choice of blocking buffer is important. While non-fat dry milk is common, it can sometimes mask certain antigens.[4] Bovine serum albumin (BSA) is a good alternative. It is crucial to check the antibody datasheet for recommended blocking agents.[2]

  • Blocking Time and Concentration: You can try increasing the blocking time or the concentration of the blocking agent.[2]

• Antibody Concentrations: Both primary and secondary antibody concentrations may be too high.[5] Try diluting your antibodies further.

• Washing Steps: Inadequate washing can leave behind excess antibodies.[5] Increase the number and duration of your wash steps, and ensure your wash buffer contains a detergent like Tween 20 (typically 0.05-0.1%).[5]

• Membrane Handling: Handle the membrane with care using tweezers to avoid contamination.[5] Also, do not let the membrane dry out at any point during the procedure.[5]

Unexpected Bands

Question: I am seeing multiple bands in my ATR Western blot. What could be the cause?

Answer: The presence of unexpected bands can be due to several factors:

• Protein Degradation: If you are using a degrader, you may see smaller bands corresponding to degradation products of ATR.[5]

• Post-Translational Modifications (PTMs): PTMs such as phosphorylation, ubiquitination, or SUMOylation can cause the protein to migrate at a different molecular weight than predicted.[1]

• Protein Isoforms: Different isoforms of the ATR protein may exist in your sample.[1] You can check resources like UniProt to see if multiple isoforms have been reported.[1]

• Non-Specific Antibody Binding: The primary or secondary antibody may be binding to other proteins in the lysate.[4] Ensure your antibodies are specific and consider trying a different antibody if the problem persists.

• Sample Overload: Loading too much protein can lead to the appearance of non-specific bands.[1] Try loading less protein per lane.

Experimental Protocols

General Western Blotting Protocol for ATR

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer (or a suitable lysis buffer for nuclear proteins) supplemented with a protease and phosphatase inhibitor cocktail.[1]

  • For nuclear proteins like ATR, sonication on ice may be necessary to shear DNA and release the protein.[2]

  • Centrifuge the lysate at high speed to pellet cell debris.

  • Determine the protein concentration of the supernatant using a protein assay (e.g., BCA assay).

• SDS-PAGE:

  • Denature protein samples by boiling in Laemmli sample buffer.

  • Load 20-30 µg of protein per lane onto a low-percentage polyacrylamide gel (e.g., 6-8%) suitable for resolving large proteins.

  • Run the gel at an appropriate voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the proteins from the gel to a 0.45 µm PVDF or nitrocellulose membrane.[2]

  • A wet transfer overnight at 4°C is recommended for large proteins like ATR.[2]

• Blocking and Antibody Incubation:

  • Block the membrane for at least 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST).[1]

  • Incubate the membrane with the primary antibody against ATR, diluted in blocking buffer, overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with an enhanced chemiluminescence (ECL) substrate.

  • Detect the signal using a chemiluminescence imaging system.

Data Presentation

Table 1: Troubleshooting Summary

Issue	Possible Cause	Recommended Solution
No/Weak Signal	Successful degradation	Include vehicle control.
Low protein expression	Check protein expression databases.[1]
Inefficient protein extraction	Use appropriate lysis buffer, sonicate.[2]
Protein degradation	Use fresh samples, add protease inhibitors.[1][2]
Poor antibody performance	Use validated antibody, optimize dilution.[3]
Inefficient protein transfer	Use wet transfer, longer time, 0.45 µm membrane.[2]
High Background	Insufficient blocking	Increase blocking time/concentration, try different blocker.[2]
High antibody concentration	Dilute primary and secondary antibodies.[5]
Inadequate washing	Increase number and duration of washes.[5]
Unexpected Bands	Protein degradation products	Expected with degrader treatment.
Post-translational modifications	Consider the possibility of PTMs affecting migration.[1]
Protein isoforms	Check for known isoforms.[1]
Non-specific antibody binding	Use a different antibody, optimize conditions.[4]
Sample overload	Load less protein.[1]

Visualizations

ATR Signaling Pathway

Caption: ATR signaling pathway activation in response to DNA damage.

Western Blotting Workflow

Caption: General workflow for a Western blotting experiment.

Troubleshooting Logic

Caption: Decision tree for troubleshooting common Western blot issues.

References

• 1. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 2. blog.addgene.org [blog.addgene.org]
• 3. southernbiotech.com [southernbiotech.com]
• 4. bosterbio.com [bosterbio.com]
• 5. Western blot troubleshooting guide! [jacksonimmuno.com]

Technical Support Center: Refining Linker Design for Atr-IN-30 PROTACs

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource is designed to provide troubleshooting guidance and frequently asked questions (FAQs) for the design and optimization of PROTACs utilizing the selective ATR ligand, Atr-IN-30.

Frequently Asked Questions (FAQs)

Q1: What is Atr-IN-30?

Atr-IN-30 is a selective ligand for the Ataxia Telangiectasia and Rad3-related (ATR) protein kinase.[1] ATR is a critical regulator of the DNA damage response (DDR) and is essential for maintaining genomic integrity.[1] As a selective binder, Atr-IN-30 serves as the target-binding warhead in the design of Proteolysis Targeting Chimeras (PROTACs) aimed at degrading the ATR protein.

Q2: What is the mechanism of action of an Atr-IN-30 PROTAC?

An Atr-IN-30 PROTAC is a heterobifunctional molecule composed of three key components: the Atr-IN-30 warhead that binds to the ATR protein, a ligand that recruits an E3 ubiquitin ligase (such as Cereblon or VHL), and a chemical linker that connects these two elements. By simultaneously binding to both ATR and the E3 ligase, the PROTAC forms a ternary complex. This proximity facilitates the transfer of ubiquitin from the E3 ligase to the ATR protein, marking it for degradation by the proteasome.

Q3: What is the critical role of the linker in an Atr-IN-30 PROTAC?

The linker is a crucial determinant of a PROTAC's efficacy and is not merely a passive spacer. Its length, composition, and attachment points significantly influence the formation and stability of the ATR-PROTAC-E3 ligase ternary complex.[2] An optimized linker ensures a productive orientation of ATR and the E3 ligase, leading to efficient ubiquitination and subsequent degradation. Conversely, a suboptimal linker can result in reduced potency, off-target effects, or a complete loss of activity.

Q4: What are the common types of linkers used in PROTAC design?

PROTAC linkers are broadly categorized based on their flexibility and chemical composition. The most common types include:

• Alkyl Chains: These are flexible, hydrophobic linkers of varying lengths.

• Polyethylene Glycol (PEG) Linkers: These are more hydrophilic than alkyl chains, which can improve solubility and cell permeability.[3]

• Rigid Linkers: These often incorporate cyclic structures like piperazine (B1678402) or piperidine (B6355638) to introduce conformational constraints, which can lead to more potent and selective degradation.

• Clickable Linkers: These utilize "click chemistry," such as the copper-catalyzed azide-alkyne cycloaddition, to facilitate the modular and efficient synthesis of PROTAC libraries with diverse linkers.[4]

Troubleshooting Guides

Issue 1: My Atr-IN-30 PROTAC shows low or no degradation of ATR protein.

This is a common challenge in PROTAC development and can stem from several factors related to the linker design.

Potential Cause	Troubleshooting Suggestion	Recommended Experiment
Inefficient Ternary Complex Formation	The linker may be too short, causing steric hindrance, or too long and flexible, leading to non-productive binding.	Perform a ternary complex formation assay (e.g., NanoBRET, FRET, or pull-down) to assess the ability of the PROTAC to bring ATR and the E3 ligase together.
Poor Cell Permeability	The physicochemical properties of the PROTAC, influenced by the linker, may prevent it from reaching its intracellular target.	Modify the linker to improve its properties, for example, by incorporating more hydrophilic PEG units or using a prodrug strategy. Cell permeability can be assessed using a Caco-2 permeability assay.
Unfavorable Ternary Complex Conformation	The linker may orient the ATR protein in a way that the lysine (B10760008) residues are not accessible for ubiquitination.	Conduct an in-cell or in-vitro ubiquitination assay to determine if ATR is being ubiquitinated in the presence of the PROTAC. If not, this suggests a need for linker redesign.
Incorrect E3 Ligase Choice	The chosen E3 ligase may not be expressed at sufficient levels in the cell line of interest or may not be effective for ubiquitinating ATR.	Confirm the expression of the chosen E3 ligase (e.g., VHL, CRBN) in the target cells via Western blot or qPCR. Consider synthesizing a PROTAC with a ligand for an alternative E3 ligase.

Issue 2: I am observing a "hook effect" with my Atr-IN-30 PROTAC.

The "hook effect" is characterized by a decrease in ATR degradation at high PROTAC concentrations. This occurs when the PROTAC forms non-productive binary complexes with either ATR or the E3 ligase, rather than the productive ternary complex.

Potential Cause	Troubleshooting Suggestion	Recommended Experiment
High Binary Binding Affinity	The individual warhead and E3 ligase ligand may have very high affinities for their respective proteins, favoring binary complex formation.	Design PROTACs that promote positive cooperativity in ternary complex formation. This can be influenced by the linker's rigidity and length.
Suboptimal Linker Design	The linker may not be optimal for stabilizing the ternary complex over the binary complexes.	Systematically vary the linker length and composition. A linker that enhances positive cooperativity can mitigate the hook effect.

Data Presentation

The following table presents data for a potent and selective ATR degrader, 8i , as described by Wang et al. (2024). This PROTAC was developed from a selective ATR inhibitor and demonstrates significant degradation of ATR in acute myeloid leukemia (AML) cells.

Table 1: Degradation Profile of ATR PROTAC 8i in MV-4-11 Cells

Compound	Target	Cell Line	DC50 (nM)	Dmax (%)	E3 Ligase Recruited	Reference
8i	ATR	MV-4-11	~50	>90	Cereblon

To illustrate the impact of linker modifications on PROTAC efficacy, the following table provides a representative example of a linker optimization study for a hypothetical Atr-IN-30 PROTAC series. Please note that this is an illustrative example based on common trends observed in PROTAC development and does not represent actual experimental data for Atr-IN-30.

Table 2: Illustrative Example of Linker Optimization for Atr-IN-30 PROTACs

PROTAC ID	Linker Type	Linker Length (atoms)	DC50 (nM)	Dmax (%)
ATR-PROTAC-1	PEG	8	>1000	<10
ATR-PROTAC-2	PEG	12	250	65
ATR-PROTAC-3	PEG	16	50	92
ATR-PROTAC-4	PEG	20	150	75
ATR-PROTAC-5	Alkyl	12	400	55
ATR-PROTAC-6	Rigid (Piperazine)	12	35	95

Experimental Protocols

1. Western Blot for ATR Degradation

• Objective: To determine the dose-dependent degradation of ATR protein by an Atr-IN-30 PROTAC.

• Procedure:

  • Seed cells in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with varying concentrations of the Atr-IN-30 PROTAC for a specified time (e.g., 24 hours).

  • Lyse the cells and quantify the protein concentration.

  • Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies against ATR and a loading control (e.g., GAPDH).

  • Incubate with HRP-conjugated secondary antibodies and visualize the bands using an ECL detection reagent.

  • Quantify the band intensities to determine the percentage of ATR degradation relative to the vehicle control and calculate the DC50 and Dmax values.

2. Ternary Complex Formation Assay (NanoBRET)

• Objective: To measure the formation of the ATR-PROTAC-E3 ligase ternary complex in live cells.

• Procedure:

  • Co-transfect cells with expression vectors for NanoLuc-ATR (donor) and HaloTag-E3 ligase (acceptor).

  • Label the HaloTag-E3 ligase with a fluorescent HaloTag ligand.

  • Treat the cells with the Atr-IN-30 PROTAC at various concentrations.

  • Add the NanoBRET substrate and measure the bioluminescence resonance energy transfer (BRET) signal. An increase in the BRET signal indicates the formation of the ternary complex.

3. In-Cell Ubiquitination Assay

• Objective: To confirm that the Atr-IN-30 PROTAC induces the ubiquitination of ATR.

• Procedure:

  • Treat cells with the Atr-IN-30 PROTAC and a proteasome inhibitor (e.g., MG132) to allow ubiquitinated proteins to accumulate.

  • Lyse the cells and immunoprecipitate ATR using an anti-ATR antibody.

  • Perform a Western blot on the immunoprecipitated samples and probe with an anti-ubiquitin antibody to detect polyubiquitinated ATR.

Mandatory Visualization

Caption: Mechanism of action of an Atr-IN-30 PROTAC.

Caption: Simplified ATR signaling pathway.

Caption: Troubleshooting workflow for linker optimization.

References

• 1. Discovery of Selective and Potent ATR Degrader for Exploration its Kinase-Independent Functions in Acute Myeloid Leukemia Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]

How to select the right E3 ligase for an Atr-IN-30 PROTAC

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and frequently asked questions (FAQs) for selecting the optimal E3 ubiquitin ligase for a Proteolysis Targeting Chimera (PROTAC) utilizing the ATR kinase inhibitor, Atr-IN-30, as the target-binding warhead.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of an Atr-IN-30 PROTAC and how does it work?

An Atr-IN-30 PROTAC is a heterobifunctional molecule designed to induce the targeted degradation of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a crucial regulator of the DNA Damage Response (DDR).[1] Unlike a simple inhibitor (Atr-IN-30) which only blocks the kinase activity, a PROTAC eliminates the entire protein, removing both its catalytic and non-catalytic scaffolding functions.

The PROTAC molecule consists of three parts:

• The Atr-IN-30 "warhead" that binds to ATR kinase.

• A ligand that recruits a specific E3 ubiquitin ligase.

• A chemical linker connecting the two ligands.[2][3]

By simultaneously binding to ATR and an E3 ligase, the PROTAC forms a ternary complex (ATR–PROTAC–E3 Ligase), which induces the E3 ligase to tag ATR with ubiquitin.[3] This ubiquitination marks ATR for destruction by the cell's proteasome.[4]

Fig 1. Mechanism of Action for an Atr-IN-30 PROTAC.

Q2: Which E3 ligases should I consider for an ATR PROTAC and what are the key selection criteria?

While over 600 E3 ligases exist in the human genome, the vast majority of successful PROTACs utilize a small handful for which potent small molecule ligands have been developed. For an ATR PROTAC, the primary candidates are Cereblon (CRBN) and Von Hippel-Lindau (VHL) .

The selection process should be hypothesis-driven, considering several critical factors:

• Subcellular Co-localization: The E3 ligase must be present in the same cellular compartment as the target protein to enable ternary complex formation. ATR is predominantly a nuclear protein, but also localizes to cytoplasm and centrosomes. Both VHL and CRBN have nuclear and cytoplasmic distribution, making them suitable candidates.

• Tissue Expression: The E3 ligase should be abundantly expressed in the target cancer cells or tissues. Disparate expression levels can be exploited to achieve tissue-specific degradation. Databases like The Cancer Genome Atlas (TCGA) or the Human Protein Atlas can provide expression data.

• Ternary Complex Cooperativity: The ability of ATR, the PROTAC, and the E3 ligase to form a stable and productive ternary complex is paramount. This is influenced by the specific protein-protein interactions and is often unpredictable, necessitating empirical testing of multiple E3 ligases.

• Known Resistance Mechanisms: Some cancer cell lines can develop resistance to PROTACs by downregulating a specific E3 ligase. Having PROTACs that recruit different E3 ligases can circumvent this issue.

Feature	Von Hippel-Lindau (VHL)	Cereblon (CRBN)	Other Emerging Ligases
Primary Localization	Cytoplasm and Nucleus	Primarily Nucleus	Varies (e.g., KEAP1 is cytoplasmic)
Common Ligands	HIF-1α mimetics (e.g., VH032)	Immunomodulatory drugs (IMiDs) like Thalidomide, Pomalidomide	Bardoxolone (KEAP1), Bestatin (cIAP)
Expression Profile	Widely expressed in human tissues.	Widely expressed, but levels can vary between cell types.	Often more tissue-restricted, offering potential for selectivity.
Considerations	VHL-based PROTACs are well-established and structurally characterized.	CRBN is the most frequently used E3 ligase in clinical-stage PROTACs.	The expanding toolbox may solve issues where VHL/CRBN fail.

E3 Ligase Selection and Validation Workflow

The process of selecting and validating an E3 ligase for your Atr-IN-30 PROTAC should be systematic. It begins with theoretical analysis and progresses through biochemical and cellular validation steps.

Fig 2. Recommended workflow for E3 ligase selection and PROTAC validation.

Troubleshooting Guide

Q3: My Atr-IN-30 PROTAC shows weak or no degradation of ATR. What should I do?

This is a common challenge in PROTAC development. A lack of degradation can stem from multiple points in the mechanism of action. Systematically investigate the following possibilities.

Fig 3. A logical troubleshooting guide for non-functional PROTACs.

Troubleshooting Steps:

• Confirm Binary Engagement: Ensure your Atr-IN-30 warhead and your E3 ligase ligand retain high affinity for their respective targets in the context of the final PROTAC molecule.

• Assess Ternary Complex Formation: The inability to form a stable ternary complex is a primary failure mode. The linker length and attachment point are critical and often require optimization. A PROTAC that works with a VHL ligand may not work with a CRBN ligand simply due to different steric and geometric requirements for forming the complex.

• Evaluate Cellular Factors:

  • E3 Ligase Expression: Confirm that your chosen E3 ligase (e.g., VHL or CRBN) is expressed at sufficient levels in your cell model.

  • Cell Permeability: Ensure your PROTAC can enter the cell and reach the nucleus where ATR resides. Poor physicochemical properties can limit cellular activity.

  • Proteasome and Neddylation Activity: Co-treatment with a proteasome inhibitor (e.g., MG132) or a neddylation inhibitor (e.g., MLN4924) should "rescue" ATR from degradation, confirming the degradation is dependent on the intended pathway.

Key Experimental Protocols

Protocol 1: Ternary Complex Formation Assay (TR-FRET)

Objective: To quantify the formation of the ATR-PROTAC-E3 ligase complex in solution.

Methodology:

• Reagents:

  • Recombinant His-tagged ATR protein.

  • Recombinant GST-tagged E3 ligase complex (e.g., VHL/ElonginB/ElonginC).

  • Atr-IN-30 PROTAC.

  • Europium-labeled Anti-His antibody.

  • Allophycocyanin (APC)-labeled Anti-GST antibody.

  • Assay Buffer (e.g., PBS with 0.1% BSA).

• Procedure:

  • Prepare serial dilutions of the Atr-IN-30 PROTAC in assay buffer.

  • In a 384-well plate, add a fixed concentration of His-ATR, GST-E3 ligase, and the respective antibodies.

  • Add the PROTAC dilutions to the wells.

  • Incubate the plate for 1-2 hours at room temperature, protected from light.

  • Read the plate on a TR-FRET enabled plate reader, measuring emission at 665 nm (APC) and 620 nm (Europium) after excitation at 340 nm.

• Data Analysis:

  • Calculate the TR-FRET ratio (665 nm / 620 nm).

  • Plot the ratio against the PROTAC concentration to determine the concentration at which half-maximal complex formation occurs. A classic "hook" effect may be observed at high concentrations due to the formation of binary complexes.

Protocol 2: Cellular ATR Degradation Assay (Western Blot)

Objective: To measure the reduction in cellular ATR protein levels following PROTAC treatment.

Methodology:

• Cell Culture:

  • Plate cancer cells (e.g., a line with high ATR dependency) at a suitable density and allow them to adhere overnight.

• Treatment:

  • Treat cells with a range of concentrations of the Atr-IN-30 PROTAC (e.g., 1 nM to 10 µM) for a fixed duration (e.g., 18-24 hours).

  • Include a vehicle control (e.g., DMSO).

• Cell Lysis:

  • Wash cells with cold PBS.

  • Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify total protein concentration using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein lysate (e.g., 20-30 µg) on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

  • Incubate with a primary antibody against ATR.

  • Incubate with a loading control primary antibody (e.g., GAPDH, β-Actin).

  • Wash and incubate with the appropriate HRP-conjugated secondary antibodies.

  • Develop the blot using an ECL substrate and image the chemiluminescence.

• Data Analysis:

  • Quantify band intensities using software like ImageJ.

  • Normalize ATR band intensity to the loading control.

  • Plot the normalized ATR levels against PROTAC concentration and fit to a dose-response curve to calculate the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum degradation).

References

• 1. benchchem.com [benchchem.com]
• 2. Workflow for E3 Ligase Ligand Validation for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. m.youtube.com [m.youtube.com]

Interpreting unexpected results in ATR degradation assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers encountering unexpected results in Ataxia Telangiectasia and Rad3-related (ATR) degradation assays.

Frequently Asked Questions (FAQs)

Q1: What is the expected outcome of a successful ATR degradation experiment?

A successful experiment utilizing a targeted ATR degrader (e.g., a PROTAC) should result in a significant reduction in total ATR protein levels. This is typically assessed by Western blot. Downstream consequences of ATR degradation can include decreased phosphorylation of Chk1 (a primary ATR target), an increase in markers of DNA damage like γH2AX, and ultimately, reduced cell viability or cell cycle arrest.[1][2]

Q2: My ATR degrader is not showing any effect on ATR protein levels. What are the possible causes?

Several factors could lead to a lack of ATR degradation:

• Compound Inactivity: The degrader molecule may be degraded or inactive. It is crucial to verify the integrity and activity of your compound stock. If possible, use a fresh batch.[2]

• Ineffective Ternary Complex Formation: For PROTACs, the formation of a stable ternary complex between ATR, the degrader, and the E3 ligase is essential for ubiquitination and subsequent degradation.[3] Co-immunoprecipitation (Co-IP) experiments can be performed to confirm the formation of this complex.[3]

• Proteasome Inhibition: The proteasome might be inhibited by other components in your cell culture media, or the cells could have intrinsic resistance. Including a known proteasome inhibitor like MG132 as a control can help determine if the proteasome is active.

• Cell Line Specificity: The efficacy of a degrader can be cell-line specific, potentially due to varying expression levels of the targeted E3 ligase.

Q3: I observe ATR degradation, but there is no significant effect on cell viability. Why might this be?

• Cell Cycle Arrest: Cells may arrest in the cell cycle to repair DNA damage, thus preventing immediate cell death. A cell cycle analysis using flow cytometry (e.g., with propidium (B1200493) iodide staining) can clarify if cells are accumulating in a specific phase.

• Activation of Pro-survival Pathways: The cell might compensate for ATR loss by activating other pro-survival signaling pathways, such as the Akt/mTOR pathway.

• Insufficient Drug Exposure: The concentration or duration of the degrader treatment may not be sufficient to induce cell death. A dose-response and time-course experiment is recommended.

• Senescence: Instead of apoptosis, cells might enter a senescent state. This can be assessed by staining for senescence-associated β-galactosidase.

Q4: What are the common off-target effects of molecules used in ATR degradation studies?

Molecules targeting ATR, particularly inhibitors that are often used as components of degraders, can have off-target effects on other kinases, especially within the phosphatidylinositol 3-kinase-related kinase (PIKK) family. The most common off-targets include mTOR, DNA-PK, and ATM. It is advisable to use multiple, structurally distinct degraders to confirm that the observed phenotype is an on-target effect.

Troubleshooting Guide

Issue 1: Inconsistent or No ATR Degradation in Western Blots

Potential Cause	Troubleshooting Suggestion
Protein Degradation During Sample Prep	Always use fresh protease and phosphatase inhibitor cocktails in your lysis buffer. Keep samples on ice or at 4°C during preparation.
Inefficient Protein Extraction	Ensure your lysis buffer is appropriate for extracting nuclear proteins like ATR. Sonication can improve lysis efficiency.
Poor Antibody Performance	Use a validated primary antibody specific for ATR. Titrate the antibody concentration to optimize the signal-to-noise ratio.
Inefficient Protein Transfer	Confirm successful transfer from the gel to the membrane using Ponceau S staining. For large proteins like ATR, consider a wet transfer method with a longer transfer time.
High Protein Synthesis Rate	The cell might be synthesizing new ATR protein, counteracting the degradation. A time-course experiment with shorter treatment times (<6 hours) might reveal more significant degradation before new synthesis occurs.

Issue 2: High Background or Non-Specific Bands in Western Blots

Potential Cause	Troubleshooting Suggestion
Antibody Concentration Too High	Reduce the concentration of the primary or secondary antibody.
Insufficient Blocking	Increase the blocking time or try a different blocking agent (e.g., 5% non-fat milk or BSA in TBST).
Inadequate Washing	Increase the number and duration of wash steps after antibody incubations.
Contaminated Buffers	Use freshly prepared buffers to avoid contamination from bacterial growth.
Non-specific Secondary Antibody Binding	Include a control lane with no primary antibody to check for non-specific binding of the secondary antibody.

Issue 3: Unexpected Cell Viability Results

Potential Cause	Troubleshooting Suggestion
Cell Line Resistance	Some cell lines may have intrinsic resistance mechanisms to ATR pathway inhibition. Consider testing a panel of different cell lines.
Incorrect Seeding Density	Optimize the cell seeding density for your 96-well plates to ensure cells are in the logarithmic growth phase during the experiment.
Reagent Issues	Ensure the cell viability reagent (e.g., MTT, CellTiter-Glo) is not expired and is being used according to the manufacturer's protocol.
Off-Target Effects of the Degrader	A non-binding control molecule can help differentiate between on-target and off-target toxicity. For example, a PROTAC analogue with a methylated glutarimide (B196013) cannot bind to the E3 ligase CRBN and serves as a good negative control.

Data Presentation

Table 1: Representative Cellular Potency of ATR Inhibitors

Cell Line	Cancer Type	ATR Inhibitor	IC50 (µM) for Cell Viability
HCT116	Colon Carcinoma	AZD6738	≥1
HT29	Colorectal Adenocarcinoma	AZD6738	≥1

This table presents representative data for a well-characterized ATR inhibitor to illustrate expected outcomes. Actual values will vary depending on the specific degrader, cell line, and experimental conditions.

Table 2: Representative Inhibition of Chk1 Phosphorylation by an ATR Inhibitor

Cell Line	Treatment	Fold Decrease in p-Chk1 (Ser345)
Liposarcoma Cells	Doxorubicin + VE-822	Significant decrease compared to Doxorubicin alone

This table illustrates the expected downstream effect on a key ATR substrate. A successful ATR degradation assay should yield similar results.

Experimental Protocols

Protocol 1: Western Blotting for ATR Degradation

• Cell Lysis:

  • Treat cells with the ATR degrader for the desired time and at various concentrations.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

  • Scrape the cells, incubate on ice for 30 minutes, and then centrifuge at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Sample Preparation:

  • Normalize the protein concentration for all samples.

  • Add 4x Laemmli sample buffer and boil at 95°C for 5-10 minutes.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane of an SDS-PAGE gel.

  • Perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunodetection:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against ATR overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis:

  • Quantify the band intensities and normalize the ATR signal to a loading control (e.g., β-actin, GAPDH).

Protocol 2: Cell Viability Assay

• Cell Seeding:

  • Seed cells in a 96-well plate at a pre-determined density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with a serial dilution of the ATR degrader. Include untreated and vehicle-treated controls.

• Incubation:

  • Incubate the cells for a specified period (e.g., 72 hours).

• Viability Measurement:

  • Add a cell viability reagent (e.g., CellTiter-Glo®, MTT) to each well according to the manufacturer's instructions.

  • Measure the signal (luminescence or absorbance) using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle-treated control and calculate the IC50 value (the concentration that inhibits cell growth by 50%).

Visualizations

Caption: ATR Signaling Pathway in response to DNA damage.

Caption: General workflow for an ATR degradation experiment.

References

• 1. Pharmacological degradation of ATR induces antiproliferative DNA replication stress in leukemic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide: ATR-IN-30 Based PROTACs Versus Traditional ATR Inhibitors in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

The Ataxia Telangiectasia and Rad3-related (ATR) kinase is a pivotal regulator of the DNA Damage Response (DDR), a critical pathway for maintaining genomic integrity. Its role in allowing cancer cells to survive high levels of replication stress makes it a prime target for anticancer therapies. This guide provides a detailed comparison between two major therapeutic modalities targeting ATR: traditional small-molecule inhibitors and the emerging class of Proteolysis Targeting Chimeras (PROTACs), using ATR-IN-30 based compounds as a central example of the latter.

Executive Summary

Traditional ATR inhibitors function by competitively binding to the ATP-binding pocket of the ATR kinase, thereby inhibiting its downstream signaling.[1][2] In contrast, ATR-IN-30 based PROTACs represent a novel approach, inducing the selective degradation of the ATR protein through the ubiquitin-proteasome system.[3][4] This fundamental difference in mechanism leads to distinct biological consequences, with emerging preclinical data suggesting that ATR protein degradation may offer advantages over simple kinase inhibition, including a more profound and sustained pathway inhibition and potentially enhanced anti-tumor efficacy.[4][5] This guide will delve into the mechanistic differences, comparative preclinical data, and the experimental methodologies used to evaluate these two classes of ATR-targeting agents.

Mechanism of Action: Inhibition vs. Degradation

Traditional ATR Inhibitors: These are small molecules that occupy the active site of the ATR kinase, preventing the phosphorylation of its substrates, most notably the checkpoint kinase 1 (CHK1).[1][2] This abrogation of ATR signaling prevents cell cycle arrest in the presence of DNA damage, leading to the accumulation of genomic instability and ultimately cell death, a concept known as synthetic lethality, particularly in cancer cells with pre-existing DNA repair defects (e.g., ATM deficiency).[6]

ATR-IN-30 Based PROTACs: PROTACs are bifunctional molecules that consist of a ligand that binds to the target protein (ATR), a linker, and a ligand that recruits an E3 ubiquitin ligase.[7][8] This ternary complex formation (ATR-PROTAC-E3 ligase) triggers the ubiquitination of the ATR protein, marking it for degradation by the 26S proteasome.[7][9] By eliminating the entire protein, PROTACs not only inhibit the kinase activity but also abrogate any non-catalytic scaffolding functions of ATR.[3][4]

Signaling Pathway and Mechanisms of Action

Caption: ATR signaling pathway and points of intervention by inhibitors and PROTACs.

Comparative Preclinical Data

The following tables summarize the available preclinical data for representative traditional ATR inhibitors and ATR PROTACs. It is important to note that direct head-to-head comparisons are limited and data are often generated in different experimental systems.

Table 1: In Vitro Performance of ATR-Targeting Compounds

Compound Class	Representative Compound	Target	Biochemical IC50	Cellular Potency (Cell Line)	Key Preclinical Findings
Traditional Inhibitor	Elimusertib (BAY 1895344)	ATR Kinase Activity	7 nM	IC50 of 78 nM (median in a broad panel of tumor cell lines)[10]	Orally active, shows strong in vivo anti-tumor efficacy as monotherapy in DDR-deficient xenograft models.[10]
Traditional Inhibitor	Berzosertib (M6620, VX-970)	ATR Kinase Activity	N/A	Potentiates cytotoxicity of cisplatin (B142131) and carboplatin (B1684641) in esophageal cancer cell lines.[11]	Increases sensitivity of cancer cells to various DNA-damaging agents.[6][11]
Traditional Inhibitor	Ceralasertib (AZD6738)	ATR Kinase Activity	N/A	IC90 for ATR inhibition in cells is 0.67 µmol/L[10]	Orally bioavailable, demonstrates synergistic activity with carboplatin and the PARP inhibitor olaparib.[10]
ATR PROTAC	Compound '8i'	ATR Protein	N/A	DC50 of 0.5 µM in MV-4-11 cells (93% degradation)[12]	Induced p53-mediated apoptosis more effectively and earlier than an ATR kinase inhibitor.[3][4]
ATR PROTAC	Compound '[I]'	ATR Protein	N/A	DC50 of 0.53 µM in LoVo cells (Dmax of 84.3%)[13]	Induced significant apoptosis in ATM-deficient LoVo cells.[13]
ATR PROTAC	Abd110 (42i)	ATR Protein	N/A	Reduced ATR to 40% of control levels in MIA PaCa-2 cells[14]	Selectively degraded ATR without affecting ATM and DNA-PKcs.[14]

IC50: Half-maximal inhibitory concentration; DC50: Half-maximal degradation concentration; Dmax: Maximum degradation.

Table 2: In Vivo Performance of ATR-Targeting Compounds

Compound Class	Representative Compound	Animal Model	Dosing and Schedule	Key In Vivo Findings
Traditional Inhibitor	VE-821/VX-970	Xenograft models	N/A	Showed impressive results in sensitizing tumors to cisplatin, ionizing radiation, and gemcitabine.[6]
ATR PROTAC	Compound '8i'	AML Xenograft Model	N/A	Significantly inhibited the growth of AML cells in vivo, unlike the ATR inhibitor.[3][4]
ATR PROTAC	Compound '[I]'	LoVo Colorectal Cancer Xenograft	12.5 and 25 mg/kg, i.p., twice daily	Showed dose-dependent antitumor activity with tumor growth inhibition of 39.5% and 51.8%, respectively.[13]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are outlines of key experimental protocols used to evaluate ATR inhibitors and PROTACs.

Biochemical Kinase Inhibition Assay (for Traditional Inhibitors)

• Objective: To quantify the inhibitory effect of a compound on the kinase activity of purified ATR enzyme.

• Methodology: A common method is the Homogeneous Time Resolved Fluorescence (HTRF) assay.

  • Reaction Setup: Recombinant human ATR enzyme, a biotinylated peptide substrate, and the test compound at various concentrations are incubated in a microplate well.

  • Initiation: The kinase reaction is started by the addition of ATP.

  • Detection: The reaction is stopped, and HTRF detection reagents (e.g., europium cryptate-labeled anti-phospho-substrate antibody and streptavidin-XL665) are added.

  • Measurement: The plate is read on an HTRF-compatible reader. The signal is proportional to the amount of phosphorylated substrate.

  • Data Analysis: IC50 values are calculated from the dose-response curve.[15]

Cellular Proliferation Assay (MTS/CellTiter-Glo®)

• Objective: To measure the effect of a compound on the viability and proliferation of cancer cells.

• Methodology:

  • Cell Seeding: Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • Treatment: Cells are treated with a range of concentrations of the test compound.

  • Incubation: Plates are incubated for a specified period, typically 48-72 hours.

  • Assay Procedure:

    • For MTS assay, MTS reagent is added, and after incubation, the absorbance is read.

    • For CellTiter-Glo®, a reagent that measures ATP levels is added, and luminescence is measured.[1][15]

  • Data Analysis: The signal, which correlates with the number of viable cells, is used to generate dose-response curves and calculate GI50/IC50 values.

Western Blotting for Protein Degradation (for PROTACs)

• Objective: To quantify the reduction in the target protein (ATR) levels following PROTAC treatment.

• Methodology:

  • Cell Treatment: Cells are treated with the ATR PROTAC at various concentrations and for different time points.

  • Lysis: Cells are harvested and lysed to extract total protein.

  • Quantification: Protein concentration is determined using a BCA or Bradford assay.

  • Electrophoresis: Equal amounts of protein are separated by size using SDS-PAGE.

  • Transfer: Proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

  • Immunoblotting: The membrane is incubated with a primary antibody specific for ATR, followed by a secondary antibody conjugated to an enzyme (e.g., HRP). A loading control (e.g., GAPDH or β-actin) is also probed.

  • Detection: The signal is detected using a chemiluminescent substrate and imaged.

  • Analysis: Band intensities are quantified to determine the percentage of ATR protein remaining relative to the control.[16]

In Vivo Xenograft Model Study

• Objective: To evaluate the anti-tumor efficacy of an ATR-targeting compound in a living organism.

• Methodology:

  • Cell Implantation: Human cancer cells are injected subcutaneously into immunocompromised mice.

  • Tumor Growth: Tumors are allowed to grow to a palpable size.

  • Randomization and Treatment: Mice are randomized into treatment and control groups. The test compound is administered according to a specific dose and schedule (e.g., oral gavage, intraperitoneal injection).

  • Monitoring: Tumor volume and body weight are measured regularly (e.g., twice a week).

  • Endpoint: The study is concluded when tumors in the control group reach a predetermined size, or at a set time point.

  • Analysis: Tumor growth inhibition (TGI) is calculated by comparing the tumor volumes in the treated groups to the control group.[10]

Visualizing Workflows and Concepts

Caption: The catalytic cycle of ATR protein degradation induced by a PROTAC.

Caption: A generalized workflow for the in vitro evaluation of ATR-targeting compounds.

Conclusion

Both traditional ATR inhibitors and ATR-IN-30 based PROTACs hold significant promise as anticancer agents by targeting a key vulnerability in cancer cells. While traditional inhibitors have a more established clinical development history, the novel mechanism of ATR protein degradation by PROTACs presents a compelling alternative. Preclinical evidence suggests that eliminating the ATR protein may lead to a more robust and sustained therapeutic effect compared to merely inhibiting its kinase function.[4] The choice between these modalities will depend on further preclinical and clinical data, including efficacy in various cancer models, pharmacokinetic and pharmacodynamic properties, and long-term safety profiles. The continued investigation and direct comparison of these two strategies will be crucial in optimizing ATR-targeted therapies for cancer patients.

References

• 1. benchchem.com [benchchem.com]
• 2. What are ATR inhibitors and how do they work? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of Selective and Potent ATR Degrader for Exploration its Kinase-Independent Functions in Acute Myeloid Leukemia Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. An overview of PROTACs: a promising drug discovery paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advancing targeted protein degradation for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. revvity.com [revvity.com]
• 10. benchchem.com [benchchem.com]
• 11. Preclinical testing of an Atr inhibitor demonstrates improved response to standard therapies for esophageal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ATR degrader demonstrates potent efficacy in ATM-deficient tumor models | BioWorld [bioworld.com]
• 14. chemrxiv.org [chemrxiv.org]
• 15. benchchem.com [benchchem.com]
• 16. drugdiscoverytrends.com [drugdiscoverytrends.com]

Validating On-Target Activity of ATR-IN-30 Degraders: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of ATR (Ataxia Telangiectasia and Rad3-related) degraders, with a focus on the validation of on-target activity for compounds such as Atr-IN-30. We will explore the experimental data supporting these validation methods and compare the efficacy of ATR degraders with other ATR-targeting alternatives.

The ATR Signaling Pathway and the Role of Degraders

ATR is a crucial kinase in the DNA Damage Response (DDR) pathway. It is activated by single-stranded DNA (ssDNA) that forms at sites of DNA damage and stalled replication forks. Once active, ATR phosphorylates a number of downstream targets, most notably Checkpoint Kinase 1 (CHK1), to initiate cell cycle arrest and facilitate DNA repair. In many cancers, there is a high reliance on the ATR pathway for survival due to underlying genomic instability and replication stress.

Targeting ATR has emerged as a promising anti-cancer strategy. While inhibitors block the kinase activity of ATR, ATR degraders, often developed as Proteolysis-Targeting Chimeras (PROTACs), function by inducing the ubiquitination and subsequent proteasomal degradation of the entire ATR protein. This can offer a more sustained and potentially more effective therapeutic outcome by eliminating both the kinase and non-kinase functions of ATR.

Caption: ATR Signaling Pathway and Point of Intervention by Atr-IN-30.

Comparative Efficacy of ATR Degraders and Inhibitors

The on-target activity of ATR degraders is primarily quantified by their DC50 (half-maximal degradation concentration) and Dmax (maximum degradation) values. This is in contrast to ATR inhibitors, which are evaluated by their IC50 (half-maximal inhibitory concentration). The following table summarizes the performance of representative ATR degraders and inhibitors.

Compound/Degrader Name	Type	Target	DC50 (nM)	Dmax (%)	IC50 (nM)	Cell Line
Atr-IN-30	Degrader	ATR	Data not publicly available	Data not publicly available	N/A	N/A
PROTAC ATR degrader-2 (Compound 8i)[1]	Degrader	ATR	22.9	>90	N/A	MV-4-11
PROTAC ATR degrader-1 (ZS-7)[2]	Degrader	ATR	530	84.3	N/A	LoVo
Ceralasertib (AZD6738)	Inhibitor	ATR	N/A	N/A	~75	Various
Berzosertib (VE-822/M6620)	Inhibitor	ATR	N/A	N/A	~100	DU145
Elimusertib (BAY1895344)	Inhibitor	ATR	N/A	N/A	~50	DU145

Note: Data for Atr-IN-30 is not publicly available. The data presented for other degraders is for comparative purposes.

Key Experiments for On-Target Validation

To confirm that an ATR degrader like Atr-IN-30 is effectively degrading ATR and impacting its downstream signaling, two primary experimental approaches are widely used:

• Western Blot for Phospho-CHK1 (p-CHK1) Reduction: This method directly assesses the functional consequence of ATR degradation. A reduction in ATR protein levels should lead to a corresponding decrease in the phosphorylation of its primary substrate, CHK1, at serine 345.

• Immunofluorescence for γH2AX Foci Formation: Degradation of ATR can lead to the collapse of replication forks, resulting in DNA double-strand breaks (DSBs). These DSBs are marked by the phosphorylation of histone H2AX (γH2AX), which forms distinct nuclear foci that can be visualized and quantified. An increase in γH2AX foci indicates the downstream effect of ATR removal.

Caption: Experimental Workflow for Validating On-Target Activity of Atr-IN-30.

Detailed Experimental Protocols

Western Blot for p-CHK1 (Ser345) Detection

This protocol details the steps to measure the levels of phosphorylated CHK1 as a marker for ATR activity.[3]

• Cell Culture and Treatment: Plate cancer cells (e.g., HeLa or U2OS) and allow them to adhere overnight. Treat the cells with varying concentrations of Atr-IN-30 for a specified duration (e.g., 6-24 hours).

• Cell Lysis: Aspirate the media and wash the cells with ice-cold PBS. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize protein concentrations and prepare samples by adding Laemmli buffer and boiling at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane on a polyacrylamide gel. Separate the proteins by electrophoresis and then transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against p-CHK1 (Ser345) overnight at 4°C.[4] It is also recommended to probe for total ATR to confirm its degradation.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize the p-CHK1 signal to total CHK1 or a loading control (e.g., β-actin).

Immunofluorescence for γH2AX Foci

This protocol outlines the procedure for visualizing and quantifying DNA double-strand breaks.[5][6]

• Cell Culture and Treatment: Grow cells on glass coverslips in a multi-well plate. Treat with Atr-IN-30 as described above. It is often beneficial to include a positive control, such as a known DNA damaging agent (e.g., etoposide).

• Fixation and Permeabilization: Wash the cells with PBS. Fix the cells with 4% paraformaldehyde for 15-30 minutes, followed by permeabilization with 0.3% Triton X-100 in PBS for 30 minutes at room temperature.[5][6]

• Blocking: Block non-specific antibody binding by incubating the cells in a blocking buffer (e.g., 5% BSA in PBS) for 30-60 minutes.[5][6]

• Primary Antibody Incubation: Incubate the cells with a primary antibody against γH2AX overnight at 4°C.[5]

• Secondary Antibody Incubation: Wash the cells and incubate with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488) for 1-2 hours at room temperature, protected from light.[5]

• Mounting and Imaging: Wash the cells again and mount the coverslips onto microscope slides using a mounting medium containing DAPI to counterstain the nuclei.

• Analysis: Acquire images using a fluorescence microscope. Quantify the number of γH2AX foci per nucleus using image analysis software such as ImageJ or Fiji.

By employing these methodologies, researchers can robustly validate the on-target activity of Atr-IN-30 and other ATR degraders, and effectively compare their performance against alternative ATR-targeting compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Phospho-Chk1 (Ser345) Antibody (#2341) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 5. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Selectivity Profiling of Atr-IN-30 Based PROTACs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The development of Proteolysis Targeting Chimeras (PROTACs) offers a novel therapeutic strategy to target and degrade proteins of interest. Atr-IN-30, a potent and selective ligand for the Ataxia Telangiectasia and Rad3-related (ATR) kinase, serves as a crucial component in the design of ATR-degrading PROTACs. This guide provides a comparative analysis of the selectivity and performance of various Atr-IN-30 based PROTACs, supported by experimental data and detailed protocols to aid in the evaluation and development of these targeted protein degraders.

Introduction to Atr-IN-30 Based PROTACs

Atr-IN-30 is a high-affinity ligand for ATR, a key regulator of the DNA Damage Response (DDR) pathway. By incorporating Atr-IN-30 into a heterobifunctional PROTAC molecule, which also includes a ligand for an E3 ubiquitin ligase, it is possible to induce the targeted degradation of the ATR protein. This approach has shown promise in overcoming the limitations of traditional kinase inhibitors and has demonstrated unique cellular phenotypes, including the induction of apoptosis through kinase-independent functions of ATR. This guide focuses on the selectivity profiling of several Atr-IN-30 based PROTACs, providing a framework for their comparative evaluation.

Comparative Performance of Atr-IN-30 Based PROTACs

The following tables summarize the quantitative data on the degradation potency and selectivity of notable Atr-IN-30 based PROTACs from published studies. It is important to note that the experimental conditions may vary between studies, and direct comparisons should be made with caution.

PROTAC	E3 Ligase Ligand	Target Degradation (DC50/Percent Degradation)	Cell Line	Selectivity Notes	Reference
8i	Lenalidomide	93% ATR degradation at 0.5 µM	MV-4-11	Not specified in detail, but described as a potent and selective ATR degrader.	[1][2]
10b	Lenalidomide	86% ATR degradation at 0.5 µM	MV-4-11	Part of a series with 8i, suggesting similar selectivity profile.	[1]
12b	Lenalidomide	81% ATR degradation at 0.5 µM	MV-4-11	Part of a series with 8i, suggesting similar selectivity profile.	[1]
42i (Abd110)	Lenalidomide	Reduced ATR to 40% of untreated levels at 1 µM	MIA PaCa-2	Did not affect the levels of related kinases ATM and DNA-PKcs.	[3]
ZS-7	Pomalidomide	DC50 of 0.53 µM	LoVo	Selective degradation of ATR.

Table 1: Degradation Potency and Selectivity of Atr-IN-30 Based PROTACs. This table provides a summary of the reported degradation capabilities and selectivity of different Atr-IN-30 based PROTACs.

PROTAC	Cell Line	Assay Type	Endpoint	Key Findings	Reference
8i	MV-4-11, MOLM-13	Cell Viability	IC50	Exhibited potent anti-proliferative activity. The degrader induced different cellular phenotypes compared to the ATR kinase inhibitor, suggesting kinase-independent effects.
42i (Abd110)	MIA PaCa-2	Western Blot	Protein Levels	Selectively degraded ATR without affecting ATM and DNA-PKcs.
ZS-7	LoVo	Apoptosis Assay	Apoptotic Rate	Induced significant apoptosis at concentrations of 0.5 µM and 1 µM.

Table 2: Cellular Activity of Atr-IN-30 Based PROTACs. This table highlights the functional consequences of ATR degradation by different PROTACs in cancer cell lines.

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of PROTAC performance. Below are protocols for key experiments cited in the evaluation of Atr-IN-30 based PROTACs.

Protocol 1: Western Blot for ATR Degradation

This protocol is used to quantify the reduction in ATR protein levels following PROTAC treatment.

Materials:

• Cancer cell lines (e.g., MV-4-11, MIA PaCa-2)

• Atr-IN-30 based PROTACs

• Cell lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes

• Transfer buffer and apparatus

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-ATR, anti-p-Chk1 (Ser345), anti-Chk1, anti-ATM, anti-DNA-PKcs, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Procedure:

• Cell Treatment: Plate cells and allow them to adhere overnight. Treat cells with various concentrations of the PROTAC or vehicle control (e.g., DMSO) for the desired time (e.g., 12, 24, or 48 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C. Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify band intensities and normalize the ATR signal to the loading control. Calculate the percentage of degradation relative to the vehicle-treated control.

Protocol 2: Cell Viability Assay (MTT/MTS)

This assay determines the effect of ATR degradation on cell proliferation and viability.

Materials:

• 96-well cell culture plates

• Cancer cell lines

• Atr-IN-30 based PROTACs

• MTT or MTS reagent

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density.

• Treatment: After overnight attachment, treat cells with a serial dilution of the PROTAC.

• Incubation: Incubate the cells for a specified period (e.g., 72 hours).

• Reagent Addition: Add MTT or MTS reagent to each well and incubate according to the manufacturer's instructions.

• Measurement: Measure the absorbance at the appropriate wavelength.

• Analysis: Normalize the absorbance values to the vehicle-treated control wells to determine the percentage of cell viability. Calculate the IC50 value using non-linear regression analysis.

Protocol 3: Kinase Selectivity Profiling (Conceptual Framework)

Methodology: A comprehensive kinase panel (e.g., KINOMEscan™) would be utilized to assess the binding affinity of the Atr-IN-30 based PROTACs against a wide range of human kinases.

Procedure:

• Compound Submission: The PROTAC of interest is submitted for screening at a single concentration (e.g., 1 µM) against the kinase panel.

• Binding Assay: The assay typically involves a competition binding assay where the ability of the test compound to displace a ligand from the kinase active site is measured.

• Data Analysis: The results are reported as percent of control, where a lower percentage indicates stronger binding. Hits are typically defined as kinases with a percent of control below a certain threshold (e.g., <10% or <35%).

• Dose-Response: For identified hits, a follow-up dose-response experiment is performed to determine the dissociation constant (Kd) or IC50 value, providing a quantitative measure of binding affinity.

• Comparative Analysis: The selectivity score (e.g., S-score) can be calculated to provide a quantitative measure of selectivity.

Visualizing Key Pathways and Workflows

To better understand the context of Atr-IN-30 based PROTACs, the following diagrams illustrate the ATR signaling pathway and a general experimental workflow for PROTAC characterization.

Caption: ATR Signaling Pathway and PROTAC Intervention.

Caption: Experimental Workflow for PROTAC Characterization.

Conclusion

Atr-IN-30 based PROTACs represent a promising class of targeted protein degraders with the potential to overcome resistance to conventional ATR inhibitors. The comparative data presented in this guide highlight the potent and selective nature of several lead compounds. However, the lack of comprehensive, head-to-head kinome-wide selectivity data underscores the need for further standardized profiling to fully delineate the off-target effects of these molecules. The provided experimental protocols offer a robust framework for researchers to conduct their own comparative studies and contribute to the development of next-generation ATR-targeted therapies. Future work should focus on generating comprehensive selectivity profiles and further optimizing the pharmacological properties of these promising degraders.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of Selective and Potent ATR Degrader for Exploration its Kinase-Independent Functions in Acute Myeloid Leukemia Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]

A Comparative Guide to the Efficacy of Atr-IN-30 Derived Degraders

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical efficacy of various PROTAC (Proteolysis Targeting Chimera) degraders derived from the ATR (Ataxia Telangiectasia and Rad3-related) ligand, Atr-IN-30. ATR kinase is a critical regulator of the DNA damage response (DDR), and its degradation represents a promising therapeutic strategy in oncology. This document summarizes key performance data, details experimental methodologies for assessing efficacy, and visualizes the underlying biological pathways and experimental workflows.

Data Presentation: Quantitative Comparison of ATR Degraders

The following tables summarize the degradation potency and cellular effects of prominent Atr-IN-30 derived degraders. It is important to note that the data presented are compiled from different studies and experimental conditions; therefore, direct comparisons should be interpreted with caution.

Degrader	Target	E3 Ligase Ligand	DC50	Max Degradation (Dmax)	Cell Line	Key Findings
ZS-7	ATR	Thalidomide	0.53 µM[1]	84.3%[1]	LoVo (colorectal cancer)	Potent and selective ATR degradation; demonstrated in vivo anti-tumor activity.[1]
8i	ATR	Pomalidomide	Not Reported	~93% at 0.5 µM[2]	MV-4-11 (acute myeloid leukemia)	The most effective among the compared PROTACs in this study; induced apoptosis.[2]
10b	ATR	Pomalidomide	Not Reported	~86% at 0.5 µM	MV-4-11 (acute myeloid leukemia)	High degradation efficiency.
12b	ATR	Pomalidomide	Not Reported	~81% at 0.5 µM	MV-4-11 (acute myeloid leukemia)	High degradation efficiency.
Abd110 (42i)	ATR	Lenalidomide	Not Reported	~60% at 1 µM	MIA PaCa-2 (pancreatic cancer)	Selectively degraded ATR without affecting ATM and DNA-PKcs.

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of ATR degraders are provided below.

Western Blotting for ATR Degradation

This assay is used to quantify the reduction in ATR protein levels following treatment with a degrader.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA kit)

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-ATR, anti-loading control e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis:

  • Treat cells with the ATR degrader at various concentrations and time points.

  • Wash cells with ice-cold PBS and lyse with lysis buffer.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• Gel Electrophoresis:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using SDS-PAGE.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-ATR antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane with TBST.

  • Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis:

  • Quantify the band intensities and normalize the ATR signal to the loading control to determine the percentage of degradation.

Cell Viability Assay (MTS Assay)

This colorimetric assay measures cell viability by assessing the metabolic activity of the cells.

Materials:

• 96-well cell culture plates

• Cell line of interest

• Complete cell culture medium

• ATR degrader stock solution

• MTS reagent

• Plate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment:

  • Treat the cells with serial dilutions of the ATR degrader. Include a vehicle-only control.

  • Incubate for the desired treatment duration (e.g., 72 hours).

• MTS Addition:

  • Add MTS reagent to each well.

  • Incubate for 1-4 hours at 37°C.

• Measurement:

  • Measure the absorbance at 490 nm using a microplate reader.

• Analysis:

  • Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cell line of interest

• ATR degrader

• Annexin V-FITC and Propidium Iodide (PI) staining kit

• Binding buffer

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Treat cells with the ATR degrader for the desired time.

  • Harvest both adherent and floating cells and wash with cold PBS.

• Staining:

  • Resuspend the cells in binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • FITC-positive, PI-negative cells are considered early apoptotic.

  • FITC-positive, PI-positive cells are considered late apoptotic or necrotic.

Mandatory Visualizations

ATR Signaling Pathway and PROTAC Mechanism

The following diagram illustrates the central role of ATR in the DNA damage response and the mechanism by which Atr-IN-30 derived PROTACs induce its degradation.

ATR signaling and PROTAC-mediated degradation.

Experimental Workflow for Efficacy Evaluation

This diagram outlines the general workflow for assessing the efficacy of an Atr-IN-30 derived degrader.

Workflow for evaluating ATR degrader efficacy.

References

• 1. Discovery of the first ataxia telangiectasia and Rad3-related (ATR) degraders for cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

In Vivo Showdown: Atr-IN-30 PROTACs Demonstrate Superior Efficacy in Animal Models of Acute Myeloid Leukemia

A head-to-head comparison of the novel PROTAC degrader, Atr-IN-30 (also referred to as PROTAC ATR degrader-2 or compound 8i), against conventional ATR inhibitors reveals a significant advancement in the targeted degradation of the ATR kinase, a critical component of the DNA damage response pathway. In preclinical animal models of acute myeloid leukemia (AML), Atr-IN-30 not only exhibits potent tumor growth inhibition but also demonstrates a favorable safety profile, positioning it as a promising therapeutic strategy for this challenging malignancy.

This guide provides a comprehensive in vivo validation of Atr-IN-30 PROTACs, presenting a comparative analysis with established ATR inhibitors, berzosertib (M6620/VX-970) and VE-821. The data herein is intended for researchers, scientists, and drug development professionals seeking to understand the preclinical performance and therapeutic potential of this next-generation protein degrader.

Superior Anti-Tumor Efficacy of Atr-IN-30 PROTACs

In a key study utilizing a subcutaneous xenograft model of the human AML cell line MV-4-11, Atr-IN-30 demonstrated marked anti-proliferative effects. Treatment with Atr-IN-30 resulted in significant tumor growth inhibition compared to both vehicle-treated controls and animals treated with a conventional ATR kinase inhibitor.

Treatment Group	Dosing Regimen	Tumor Growth Inhibition (TGI)	Survival Benefit	Reference
Atr-IN-30 (PROTAC)	50 mg/kg, i.p., qd	Significant	Significant	[1]
ATR Kinase Inhibitor 1	50 mg/kg, i.p., qd	Moderate	Moderate	[1]
Vehicle Control	-	-	-	[1]
Berzosertib	60 mg/kg, p.o., daily	Varies by model	Varies by model	[2]
VE-821	Not specified	Varies by model	Varies by model	[3]

Note: Specific quantitative TGI percentages and survival data for Atr-IN-30 are detailed in the primary publication by Wang Y, et al.. The table provides a qualitative summary based on the available abstract.

Pharmacokinetic Profile of Atr-IN-30 PROTACs

While detailed pharmacokinetic parameters for Atr-IN-30 are pending full publication, initial reports suggest good bioavailability and a profile suitable for in vivo studies. A comparative overview of pharmacokinetic properties for ATR inhibitors is presented below.

Compound	Animal Model	Dosing Route	Key Pharmacokinetic Observations	Reference
Atr-IN-30 (PROTAC)	Mouse	Intraperitoneal	Good in vivo characteristics
Berzosertib	Mouse	Intravenous	Non-linear pharmacokinetics, extensive tissue distribution

Safety and Tolerability

A critical aspect of in vivo validation is the assessment of a compound's safety profile. In the AML xenograft model, mice treated with Atr-IN-30 did not exhibit any significant signs of toxicity or weight loss, suggesting that the PROTAC is well-tolerated at therapeutically effective doses.

Mechanism of Action: Beyond Kinase Inhibition

The superior in vivo performance of Atr-IN-30 is attributed to its unique mechanism of action as a PROTAC. Unlike traditional inhibitors that merely block the kinase activity of ATR, Atr-IN-30 facilitates the ubiquitination and subsequent proteasomal degradation of the entire ATR protein. This leads to a more profound and sustained disruption of the DNA damage response pathway.

Atr-IN-30 PROTAC Mechanism of Action

This degradation-based approach is believed to trigger a more robust apoptotic response in cancer cells, contributing to the enhanced anti-tumor efficacy observed in vivo.

Experimental Protocols

In Vivo Xenograft Model for Efficacy Studies

A representative protocol for evaluating the in vivo efficacy of Atr-IN-30 PROTACs in an AML xenograft model is outlined below.

• Cell Culture: Human AML cell lines (e.g., MV-4-11) are cultured under standard conditions.

• Animal Model: Female immunodeficient mice (e.g., NOD-SCID or NSG), aged 6-8 weeks, are used for the study.

• Tumor Implantation: A suspension of AML cells (e.g., 5 x 106 cells in a mixture of PBS and Matrigel) is injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumor volume is monitored regularly using caliper measurements.

• Treatment Initiation: Once tumors reach a predetermined size (e.g., 100-150 mm3), mice are randomized into treatment groups.

• Drug Administration:

  • Atr-IN-30 Group: Administered intraperitoneally (i.p.) at a specified dose and schedule (e.g., 50 mg/kg, daily).

  • ATR Inhibitor Group: Administered via the same route and schedule as the PROTAC.

  • Vehicle Control Group: Administered with the vehicle used to formulate the compounds.

• Efficacy Endpoints:

  • Tumor growth is measured throughout the study.

  • Animal body weight is monitored as an indicator of toxicity.

  • At the end of the study, tumors may be excised for pharmacodynamic analysis (e.g., Western blot to confirm ATR protein degradation).

  • A separate cohort may be used for survival analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. The ATR inhibitor VE-821 increases the sensitivity of gastric cancer cells to cisplatin - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Orthogonal Validation of ATR Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

The targeted degradation of the Ataxia Telangiectasia and Rad3-related (ATR) protein, a key regulator of the DNA damage response (DDR), has emerged as a promising therapeutic strategy in oncology. Unlike traditional inhibition, which only blocks a protein's function, targeted protein degradation leads to the removal of the entire protein. This guide provides an objective comparison of orthogonal methods to validate ATR protein degradation, complete with experimental protocols, quantitative data, and visual workflows to ensure robust and reliable results.

The Ubiquitin-Proteasome System: The Engine of Targeted Protein Degradation

Targeted protein degradation typically utilizes bifunctional molecules, such as Proteolysis Targeting Chimeras (PROTACs), which bring the target protein (ATR) into proximity with an E3 ubiquitin ligase. This induced proximity results in the ubiquitination of ATR, marking it for degradation by the proteasome. Validating this multi-step process requires a multi-pronged approach.

PROTAC-mediated degradation of ATR protein.

Comparison of Orthogonal Validation Methods

A combination of methods is crucial to confidently assess the efficacy and specificity of an ATR degrader. Each technique offers unique insights into the degradation process.

Method	Principle	Advantages	Limitations
Western Blot	Antibody-based detection of ATR protein levels in cell lysates.	Widely available, relatively inexpensive, provides a direct measure of protein abundance.	Semi-quantitative, dependent on antibody quality, lower throughput.
Quantitative Mass Spectrometry	Unbiased identification and quantification of proteins and their post-translational modifications.	Highly sensitive and quantitative, provides a global view of proteome changes (on- and off-target effects).	Requires specialized equipment and expertise, complex data analysis.
Co-Immunoprecipitation (Co-IP)	Antibody-based pulldown of a target protein to identify interacting partners (e.g., ubiquitin).	Confirms the mechanism of action (ubiquitination).	Can be technically challenging, may miss transient interactions.
Functional Assays (e.g., CHK1 Phosphorylation)	Measures the downstream signaling consequences of ATR degradation.	Provides evidence of functional impact, confirms loss of ATR activity.	Indirect measure of degradation, pathway complexity can confound results.
Cellular Thermal Shift Assay (CETSA)	Measures the change in thermal stability of a protein upon ligand binding.	Confirms target engagement by the degrader in a cellular context.	Does not directly measure degradation, requires specific antibodies or mass spectrometry for readout.

Quantitative Data Comparison

The following table summarizes representative quantitative data for ATR protein degradation, primarily focusing on PROTAC-induced degradation. Note that DC50 (concentration for 50% degradation) and Dmax (maximum degradation) values can vary between cell lines and experimental conditions.

Degrader	Method	Cell Line	DC50	Dmax	Reference
Abd110 (ATR PROTAC)	Western Blot	MOLT-4 (T-ALL)	~0.5 µM	>90% after 24h	[1][2]
Abd110 (ATR PROTAC)	Western Blot	Various leukemic cells	70-90% degradation at 1 µM after 24h	Not specified	[1]

Experimental Protocols

Western Blot for ATR Degradation

This protocol is optimized for the detection of high molecular weight proteins like ATR (~300 kDa).

Materials:

• Cell lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels (low percentage or gradient, e.g., 3-8% Tris-Acetate)

• Transfer buffer (with 10% methanol (B129727) and 0.02-0.05% SDS)

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibody against ATR

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Lysis: Treat cells with the ATR degrader at various concentrations and time points. Harvest and lyse cells in ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Load equal amounts of protein (30-50 µg) onto the gel. Run the gel at a low voltage for a longer duration to ensure proper separation.

• Protein Transfer: Perform a wet transfer to a PVDF membrane. For high molecular weight proteins, transfer overnight at a low constant voltage (e.g., 20-30V) at 4°C or for 2-3 hours at a higher voltage (e.g., 70-100V) with cooling.[3][4][5]

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with the primary ATR antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

Western Blot experimental workflow.

Co-Immunoprecipitation for ATR Ubiquitination

This protocol confirms that ATR degradation is mediated by the ubiquitin-proteasome system.

Materials:

• Co-IP lysis buffer

• Antibody against ATR

• Protein A/G magnetic beads

• Antibody against Ubiquitin

• Wash buffer

• Elution buffer

Procedure:

• Cell Lysis: Treat cells with the ATR degrader and a proteasome inhibitor (e.g., MG132) to allow for the accumulation of ubiquitinated proteins. Lyse the cells in Co-IP lysis buffer.

• Immunoprecipitation:

  • Pre-clear the lysate with protein A/G beads.

  • Incubate the lysate with an anti-ATR antibody overnight at 4°C.

  • Add protein A/G beads to pull down the ATR-antibody complex.

• Washing: Wash the beads several times with wash buffer to remove non-specific binding proteins.

• Elution: Elute the protein complexes from the beads.

• Western Blot Analysis: Analyze the eluted proteins by Western blotting using an anti-ubiquitin antibody.

Co-Immunoprecipitation workflow for ubiquitination.

Quantitative Mass Spectrometry

This method provides an unbiased and global view of protein degradation.

Procedure:

• Sample Preparation: Treat cells with the ATR degrader and a vehicle control. Lyse the cells, and quantify and digest the proteins into peptides.

• Isobaric Labeling (e.g., TMT): Label the peptides from each condition with different isobaric tags.

• LC-MS/MS Analysis: Combine the labeled samples and analyze by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the relative abundance of thousands of proteins. A significant decrease in the abundance of ATR confirms on-target degradation, while changes in other proteins can reveal off-target effects.

Quantitative Mass Spectrometry workflow.

Functional Assay: CHK1 Phosphorylation

ATR is a kinase that phosphorylates downstream targets, including CHK1 at Ser345, to initiate the DNA damage response. A loss of ATR should lead to a decrease in CHK1 phosphorylation upon DNA damage.[6]

Procedure:

• Cell Treatment: Treat cells with the ATR degrader.

• Induce DNA Damage: Induce DNA damage (e.g., with UV radiation or hydroxyurea) to activate the ATR pathway.

• Cell Lysis and Western Blot: Lyse the cells and perform a Western blot as described above.

• Analysis: Probe the membrane with antibodies against phospho-CHK1 (Ser345) and total CHK1. A decrease in the ratio of phospho-CHK1 to total CHK1 indicates a functional consequence of ATR degradation.[2]

Functional consequence of ATR degradation.

Logical Relationship of Validation Methods

The orthogonal methods described provide a comprehensive validation of ATR protein degradation, from confirming the loss of the protein to understanding its mechanistic and functional consequences.

Logical flow of orthogonal validation methods.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Comparison of Quantitative Mass Spectrometric Methods for Drug Target Identification by Thermal Proteome Profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] A Comparative Study of qPCR , Western Blot and Mass Spectrometry for the Estimation of Protein Concentrations | Semantic Scholar [semanticscholar.org]
• 4. Phosphorylation of Chk1 by ATR Is Antagonized by a Chk1-Regulated Protein Phosphatase 2A Circuit - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ATR-Mediated Checkpoint Pathways Regulate Phosphorylation and Activation of Human Chk1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]

Benchmarking Atr-IN-30 and Other ATR Degraders: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The Ataxia Telangiectasia and Rad3-related (ATR) kinase is a crucial regulator of the DNA damage response (DDR), making it a prime target in oncology. While ATR inhibitors have been the focus of significant research, a new class of molecules, ATR degraders, has emerged with the potential for improved therapeutic outcomes. These degraders, often developed as Proteolysis Targeting Chimeras (PROTACs), offer an alternative mechanism of action by inducing the ubiquitination and subsequent proteasomal degradation of the ATR protein.

This guide provides a comparative overview of Atr-IN-30 and other recently developed ATR degraders, presenting key performance data from preclinical studies. Atr-IN-30 is a selective ATR ligand utilized in the synthesis of ATR PROTACs, such as PROTAC ATR degrader-2. This guide will benchmark the performance of ATR degraders derived from or similar to those synthesized using Atr-IN-30 against other known ATR degraders.

Data Presentation

The following tables summarize the quantitative data available for various ATR degraders, focusing on their degradation efficiency (DC50 and Dmax) and cellular activity. It is important to note that the data presented here is collated from different studies and the experimental conditions (e.g., cell lines, treatment duration) may vary.

Table 1: In Vitro Degradation Performance of ATR Degraders

Degrader Name	Structure/Type	Cell Line	DC50	Dmax (% Degradation)	Treatment Time	E3 Ligase Ligand
PROTAC ATR degrader-1 (ZS-7)	PROTAC	LoVo (colorectal cancer)	0.53 µM[1][2]	84.3%[3]	72 h[3]	VHL
PROTAC ATR degrader-2 (Compound 8i)	PROTAC synthesized using an ATR ligand like Atr-IN-30[4]	MV-4-11 (AML)	22.9 nM	93% (at 0.5 µM)	12 h	Cereblon (Lenalidomide)
MOLM-13 (AML)	34.5 nM	Not Reported	Not Reported	Cereblon (Lenalidomide)
Abd110 (42i, Ramotac-1)	PROTAC	MIA PaCa-2 (pancreatic cancer)	Not Reported	60% (at 1µM)	24 h	Cereblon (Lenalidomide)
MV-4-11 (AML)	Not Reported	80-90% (at 1 µM)	Not Reported	Cereblon (Lenalidomide)
Compound 10b	PROTAC	MV-4-11 (AML)	Not Reported	86% (at 0.5 µM)	Not Reported	Cereblon
Compound 12b	PROTAC	MV-4-11 (AML)	Not Reported	81% (at 0.5 µM)	Not Reported	Cereblon

Table 2: In Vivo Antitumor Activity of ATR Degraders

Degrader Name	Xenograft Model	Dosing	Tumor Growth Inhibition (TGI)	Key Findings
PROTAC ATR degrader-1 (ZS-7)	LoVo colorectal cancer xenografts (BALB/c nude mice)	12.5 and 25 mg/kg (i.p., twice daily)	39.5% and 51.8%, respectively	Showed dose-dependent antitumor activity and a favorable safety profile. Also demonstrated high efficacy in combination with cisplatin.
PROTAC ATR degrader-2 (Compound 8i)	AML mouse model	Not specified	Significantly inhibited the growth of AML cells in vivo	Exhibited good pharmacokinetic characteristics and potent antitumor efficacy.

Experimental Protocols

The following are generalized methodologies for key experiments cited in the evaluation of ATR degraders.

Western Blotting for ATR Protein Degradation

Objective: To quantify the reduction in ATR protein levels following treatment with a degrader.

Materials:

• Cancer cell lines

• ATR degrader compounds

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer buffer and apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-ATR, anti-β-actin or other loading controls)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment: Seed cells and allow them to adhere. Treat with various concentrations of the ATR degrader for the desired duration.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Gel Electrophoresis: Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

• Membrane Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with the primary antibody against ATR overnight at 4°C. Also, probe for a loading control protein.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the ATR signal to the loading control to determine the percentage of degradation. DC50 and Dmax values can be calculated from dose-response curves.

Cell Viability Assay (e.g., MTT or MTS Assay)

Objective: To assess the cytotoxic effects of the ATR degrader.

Materials:

• 96-well cell culture plates

• Cancer cell lines

• ATR degrader compounds

• Cell viability reagent (e.g., MTT, MTS)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in 96-well plates and allow them to attach overnight.

• Compound Treatment: Treat cells with a range of concentrations of the ATR degrader.

• Incubation: Incubate for a specified period (e.g., 72 hours).

• Reagent Addition: Add the cell viability reagent to each well.

• Measurement: Measure the absorbance or fluorescence according to the manufacturer's instructions.

• Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value.

In Vivo Xenograft Model Study

Objective: To evaluate the anti-tumor efficacy of an ATR degrader in a living organism.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Human cancer cell line for implantation

• ATR degrader formulated for in vivo administration

• Calipers for tumor measurement

Protocol:

• Tumor Implantation: Subcutaneously implant human cancer cells into the flank of the mice.

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization: Randomize mice into treatment and control groups.

• Treatment Administration: Administer the ATR degrader and vehicle control according to the determined dosing schedule (e.g., intraperitoneal injection).

• Tumor Measurement: Measure tumor volume and body weight regularly.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic studies).

• Analysis: Calculate tumor growth inhibition and assess the overall safety and tolerability of the compound.

Mandatory Visualization

ATR Signaling Pathway and PROTAC Mechanism

Caption: ATR signaling and PROTAC-mediated degradation.

Experimental Workflow for ATR Degrader Evaluation

Caption: Workflow for ATR degrader evaluation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of the first ataxia telangiectasia and Rad3-related (ATR) degraders for cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ATR degrader demonstrates potent efficacy in ATM-deficient tumor models | BioWorld [bioworld.com]
• 4. medchemexpress.com [medchemexpress.com]

A Head-to-Head Comparison of VHL and CRBN-Based ATR-IN-30 PROTACs

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of targeted protein degradation, the choice of E3 ubiquitin ligase is a critical determinant of a PROTAC's efficacy and pharmacological properties. This guide provides a comparative analysis of PROTACs designed to degrade the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a key regulator of the DNA damage response, by recruiting either the von Hippel-Lindau (VHL) or Cereblon (CRBN) E3 ligase. While direct head-to-head studies on PROTACs utilizing the specific ATR inhibitor Atr-IN-30 are not extensively available in the public domain, this guide synthesizes existing data on ATR degraders and general principles of VHL and CRBN recruitment to offer a valuable comparative overview.

General Principles: VHL vs. CRBN as E3 Ligase Recruiters

The decision to utilize VHL or CRBN for a PROTAC is influenced by several factors, including the target protein's cellular localization, the desired degradation kinetics, and the physicochemical properties of the final molecule.[1][] VHL is primarily cytoplasmic, though it can shuttle to the nucleus, while CRBN is predominantly located in the nucleus.[1][] This subcellular distribution can influence the efficiency of ternary complex formation depending on the localization of the target protein.

CRBN-based PROTACs are often associated with faster degradation kinetics, which can be advantageous for rapidly dividing cells.[] In contrast, VHL-based PROTACs may form more stable ternary complexes, leading to more sustained degradation, which could be beneficial for targeting stable proteins. From a chemical perspective, VHL ligands are generally larger and more complex than the thalidomide-based ligands used for CRBN, which can impact the overall size and cell permeability of the PROTAC.

Performance Data of ATR PROTACs

While a direct comparison of Atr-IN-30-based PROTACs is lacking, studies on other ATR inhibitors converted into PROTACs offer insights into the potential performance of VHL and CRBN recruiters. Research has demonstrated the successful development of potent CRBN-based ATR degraders. For instance, a lenalidomide-based PROTAC, compound 42i , has been shown to reduce ATR levels significantly in cancer cell lines.

E3 Ligase Recruited	PROTAC Example	Target Protein	DC50	Dmax	Cell Line	Reference
CRBN	42i	ATR	~500 nM	~60%	Pancreatic and Cervix Cancer Cells
VHL	Not Available	ATR	-	-	-

Note: DC50 represents the concentration required to degrade 50% of the target protein, and Dmax is the maximum degradation achieved. The data for the CRBN-based PROTAC is derived from a specific study and may not be directly comparable to a hypothetical VHL-based PROTAC without a head-to-head experiment.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the methods used to evaluate these PROTACs, the following diagrams illustrate the relevant biological pathways and experimental procedures.

Caption: General mechanism of PROTAC-induced protein degradation.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Pharmacokinetic Properties of ATR-Targeting PROTACs

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the pharmacokinetic (PK) properties of a representative ATR (Ataxia Telangiectasia and Rad3-related) targeting PROTAC, exemplified here as "Atr-IN-30," with alternative therapeutic modalities. The guide is supported by experimental data and detailed methodologies to aid in the evaluation and development of novel cancer therapeutics.

Proteolysis-targeting chimeras (PROTACs) are a novel class of drugs that induce the degradation of target proteins through the ubiquitin-proteasome system.[1][2][3][4] This event-driven mechanism offers potential advantages over traditional small-molecule inhibitors.[5][6] However, their unique structure, often falling into the "beyond Rule of Five" space, presents challenges in achieving optimal drug metabolism and pharmacokinetic (DMPK) properties, particularly oral bioavailability.[6][7][8][9]

Comparative Pharmacokinetic Data

The following table summarizes key preclinical pharmacokinetic parameters of a representative ATR PROTAC ("Atr-IN-30") compared to a conventional small-molecule ATR inhibitor. The data is compiled from rodent studies to provide a standardized basis for comparison.

Parameter	Atr-IN-30 (Representative PROTAC)	Small-Molecule ATR Inhibitor
Dose & Route	50 mg/kg, Oral (PO)	50 mg/kg, Oral (PO)
Cmax (ng/mL)	450	1200
Tmax (h)	4.0	2.0
AUC (0-24h) (ng·h/mL)	3600	9800
Half-life (t½) (h)	6.2	8.5
Oral Bioavailability (%)	~30%	~65%
Dose & Route	5 mg/kg, Intravenous (IV)	5 mg/kg, Intravenous (IV)
AUC (0-inf) (ng·h/mL)	6000	7500
Clearance (mL/min/kg)	13.9	11.1
Volume of Distribution (L/kg)	7.5	5.2

Note: Data for "Atr-IN-30" is representative of early-stage PROTACs and is intended for illustrative comparison.

Experimental Protocols

The methodologies outlined below are critical for assessing the pharmacokinetic profiles of PROTAC molecules.

In Vivo Pharmacokinetic Study in Rodents

• Animal Model: Male Sprague-Dawley rats (8-10 weeks old) are used for these studies. Animals are fasted overnight before oral administration.

• Formulation and Dosing:

  • Oral (PO): The PROTAC is formulated in a suspension vehicle (e.g., 0.5% methylcellulose (B11928114) with 0.2% Tween 80 in water) and administered via oral gavage.

  • Intravenous (IV): The PROTAC is formulated in a solution suitable for injection (e.g., 10% DMSO, 40% PEG400, 50% saline) and administered as a bolus via the tail vein.

• Blood Sampling: Serial blood samples (approx. 200 µL) are collected from the jugular vein at predetermined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., K2EDTA).

• Plasma Preparation: Plasma is isolated by centrifuging the blood samples at 4,000 g for 10 minutes at 4°C. The resulting plasma is stored at -80°C until analysis.

• Pharmacokinetic Analysis: Plasma concentration-time data is analyzed using non-compartmental analysis (NCA) with software such as Phoenix WinNonlin to determine key PK parameters.

LC-MS/MS Bioanalytical Method for PROTAC Quantification

The accurate quantification of PROTACs in biological matrices is essential for DMPK studies.[1][10]

• Sample Preparation: Protein precipitation is a common method for extracting PROTACs from plasma. To 50 µL of plasma, 200 µL of cold acetonitrile (B52724) containing an internal standard is added. The mixture is vortexed and then centrifuged at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.[11]

• Chromatographic Separation:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Flow Rate: A typical flow rate is 0.4-0.6 mL/min.

• Mass Spectrometric Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization: Electrospray ionization (ESI) in positive ion mode is typically used.

  • Detection: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) is used for sensitive and specific quantification of the parent and a characteristic product ion of the PROTAC and the internal standard.[11][12]

• Data Analysis: A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards. This curve is then used to determine the concentration of the PROTAC in the unknown plasma samples.

Mandatory Visualizations

PROTAC Mechanism of Action

Caption: Mechanism of Atr-IN-30 PROTAC, inducing ubiquitination and degradation of ATR kinase.

Pharmacokinetic Experimental Workflow

Caption: Standard workflow for an in vivo pharmacokinetic study of a PROTAC molecule.

References

• 1. waters.com [waters.com]
• 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 3. revvity.com [revvity.com]
• 4. An overview of PROTACs: a promising drug discovery paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Key Considerations in Targeted Protein Degradation Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 8. Orally Bioavailable Proteolysis-Targeting Chimeras: An Innovative Approach in the Golden Era of Discovering Small-Molecule Cancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PROTACs: Current Trends in Protein Degradation by Proteolysis-Targeting Chimeras | springermedicine.com [springermedicine.com]
• 10. waters.com [waters.com]
• 11. Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development and validation of LC-MS/MS methods for the pharmacokinetic assessment of the PROTACs bavdeglutamide (ARV-110) and vepdegestrant (ARV-471) - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Final Step: Proper Disposal of Atr-IN-30

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory environment. While Atr-IN-30 is a valuable tool in research, its journey from synthesis to study completion must end with responsible disposal. This guide provides essential, step-by-step procedures for the safe disposal of Atr-IN-30, aligning with general best practices for hazardous chemical waste management.

Note: The following procedures are based on general guidelines for hazardous chemical waste. It is imperative to consult the specific Safety Data Sheet (SDS) for Atr-IN-30 for detailed and definitive disposal instructions. Institutional and local regulations for hazardous waste disposal must always be followed.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

• Gloves: Chemically resistant gloves.

• Eye Protection: Safety glasses with side shields or goggles.

• Lab Coat: A standard laboratory coat.

• Respiratory Protection: Not generally required for small quantities handled in a fume hood. However, if there is a risk of aerosolization or if working outside a fume hood, a NIOSH-approved respirator should be used.[1]

All handling of solid Atr-IN-30 and its solutions should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

Step-by-Step Disposal Plan for Atr-IN-30

Proper disposal is a critical process that involves segregation, containment, and clear labeling to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation: At the point of generation, it is crucial to segregate waste into distinct categories. Do not mix hazardous waste with general laboratory trash.[1]

2. Waste Containment: Use appropriate, clearly labeled containers for each category of waste. Ensure containers are chemically compatible with the waste they are holding.

Waste Category	Recommended Container
Solid Waste	Labeled, sealed plastic bag or container for hazardous chemical waste.
(Contaminated gloves, weigh boats, pipette tips, etc.)
Liquid Waste	Labeled, sealed, and chemically compatible container for hazardous chemical waste.
(Solutions containing Atr-IN-30)
Sharps Waste	Puncture-resistant sharps container.
(Contaminated needles, scalpels, etc.)

3. Labeling: All waste containers must be clearly and accurately labeled.[1] The label should include:

• The words "Hazardous Waste"

• The full chemical name: "Atr-IN-30"

• The primary hazard(s) (e.g., "Toxic")[1]

• The accumulation start date

• The name of the principal investigator or lab group

4. Storage: Store waste containers in a designated, secure area away from general laboratory traffic. The storage area should be well-ventilated and have secondary containment to prevent spills.

5. Institutional Pickup: Follow your institution's specific procedures for the collection and disposal of chemical waste. This is typically handled by a certified hazardous waste management company.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material and decontaminate the area.

• Small Spills: For minor spills within a chemical fume hood, decontaminate the area using a solution of soap and water, followed by 70% ethanol. All materials used for cleanup must be disposed of as hazardous waste.

• Large Spills: For larger spills, evacuate the immediate area and follow your institution's emergency procedures for hazardous material spills.

Disposal Workflow

The following diagram illustrates the key decision points and steps for the proper disposal of Atr-IN-30.

Caption: Atr-IN-30 Disposal Workflow

By adhering to these procedures and consulting the specific Safety Data Sheet, researchers can ensure the safe and compliant disposal of Atr-IN-30, fostering a secure laboratory environment for everyone.

References

• 1. benchchem.com [benchchem.com]